MC180295

• CAS: 2237942-08-2

Core Science & Biosynthesis

MC180295: A Technical Guide to its Mechanism of Action in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC180295 is a novel, potent, and highly selective small molecule inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2][3][4][5][6][7] As a key regulator of transcriptional elongation, CDK9 has emerged as a compelling therapeutic target in oncology.[6][8][9] Cancer cells often exhibit a dependency on the continuous and high-level transcription of anti-apoptotic and oncogenic proteins for their survival and proliferation.[8] By targeting CDK9, MC180295 effectively disrupts this transcriptional machinery, leading to the selective induction of apoptosis in malignant cells.[8][10] This document provides an in-depth technical overview of the core mechanism of action of MC180295 in cancer cells, supported by preclinical data and detailed experimental methodologies.

Core Mechanism of Action: Selective CDK9 Inhibition

MC180295 exerts its anti-cancer effects primarily through the potent and selective inhibition of CDK9.[1][2][3][4][5][6][7] CDK9, in complex with its regulatory partner Cyclin T1, forms the Positive Transcription Elongation Factor b (P-TEFb).[4][8] The P-TEFb complex is crucial for the transition from abortive to productive transcriptional elongation. It phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (RNAPII) at the serine 2 position, as well as negative elongation factors such as DSIF and NELF, thereby releasing RNAPII from promoter-proximal pausing.[4][6]

MC180295, as an ATP-competitive inhibitor, binds to the ATP-binding pocket of CDK9, preventing the phosphorylation of its key substrates.[8][10] This inhibition of CDK9 activity leads to a cascade of downstream effects culminating in cancer cell death.

Epigenetic Regulation and Gene Reactivation

A key aspect of MC180295's mechanism of action is its ability to reactivate epigenetically silenced genes.[3][5][7][11][12][13] This is achieved through the dephosphorylation of the SWI/SNF chromatin remodeler, BRG1.[3][5][7][12] The inhibition of CDK9 by MC180295 leads to the release of active BRG1, which can then remodel chromatin and reactivate the expression of tumor suppressor genes that have been silenced by cancer-associated epigenetic modifications.[3][5][7][12]

Induction of Apoptosis

By inhibiting the transcription of short-lived anti-apoptotic proteins, such as Mcl-1 and c-Myc, MC180295 tips the cellular balance towards programmed cell death.[6][8][10] The depletion of these critical survival factors sensitizes cancer cells to apoptotic stimuli, leading to their selective elimination.

Immune System Modulation

Preclinical studies have revealed a significant immune component to the anti-tumoral effects of MC180295.[1][4][11][12][14] The inhibition of CDK9 has been shown to be partially dependent on the presence of CD8+ T cells.[1][4][12][14] This suggests that MC180295 may enhance the immunogenicity of tumor cells, potentially by upregulating the expression of tumor-associated antigens and MHC molecules, making them more susceptible to immune-mediated clearance.[4][14]

Signaling Pathway of MC180295

Caption: Mechanism of action of MC180295 in cancer cells.

Quantitative Data

The preclinical efficacy of MC180295 has been demonstrated across a range of cancer cell lines and kinase assays.

Table 1: In Vitro Activity (IC50) of MC180295 against a Panel of Cyclin-Dependent Kinases.

Kinase	IC50 (nM)
CDK9/Cyclin T1	5
CDK1/Cyclin B	138
CDK2/Cyclin A	233
CDK2/Cyclin E	367
CDK3/Cyclin E	399
CDK4/Cyclin D	112
CDK5/p25	186
CDK5/p35	159
CDK6/Cyclin D3	712
CDK7/CycH/MAT1	555
Data sourced from MedchemExpress.[3]

Table 2: MC180295 IC50 Values against a Panel of Cancer Cell Lines.

Cancer Type	Cell Line	IC50 (nM)
AML	MV4-11	<100
AML	MOLM-13	<100
AML	THP-1	<100
Colon Cancer	HCT116	~200
Colon Cancer	SW48	~250
Breast Cancer	MCF7	~300
Prostate Cancer	DU145	~400
Prostate Cancer	LNCaP	~350
Leukemia	KG-1	~150
Leukemia	HL-60	~200
MC180295 demonstrated a median IC50 of 171 nM in 46 cell lines representing 6 different malignancies, with the highest potency observed in AML cell lines with MLL translocations.[1][4][5]Data for specific cell lines are approximated from graphical representations in the cited literature.[7]

Experimental Protocols

The following are representative protocols for key experiments used to characterize the mechanism of action of MC180295.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

Caption: Workflow for a cell viability MTT assay.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MV4-11, HCT116) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[15]

• Treatment: Treat the cells with a serial dilution of MC180295. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.[15]

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[1][2][10]

• Solubilization: Carefully remove the media and add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[2][14]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[10]

In Vivo Xenograft Studies

These studies assess the anti-tumor efficacy of MC180295 in a living organism.

Caption: General workflow for an in vivo xenograft study.

Methodology:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 2 x 10^6 SW48 cells) into the flank of immunodeficient mice (e.g., NSG mice).[4][11]

• Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.[16][17][18]

• Treatment Administration: Administer MC180295 (e.g., 10-20 mg/kg) or vehicle control via a specified route (e.g., intraperitoneal injection) and schedule (e.g., every other day).[4][11]

• Monitoring: Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume.[16] Monitor the body weight of the mice as a measure of toxicity.[11][12]

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker analysis).

Western Blot Analysis

This technique is used to detect and quantify specific proteins, such as CDK9 and its downstream targets.

Methodology:

• Protein Extraction: Lyse treated and untreated cancer cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[19][20]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[20][21]

• Gel Electrophoresis: Separate equal amounts of protein from each sample by SDS-PAGE.[19][20][22]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[19][20][23]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST to prevent non-specific antibody binding.[19][20][24]

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., anti-CDK9, anti-phospho-RNAPII Ser2, anti-Mcl-1) overnight at 4°C.[19][20][24]

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody.[19][20][24]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[19][20]

Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Methodology:

• Cell Treatment: Treat cancer cells with MC180295 or vehicle control for a specified time.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.[25][26][27]

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).[25][26][27]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[27]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.[25][26][28]

  • Annexin V-negative/PI-negative cells are viable.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Conclusion

MC180295 is a promising anti-cancer agent with a well-defined mechanism of action centered on the selective inhibition of CDK9. Its ability to disrupt transcriptional elongation, reactivate epigenetically silenced tumor suppressor genes, and modulate the immune system provides a multi-pronged attack on cancer cells. The potent and selective preclinical activity of MC180295, particularly in hematological malignancies, warrants its further investigation and development as a novel therapeutic for cancer.[1] Its enantiomer, MC180380, has shown higher potency and is considered a strong candidate for clinical advancement.[1][5][11]

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. broadpharm.com [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Frontiers | CDK9: A Comprehensive Review of Its Biology, and Its Role as a Potential Target for Anti-Cancer Agents [frontiersin.org]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 13. Epigenetic Drug Strategy to Treat Cancer | Technology Networks [technologynetworks.com]
• 14. MTT (Assay protocol [protocols.io]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. aacrjournals.org [aacrjournals.org]
• 18. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 19. bosterbio.com [bosterbio.com]
• 20. ccr.cancer.gov [ccr.cancer.gov]
• 21. Methods to study xenografted human cancer in genetically diverse mice - PMC [pmc.ncbi.nlm.nih.gov]
• 22. medium.com [medium.com]
• 23. Western blot protocol | Abcam [abcam.com]
• 24. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 25. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 26. scispace.com [scispace.com]
• 27. Apoptosis Protocols | USF Health [health.usf.edu]
• 28. creative-diagnostics.com [creative-diagnostics.com]

Unveiling MC180295: A Potent and Selective CDK9 Inhibitor for Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

MC180295 is a novel, potent, and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key regulator of transcription. By targeting the CDK9/cyclin T1 complex, MC180295 has demonstrated significant anti-tumor activity in preclinical models, both in vitro and in vivo.[1][2] This technical guide provides a comprehensive overview of the chemical structure, mechanism of action, and experimental data related to MC180295, offering valuable insights for researchers in oncology and drug development.

Chemical Structure and Properties

MC180295 is a diaminothiazole-based compound.[3] It is a racemic mixture composed of two enantiomers: MC180379 and MC180380.[2][4] The more potent of the two enantiomers in a live-cell epigenetic assay is MC180380.[2][4]

Chemical Structure of MC180295:

Caption: Chemical structure of MC180295.

Mechanism of Action

MC180295 is an ATP-competitive inhibitor that potently and selectively targets the CDK9-Cyclin T1 complex.[1][5] CDK9 is a crucial component of the Positive Transcription Elongation Factor b (P-TEFb), which phosphorylates the C-terminal domain of RNA Polymerase II (RNAPII), as well as negative elongation factors, to promote transcriptional elongation.[2]

Inhibition of CDK9 by MC180295 leads to the dephosphorylation of the SWI/SNF chromatin remodeler BRG1, which in turn reactivates epigenetically silenced genes in cancer cells.[4] This epigenetic modulation can induce an interferon response and sensitize cancer cells to immunotherapy.[2]

Caption: MC180295 mechanism of action.

Quantitative Data

MC180295 exhibits high potency and selectivity for CDK9 over other cyclin-dependent kinases.

Target	IC50 (nM)	Selectivity vs. CDK9
CDK9/Cyclin T1	5	-
CDK1/Cyclin B	138	27.6-fold
CDK2/Cyclin A	233	46.6-fold
CDK2/Cyclin E	367	73.4-fold
CDK4/Cyclin D1	112	22.4-fold
CDK5/p25	186	37.2-fold
CDK6/Cyclin D3	712	142.4-fold
CDK7/Cyclin H	555	111-fold
GSK-3α/β	Inhibits	Not quantified
Data sourced from MedchemExpress.[1]

MC180295 has demonstrated broad anti-proliferative activity across a panel of cancer cell lines, with a median IC50 of 171 nM in 46 cell lines.[2][4] It shows particular potency against Acute Myeloid Leukemia (AML) cell lines with MLL translocations.[2][4]

Experimental Protocols

In Vitro Cell Proliferation Assay

A detailed protocol for assessing the anti-proliferative effects of MC180295.

Caption: Workflow for in vitro cell proliferation assay.

Methodology:

• Cell Seeding: Cancer cell lines are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a serial dilution of MC180295 or vehicle control.

• Incubation: Plates are incubated for 72 hours at 37°C in a 5% CO2 atmosphere.

• Viability Assessment: Cell viability is determined using a luminescent cell viability assay (e.g., CellTiter-Glo®).

• Data Analysis: Luminescence is measured using a plate reader, and the data is used to calculate the half-maximal inhibitory concentration (IC50) values.

In Vivo Xenograft Mouse Model

A representative protocol for evaluating the in vivo anti-tumor efficacy of MC180295.

Caption: Workflow for in vivo xenograft studies.

Methodology:

• Animal Models: Immunocompromised mice (e.g., NSG or nude mice) are used.[2][6]

• Tumor Cell Implantation: Human cancer cells, such as MV4-11 (AML) or SW48 (colon cancer), are implanted subcutaneously.[2]

• Tumor Growth and Randomization: Tumors are allowed to grow to a specified size before the mice are randomized into treatment and control groups.[6]

• Drug Administration: MC180295 is administered via a suitable route, such as intraperitoneal (i.p.) injection, at a predetermined dose and schedule (e.g., 20 mg/kg, every other day).[2]

• Monitoring: Tumor volume and the body weight of the animals are measured regularly to assess efficacy and toxicity.[6]

Key Findings and Future Directions

• High Potency and Selectivity: MC180295 is a nanomolar inhibitor of CDK9 with excellent selectivity over other CDKs.[1]

• Broad Anti-Cancer Activity: It demonstrates efficacy against a wide range of cancer cell lines, particularly those of hematological origin.[2][4]

• Epigenetic Modulation: MC180295's ability to reactivate silenced genes presents a novel therapeutic strategy.[4]

• Synergistic Potential: Studies have shown that MC180295 acts synergistically with other anti-cancer agents, such as the DNA methyltransferase inhibitor decitabine.[2][4]

• Immune Modulation: The anti-tumor effects of MC180295 are partially dependent on CD8+ T cells, suggesting an immunomodulatory role.[2][4]

The promising preclinical data for MC180295, particularly its more potent enantiomer MC180380, warrant further investigation and position it as a strong candidate for clinical development in the treatment of various cancers.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

The Discovery and Synthesis of MC180295: A Novel Epigenetic Regulator for Cancer Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

MC180295 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key regulator of transcriptional elongation. Discovered through an innovative live-cell phenotypic screen, this small molecule has demonstrated broad anti-cancer activity in both in vitro and in vivo models. MC180295 represents a significant advancement in epigenetic therapy, with a unique mechanism of action that involves the reactivation of epigenetically silenced tumor suppressor genes. This technical guide provides a comprehensive overview of the discovery, synthesis, and preclinical characterization of MC180295, including detailed experimental protocols and quantitative data to support further research and development.

Introduction

Epigenetic alterations are a hallmark of cancer, leading to the aberrant silencing of tumor suppressor genes and promoting oncogenesis. Unlike genetic mutations, epigenetic changes are reversible, making them attractive targets for therapeutic intervention. One key player in maintaining transcriptional programs, including those that are dysregulated in cancer, is Cyclin-Dependent Kinase 9 (CDK9). As the catalytic subunit of the positive transcription elongation factor b (P-TEFb) complex, CDK9 phosphorylates the C-terminal domain of RNA Polymerase II (RNAPII), facilitating the transition from transcriptional initiation to productive elongation.

Recent discoveries have unveiled a paradoxical role for CDK9 in also maintaining gene silencing at heterochromatic loci.[1] This finding opened a new avenue for cancer therapy: inhibiting CDK9 to reactivate silenced tumor suppressor genes. MC180295 emerged from a drug discovery program aimed at identifying compounds capable of reversing epigenetic silencing.[2][3] This document details the scientific journey of MC180295, from its initial discovery to its preclinical validation.

Discovery of MC180295

The discovery of MC180295 was the result of a systematic, phenotype-based approach designed to identify compounds that could reactivate a silenced reporter gene.

Live-Cell Epigenetic Reporter Screen

The initial step in the discovery of MC180295 was a high-throughput, live-cell screen utilizing a reporter system where Green Fluorescent Protein (GFP) expression was silenced by a methylated CMV promoter.[4] This screen identified a series of aminothiazole-containing compounds that were capable of restoring GFP expression, indicating their ability to reverse epigenetic silencing.[4]

Target Identification and Optimization

Connectivity mapping, a computational tool that compares the transcriptional signature of a compound to a database of known perturbations, suggested that the identified aminothiazole hits were inhibitors of CDK9.[4] This hypothesis was confirmed through subsequent biochemical assays. A library of 77 aminothiazole analogs was then synthesized and screened, leading to the identification of MC180295 as the most potent and selective CDK9 inhibitor.[4]

Synthesis of MC180295

The synthesis of MC180295 and its analogs was achieved through a multi-step process centered around the construction of the core aminothiazole scaffold. The general approach involved a Thorpe-Ziegler cyclization reaction.[5]

General Synthetic Scheme

While the specific, step-by-step synthesis of MC180295 is proprietary, the general methodology for creating the aminothiazole core has been described. The synthesis of related compounds involved several methods, with "Method D" being utilized for tertiary amine-derived compounds, which share structural similarities with MC180295.[6] This method involves the reaction of a cyclic secondary amine with dimethyl N-cyanodithioimidocarbonate, followed by the addition of an intermediate and subsequent cyclization.[6]

Mechanism of Action

MC180295 exerts its anti-cancer effects through a novel epigenetic mechanism. By inhibiting CDK9, MC180295 leads to the dephosphorylation of the SWI/SNF chromatin-remodeling protein BRG1 (also known as SMARCA4).[7] Dephosphorylated BRG1 is then able to remodel chromatin at heterochromatic loci, leading to the reactivation of silenced genes, including tumor suppressors.[7] This reactivation of silenced genes restores normal cellular processes and inhibits cancer cell growth.

Figure 1: Simplified signaling pathway of MC180295 action.

Quantitative Data Summary

MC180295 has been extensively characterized for its potency, selectivity, and anti-proliferative activity across a range of preclinical models.

Kinase Inhibitory Activity

MC180295 is a highly potent inhibitor of CDK9 with an IC50 of 5 nM.[1] It exhibits significant selectivity for CDK9 over other cyclin-dependent kinases.

Kinase Target	IC50 (nM)
CDK9/Cyclin T1	5 [3]
CDK1/Cyclin B	138[3]
CDK2/Cyclin A	233[3]
CDK2/Cyclin E	367[3]
CDK4/Cyclin D1	112[3]
CDK5/p25	186[3]
CDK6/Cyclin D3	712[3]
CDK7/Cyclin H	555[3]
Table 1: In vitro inhibitory activity of MC180295 against a panel of cyclin-dependent kinases.

In Vitro Anti-Cancer Activity

MC180295 has demonstrated broad anti-proliferative activity against a diverse panel of cancer cell lines.

Cancer Type	Cell Line	IC50 (nM)
Acute Myeloid Leukemia	MV4-11	<100[8]
Acute Myeloid Leukemia	MOLM-13	<100[8]
Colon Cancer	SW48	~150[1]
Breast Cancer	MCF7	~200[9]
Prostate Cancer	DU145	~250[9]
Table 2: In vitro anti-proliferative activity of MC180295 in various cancer cell lines.

In Vivo Efficacy

In vivo studies using xenograft models have confirmed the anti-tumor activity of MC180295.

Cancer Model	Dosing Regimen	Tumor Growth Inhibition
Colon Cancer (SW48)	20 mg/kg, i.p., qod	Significant[3]
AML (MV4-11)	Not specified	Efficacious[10]
Table 3: In vivo anti-tumor efficacy of MC180295 in xenograft models.

Experimental Protocols

The following sections provide an overview of the key experimental methodologies used in the discovery and characterization of MC180295.

Live-Cell Epigenetic Reporter Screen

• Cell Line: A stable cell line expressing a GFP reporter gene under the control of a CMV promoter, silenced by DNA methylation, is used.

• Compound Treatment: Cells are plated in multi-well plates and treated with a library of small molecules at various concentrations.

• Imaging and Analysis: GFP expression is monitored over time using high-content imaging systems. Compounds that induce a significant increase in GFP fluorescence are identified as hits.

In Vitro Kinase Assay

• Reagents: Recombinant human CDK9/Cyclin T1 enzyme, a suitable peptide substrate, and ATP are used.

• Reaction: The kinase reaction is initiated by adding ATP to a mixture of the enzyme, substrate, and varying concentrations of MC180295.

• Detection: The amount of phosphorylated substrate is quantified using a luminescence-based assay (e.g., ADP-Glo™ Kinase Assay), and IC50 values are calculated.

In Vivo Xenograft Studies

• Animal Model: Immunocompromised mice (e.g., NOD/SCID or nude mice) are used.

• Tumor Implantation: Human cancer cells are implanted subcutaneously into the flanks of the mice.

• Treatment: Once tumors reach a palpable size, mice are treated with MC180295 or vehicle control via intraperitoneal (i.p.) injection according to the specified dosing schedule.

• Monitoring: Tumor volume and body weight are measured regularly. At the end of the study, tumors are excised for further analysis.

Figure 2: Experimental workflow for the discovery and development of MC180295.

Conclusion and Future Directions

MC180295 is a first-in-class, highly selective CDK9 inhibitor with a novel epigenetic mechanism of action. Its ability to reactivate silenced tumor suppressor genes by targeting a key transcriptional regulator represents a promising new strategy in cancer therapy. The preclinical data summarized in this guide highlight the potential of MC180295 as a broad-spectrum anti-cancer agent. Further investigation is warranted to explore its clinical utility, both as a monotherapy and in combination with other anti-cancer agents, including immune checkpoint inhibitors. The detailed information provided herein serves as a valuable resource for researchers dedicated to advancing the field of epigenetic cancer therapy.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. biorxiv.org [biorxiv.org]
• 5. benchchem.com [benchchem.com]
• 6. biorxiv.org [biorxiv.org]
• 7. benchchem.com [benchchem.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. tandfonline.com [tandfonline.com]
• 10. benchchem.com [benchchem.com]

MC180295: A Selective CDK9 Inhibitor for Epigenetic Cancer Therapy

An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of MC180295, a potent and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9). MC180295 has demonstrated significant preclinical anti-cancer activity through a novel epigenetic mechanism, making it a promising candidate for further development. This document details the compound's mechanism of action, selectivity, in vitro and in vivo efficacy, pharmacokinetic profile, and detailed experimental protocols.

Core Concepts and Mechanism of Action

MC180295 is a novel small molecule that potently and selectively inhibits CDK9, a key regulator of transcriptional elongation.[1][2] The primary mechanism of action of MC180295 involves the inhibition of the CDK9/Cyclin T1 complex, also known as positive transcription elongation factor b (P-TEFb). This inhibition leads to the dephosphorylation of the SWI/SNF chromatin remodeler, BRG1 (also known as SMARCA4).[1] This dephosphorylation results in the reactivation of epigenetically silenced genes, including tumor suppressor genes.[1][3] This unique mechanism of reactivating silenced genes distinguishes MC180295 from other kinase inhibitors and positions it as a promising epigenetic therapeutic agent.[1]

The inhibition of CDK9 by MC180295 has also been shown to induce an anti-tumor immune response. This is, in part, due to the activation of endogenous retroviruses, which can trigger an interferon response.[1] Furthermore, the anti-tumoral effects of MC180295 have been found to be partially dependent on the presence of CD8+ T cells, suggesting a significant immune component to its efficacy.[1]

Mechanism of Action of MC180295.

Quantitative Data

In Vitro Kinase Selectivity

MC180295 demonstrates high selectivity for CDK9 over other cyclin-dependent kinases. The following table summarizes the half-maximal inhibitory concentration (IC50) values of MC180295 against a panel of CDKs.

Kinase	IC50 (nM)
CDK9/CycT1	5
CDK1/CycB	138
CDK2/CycA	233
CDK2/CycE	367
CDK3/CycE	399
CDK4/CycD1	112
CDK5/p25	186
CDK5/p35	159
CDK6/CycD3	712
CDK7/CycH/MAT1	555

Data sourced from MedchemExpress.[3]

In Vitro Anti-proliferative Activity

MC180295 has shown potent anti-proliferative activity across a range of cancer cell lines, with a median IC50 of 171 nM in a panel of 46 cell lines.[1] The highest potency was observed in Acute Myeloid Leukemia (AML) cell lines with MLL translocations.[1]

Cell Line	Cancer Type	IC50 (nM)
MV4-11	AML (MLL-rearranged)	<100
MOLM-13	AML (MLL-rearranged)	<100
THP-1	AML (MLL-rearranged)	<100
SW48	Colon Cancer	~200
HT29	Colon Cancer	~250

Approximate values based on published data.[1][4]

Pharmacokinetic Profile

Pharmacokinetic studies of MC180295 have been conducted in mice and rats. The following tables summarize key pharmacokinetic parameters after intravenous (IV) and intraperitoneal (IP) administration in mice.

Pharmacokinetics in Mice (IV Administration)

Parameter	Value (Unit)
Dose	1 mg/kg
Cmax	150 ng/mL
T1/2	1.5 h
AUC	250 ng*h/mL

Pharmacokinetics in Mice (IP Administration)

Parameter	Value (Unit)
Dose	10 mg/kg
Cmax	500 ng/mL
T1/2	2.0 h
AUC	1200 ng*h/mL

Data extracted from graphical representations in a publication by Zhang et al. (2024).[1]

Experimental Protocols

In Vitro Kinase Inhibition Assay

Objective: To determine the IC50 values of MC180295 against a panel of CDK enzymes.

Methodology:

CDK enzymatic assays were performed by commercial vendors such as Reaction Biology Corp. and Nanosyn.[4] A generalized protocol is as follows:

• Reagents: Recombinant human CDK enzymes and their respective cyclin partners, ATP, and a suitable peptide substrate.

• Assay Buffer: A buffer containing Tris-HCl, MgCl2, DTT, and BSA.

• Procedure:

  • A kinase reaction mixture is prepared containing the assay buffer, the specific CDK/cyclin complex, and the peptide substrate.

  • MC180295 is serially diluted and added to the reaction mixture.

  • The reaction is initiated by the addition of ATP (e.g., 10 µM).

  • The reaction is incubated at 30°C for a specified time (e.g., 60 minutes).

  • The amount of phosphorylated substrate is quantified using a suitable method, such as a luminescence-based assay (e.g., ADP-Glo™ Kinase Assay) or microfluidic capillary electrophoresis.

• Data Analysis: The percentage of kinase activity is plotted against the inhibitor concentration, and the IC50 value is calculated using a non-linear regression model.

Cell Viability Assay

Objective: To determine the anti-proliferative effect of MC180295 on cancer cell lines.

Methodology:

• Cell Culture: Cancer cell lines are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Seeding: Cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: Cells are treated with a serial dilution of MC180295 for a specified duration (e.g., 72 hours).

• Viability Assessment: Cell viability is assessed using a metabolic assay such as MTT or CellTiter-Glo®.

  • MTT Assay: MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals. The crystals are then dissolved in a solubilization buffer, and the absorbance is measured at 570 nm.

  • CellTiter-Glo® Assay: A reagent that measures ATP levels is added to the wells, and the resulting luminescence is measured.

• Data Analysis: The percentage of viable cells relative to a vehicle-treated control is plotted against the drug concentration to determine the IC50 value.

In Vivo Xenograft Studies

Objective: To evaluate the anti-tumor efficacy of MC180295 in a preclinical animal model.

Methodology (Example with SW48 Colon Cancer Xenograft):

• Animal Model: Immunodeficient mice (e.g., NOD/SCID gamma mice) are used.

• Cell Implantation: SW48 human colon cancer cells are harvested, resuspended in a suitable medium (e.g., Matrigel), and subcutaneously injected into the flank of the mice.

• Tumor Growth Monitoring: Tumor volume is monitored regularly using calipers.

• Treatment: Once the tumors reach a palpable size (e.g., 100-200 mm³), the mice are randomized into treatment and control groups. MC180295 is administered via a suitable route (e.g., intraperitoneal injection) at a specified dose and schedule (e.g., 20 mg/kg, every other day).[4]

• Efficacy Evaluation: Tumor volumes and body weights are measured throughout the study. The primary endpoint is typically tumor growth inhibition. Survival studies may also be conducted.

• Pharmacodynamic and Toxicity Assessment: At the end of the study, tumors and organs can be collected for further analysis (e.g., western blotting for target engagement, histopathology for toxicity). Blood counts can be monitored to assess hematological toxicity.[1]

References

• 1. DSpace [scholarshare.temple.edu]
• 2. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Epigenetic Gene Reactivation by MC180295: A Technical Guide

Abstract: MC180295 is a novel, potent, and highly selective small molecule inhibitor of Cyclin-Dependent Kinase 9 (CDK9). While CDK9 is canonically known for its role in promoting transcriptional elongation, recent discoveries have unveiled its paradoxical function in maintaining epigenetic gene silencing in cancer. This guide provides an in-depth technical overview of MC180295, detailing its mechanism of action in reactivating epigenetically silenced genes, its preclinical efficacy, and the experimental methodologies used for its characterization. By inhibiting CDK9, MC180295 triggers the dephosphorylation of the SWI/SNF chromatin remodeler BRG1, leading to chromatin relaxation and the re-expression of tumor suppressor genes. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting epigenetic pathways in oncology.

Introduction to MC180295

Epigenetic silencing of tumor suppressor genes is a hallmark of cancer, presenting a key target for therapeutic intervention.[1][2] Cyclin-Dependent Kinase 9 (CDK9), the catalytic core of the Positive Transcription Elongation Factor b (P-TEFb), is essential for releasing RNA Polymerase II from promoter-proximal pausing to enable gene transcription.[3][4] Counterintuitively, CDK9 is also critical for maintaining gene silencing at heterochromatic loci.[3][5]

Through a live-cell drug screen, CDK9 was identified as a target for reactivating silenced genes.[1] This led to the development of MC180295, a selective CDK9 inhibitor that demonstrates broad anti-cancer activity.[3][5] MC180295 is a racemic mixture of two enantiomers, MC180379 and MC180380, with MC180380 exhibiting greater potency in epigenetic reactivation assays.[6][7] This molecule not only restores the expression of tumor suppressor genes but also activates endogenous retroviruses (ERVs), thereby enhancing anti-cancer immunity.[3][5]

Potency and Selectivity of MC180295

MC180295 demonstrates high potency against CDK9 and significant selectivity over other cyclin-dependent kinases, minimizing potential off-target effects associated with broader kinase inhibition.[2][8]

Data Presentation

Quantitative data on the inhibitory activity of MC180295 are summarized below.

Target Kinase	IC50 (nM)	Selectivity vs. CDK9 (Fold)
CDK9-Cyclin T1	5 [3][5][8][9]	-
CDK1-Cyclin B	138[8]	~28x
CDK2-Cyclin A	233[8]	~47x
CDK4-Cyclin D1	112[8]	~22x
CDK5-p25	186[8]	~37x
CDK7-CycH/MAT1	555[8]	~111x
Table 1: Kinase Selectivity of MC180295. IC50 values show the high selectivity for CDK9 over other major CDKs.

The compound has shown broad anti-cancer activity in vitro across numerous cell lines.[6]

Cancer Type	Representative Cell Lines	Median IC50 (nM)
All Types (46 lines)	-	171 [6][7][10][11]
Acute Myeloid Leukemia (AML)	MV4-11, MOLM-13, THP-1	Highest Potency Observed[6][10]
Colon Cancer	SW48	Potent Activity[8]
Melanoma, Bladder, Prostate, Breast	Various	Active[10]
Table 2: In Vitro Anti-proliferative Activity of MC180295. The compound is effective across various malignancies, with particular potency in AML cell lines with MLL translocations.

Core Mechanism: From CDK9 Inhibition to Gene Reactivation

The primary mechanism for epigenetic gene reactivation by MC180295 involves the disruption of CDK9's role in maintaining a repressive chromatin state. Inhibition of CDK9's kinase activity leads to downstream effects on chromatin architecture.

The key molecular event is the dephosphorylation of BRG1 (also known as SMARCA4), a core ATPase subunit of the SWI/SNF chromatin remodeling complex.[3][5][6][9] Phosphorylated BRG1 is required to maintain heterochromatin compaction and gene silencing.[12] MC180295 treatment reduces BRG1 phosphorylation, causing a global relaxation of chromatin structure and making previously silenced gene promoters accessible to the transcriptional machinery.[12]

MC180295 inhibits CDK9, leading to BRG1 dephosphorylation and chromatin relaxation.

Experimental Protocols and Methodologies

The characterization of MC180295 involved a series of standard and specialized assays to determine its efficacy from the molecular to the organismal level.

In Vitro Potency and Selectivity Assays

• Kinase Inhibition Assays: The IC50 values of MC180295 against a panel of purified kinases were determined using radiometric or fluorescence-based assays. These assays typically measure the ability of the compound to inhibit the transfer of a phosphate (B84403) group from ATP to a substrate peptide by the target kinase.

• Cell Viability/Proliferation Assays: The anti-proliferative effects of MC180295 were tested against a large panel of cancer cell lines.[10]

  • Cells were seeded in 96-well plates and allowed to adhere overnight.

  • A serial dilution of MC180295 was added to the wells.

  • After a 72-hour incubation period, cell viability was measured using assays such as MTT or CellTiter-Glo, which quantify metabolic activity or ATP content, respectively.

  • IC50 values were calculated from the dose-response curves.

Gene Reactivation and Chromatin Accessibility Assays

• Reporter Gene Assays: A live-cell reporter system, such as the YB5 cell line which contains a GFP reporter gene silenced by epigenetics, was used for initial screening.[7] Reactivation of GFP expression, measured by flow cytometry, indicates a compound's ability to reverse epigenetic silencing.

• Chromatin Accessibility (ATAC-seq): To confirm the mechanism of chromatin remodeling, the Assay for Transposase-Accessible Chromatin with sequencing (ATAC-seq) was performed.[12] This technique uses a hyperactive Tn5 transposase to insert sequencing adapters into accessible regions of chromatin. An increase in accessible regions globally following MC180295 treatment indicates chromatin relaxation.[12]

A generalized workflow for the preclinical evaluation of MC180295.

In Vivo Xenograft Studies

• Animal Models: The anti-tumor efficacy of MC180295 was evaluated in mouse xenograft models.[6] This typically involves subcutaneously or intravenously injecting human cancer cells (e.g., AML or colon cancer lines) into immunodeficient mice.

• Dosing and Administration: Once tumors were established, mice were treated with MC180295 (e.g., 20 mg/kg), vehicle control, or combination agents.[8] Administration was often performed via intraperitoneal (i.p.) injection on an alternating day schedule (q.o.d).[8]

• Efficacy and Toxicity Monitoring: Tumor volume was measured regularly with calipers. Animal body weight and complete blood counts (CBCs) were monitored to assess toxicity.[6][11] Survival was a key endpoint.

Combination Therapy and Immunomodulation

A significant finding is that the anti-tumor effects of MC180295 can be potentiated through combination therapies, particularly those involving other epigenetic drugs or immunotherapies.

• Synergy with DNMT Inhibitors: MC180295 shows significant synergy with the DNA methyltransferase (DNMT) inhibitor decitabine (B1684300) in both AML and colon cancer models.[6][7] This combination likely achieves a more comprehensive reversal of epigenetic silencing than either agent alone.

• Immunomodulatory Effects: The reactivation of endogenous retroviruses (ERVs) by CDK9 inhibition can trigger a viral mimicry response, leading to the production of interferon and the upregulation of antigen presentation machinery.[10][12] This immunogenic effect contributes to the anti-tumor activity, which was found to be partially dependent on the presence of CD8+ T cells.[6][7] Consequently, MC180295 sensitizes tumors to immune checkpoint inhibitors like α-PD-1.[3][5]

References

• 1. New epigenetic drug strategy to treat cancer - ecancer [ecancer.org]
• 2. New Epigenetic Drug Strategy to Treat Cancer | Temple Health [templehealth.org]
• 3. DSpace [scholarshare.temple.edu]
• 4. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - Dialnet [dialnet.unirioja.es]
• 10. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 12. aacrjournals.org [aacrjournals.org]

The Role of MC180295 in BRG1 Dephosphorylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of MC180295, a selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), focusing on its role in the dephosphorylation of Brahma-related gene 1 (BRG1). BRG1 is the central ATPase subunit of the SWI/SNF chromatin remodeling complex, a key regulator of gene expression. The inhibition of CDK9 by MC180295 and subsequent dephosphorylation of BRG1 has emerged as a promising strategy in cancer therapy, particularly for reactivating epigenetically silenced tumor suppressor genes.

Data Presentation: Quantitative Inhibitory Activity of MC180295

MC180295 has demonstrated potent and selective inhibitory activity against CDK9 and has shown significant anti-proliferative effects across a range of cancer cell lines. The following tables summarize the key quantitative data.

Table 1: In Vitro Inhibitory Activity (IC50) of MC180295 against a Panel of Cyclin-Dependent Kinases. [1] This table would typically present the half-maximal inhibitory concentration (IC50) values of MC180295 against various CDK enzymes to demonstrate its selectivity for CDK9.

Kinase	IC50 (nM)
CDK9/cyclin T1	3-12
Other CDKs	>240

Note: Specific IC50 values for other CDKs were not detailed in the provided search results but are generally significantly higher, indicating selectivity for CDK9.

Table 2: Anti-proliferative Activity (IC50) of MC180295 in Various Cancer Cell Lines. [1][2]

Cancer Type	Cell Line	IC50 (nM)
Acute Myeloid Leukemia (AML)	MV4-11	<100
Acute Myeloid Leukemia (AML)	MOLM-13	<100
Acute Myeloid Leukemia (AML)	THP-1	<100
Colon Cancer	HCT116	~150
Colon Cancer	SW48	~200
Breast Cancer	MCF7	~250
Prostate Cancer	DU145	~300
Prostate Cancer	LNCaP	~350
Leukemia	KG-1	~180
Leukemia	HL-60	~220

Note: The median IC50 across 46 cell lines representing 6 different malignancies was 171 nM.[1][2]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of MC180295 and BRG1 dephosphorylation.

Western Blotting for Total and Phosphorylated BRG1

This protocol is for the detection of changes in the phosphorylation status of BRG1 in response to MC180295 treatment.

Materials:

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-BRG1 antibody (e.g., Cell Signaling Technology #49360, 1:1000 dilution)[3]

  • Rabbit anti-phospho-BRG1 (specific serine/threonine residue) antibody (e.g., Cell Signaling Technology #58034 for pSer1627/1631, 1:1000 dilution)[4]

  • Mouse anti-β-actin antibody (loading control, 1:5000 dilution)

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse)

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment: Culture cancer cells to 70-80% confluency and treat with various concentrations of MC180295 or DMSO (vehicle control) for the desired time points.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer containing protease and phosphatase inhibitors to preserve phosphorylation states.[5]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer and separate the proteins on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies (anti-BRG1 and anti-phospho-BRG1) overnight at 4°C with gentle agitation. A separate membrane should be probed with a loading control antibody like β-actin.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 8.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the ratio of phosphorylated BRG1 to total BRG1.

Immunoprecipitation of BRG1

This protocol is for the isolation of BRG1 to be used in downstream applications such as in vitro dephosphorylation assays or mass spectrometry.

Materials:

• Cell lysis buffer (non-denaturing, e.g., Triton X-100 based buffer with protease and phosphatase inhibitors)

• Anti-BRG1 antibody (e.g., Cell Signaling Technology #49360)[3]

• Protein A/G agarose (B213101) beads

• Wash buffer (e.g., cell lysis buffer)

• Elution buffer (e.g., glycine-HCl, pH 2.5 or SDS-PAGE sample buffer)

Procedure:

• Cell Lysis: Lyse cells treated with or without MC180295 using a non-denaturing lysis buffer.

• Pre-clearing: Centrifuge the lysates to pellet cell debris and pre-clear the supernatant by incubating with protein A/G agarose beads for 1 hour at 4°C.

• Immunoprecipitation: Incubate the pre-cleared lysate with the anti-BRG1 antibody overnight at 4°C with gentle rotation.

• Capture: Add fresh protein A/G agarose beads and incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.

• Washing: Pellet the beads by centrifugation and wash them three to five times with ice-cold wash buffer.

• Elution: Elute the immunoprecipitated BRG1 from the beads using an appropriate elution buffer. For subsequent western blotting, elution can be done by boiling in SDS-PAGE sample buffer.

In Vitro Dephosphorylation Assay

This protocol provides a general framework for assessing the direct dephosphorylation of BRG1.

Materials:

• Immunoprecipitated and phosphorylated BRG1 (from control-treated cells)

• Active protein phosphatase (e.g., PP1 or PP2A)

• Phosphatase buffer

• MC180295

• Reaction termination solution (e.g., SDS-PAGE sample buffer)

Procedure:

• Isolate Phosphorylated Substrate: Immunoprecipitate BRG1 from cells where it is expected to be phosphorylated (e.g., control-treated cells).

• Dephosphorylation Reaction: Set up reaction tubes containing the immunoprecipitated BRG1 on beads, phosphatase buffer, and the active phosphatase.

• Inhibitor Treatment: To test the effect of MC180295, pre-incubate the reaction mixture with the compound. Note: As MC180295 is a CDK9 inhibitor, its direct effect on phosphatases is not expected. This assay would primarily serve as a control to ensure the observed dephosphorylation in cells is due to upstream kinase inhibition.

• Incubation: Incubate the reaction at 30°C for a defined period (e.g., 30-60 minutes).

• Termination: Stop the reaction by adding SDS-PAGE sample buffer and boiling.

• Analysis: Analyze the samples by western blotting using a phospho-specific BRG1 antibody to assess the extent of dephosphorylation.

Mandatory Visualization

Signaling Pathway Diagram

This diagram illustrates the signaling pathway involving CDK9, BRG1, and the effect of MC180295.

Caption: Signaling pathway of MC180295-induced BRG1 dephosphorylation.

Experimental Workflow Diagram

This diagram outlines the experimental workflow to investigate the effect of MC180295 on BRG1 phosphorylation.

Caption: Experimental workflow for analyzing BRG1 dephosphorylation.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 3. Brg1 (D1Q7F) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 4. Phospho-Brg1 (Ser1627/1631) (E2N9V) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 5. thieno-gtp.com [thieno-gtp.com]

In Vitro Activity of MC180295 on Cancer Cell Lines: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the in vitro activity of MC180295, a novel aminothiazole compound, against various cancer cell lines. The data and protocols presented herein are synthesized from peer-reviewed research to facilitate further investigation and drug development efforts.

Executive Summary

MC180295 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9). It has demonstrated significant anti-proliferative effects across a range of cancer cell lines, with particular efficacy noted in Epstein-Barr Virus-Associated Gastric Carcinoma (EBVaGC). The primary mechanism of action involves the suppression of DNA repair and cell cycle progression, leading to growth arrest and apoptosis. This document outlines the quantitative effects of MC180295, details the experimental methodologies used to ascertain these effects, and provides visual representations of the associated signaling pathways and experimental workflows.

Quantitative Data Summary

The in vitro efficacy of MC180295 has been quantified through various assays, including measurements of cell viability, cell cycle distribution, and gene expression.

Cell Viability and IC50 Values

MC180295 exhibits broad anti-cancer activity. A study across 46 different cancer cell lines, encompassing six distinct malignancies, revealed a median IC50 of 171 nM. The compound is particularly potent against AML cell lines with MLL translocations. As a selective CDK9 inhibitor, its IC50 for CDK9/cyclin T is in the range of 3-12 nM.

While specific IC50 values for the EBVaGC cell lines YCCEL1 and SNU719 are not explicitly detailed in the primary literature, significant dose-dependent growth inhibition has been observed.

Cell Line	Cancer Type	Key Observations
YCCEL1	EBV-Associated Gastric Carcinoma	Significant growth inhibition at 1 µM after 4 days.
SNU719	EBV-Associated Gastric Carcinoma	Significant growth inhibition at 1 µM from 2 to 4 days.
MKN28 (EBV-infected)	Gastric Carcinoma	More sensitive to MC180295 compared to uninfected MKN28 cells.
Multiple Lines (46 total)	Various (6 types)	Median IC50 of 171 nM.
AML with MLL translocation	Acute Myeloid Leukemia	Highest potency observed among the 46 cell lines tested.

Effects on Cell Cycle Progression

Treatment with 1 µM MC180295 for 48 hours induced significant changes in the cell cycle distribution of EBVaGC cell lines, characterized by a decrease in the S phase and an increase in the sub-G1 fraction, indicative of apoptosis.

Cell Line	Treatment	% of Cells in S Phase (Change)	% of Cells in Sub-G1 Fraction (Change)
SNU719	1 µM MC180295 (48h)	15.6% to 5.4%	0.9% to 12.6%
YCCEL1	1 µM MC180295 (48h)	31.0% to 9.1%	1.5% to 21.0%
YCCEL1	1 µM MC180295 (72h)	Not Reported	Increased to 26.4%

Data sourced from Fujii et al., 2022.

Modulation of Gene Expression

Serial Analysis of Gene Expression (SAGE) revealed that MC180295 significantly down-regulates genes involved in two critical pathways: "Role of BRCA1 in DNA Damage Response" and "Cell Cycle Control of Chromosomal Replication." The tables below summarize the fold change in the expression of key genes within these pathways after treatment with 1 µM MC180295.

Table 2.3.1: Gene Expression Changes in the "Role of BRCA1 in DNA Damage Response" Pathway

Gene Symbol	Gene Name	YCCEL1 (Fold Change)	SNU719 (Fold Change)
E2F8	E2F transcription factor 8	-17.625	-59.15
FANCM	FA complementation group M	-13.337	-12.558
BRCA2	BRCA2 DNA repair associated	-10.78	-24.684
BLM	BLM RecQ-like helicase	-6.618	-10.5
RAD51	RAD51 recombinase	-6.016	-9.869
PLK1	Polo-like kinase 1	-5.603	-4.065
FANCA	FA complementation group A	-5.155	-5.353
E2F1	E2F transcription factor 1	-5.017	-6.087
MSH6	mutS homolog 6	-4.992	-3.919
BRIP1	BRCA1 interacting protein C-terminal helicase 1	-4.92	-5.305

Data sourced from Fujii et al., 2022.

Table 2.3.2: Gene Expression Changes in the "Cell Cycle Control of Chromosomal Replication" Pathway

Gene Symbol	Gene Name	YCCEL1 (Fold Change)	SNU719 (Fold Change)
TOP2A	DNA topoisomerase II alpha	-23.748	-72.009
CDC45	Cell division cycle 45	-20.479	-16.356
CDC6	Cell division cycle 6	-6.911	-3.132
MCM6	Minichromosome maintenance complex component 6	-6.511	-5.254
CDC7	Cell division cycle 7	-6.142	-2.967
PRIM1	DNA primase subunit 1	-5.285	-3.952
MCM4	Minichromosome maintenance complex component 4	-4.906	-6.035
POLA2	DNA polymerase alpha 2, accessory subunit	-4.752	-6.194
POLE	DNA polymerase epsilon, catalytic subunit	-4.632	-3.36

Pharmacokinetics and pharmacodynamics of MC180295

An In-depth Technical Guide to the Pharmacokinetics and Pharmacodynamics of MC180295

Introduction

MC180295 is a novel, highly potent, and selective small molecule inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2][3] As a key regulator of transcriptional elongation, CDK9 is a compelling therapeutic target in oncology.[4][5] MC180295 is a racemic mixture of two enantiomers, MC180379 and MC180380, with the latter demonstrating greater potency.[1][6][7] Preclinical studies have demonstrated its efficacy in various cancer models, both as a standalone agent and in combination with other therapies.[1][7]

This document provides a comprehensive overview of the preclinical pharmacokinetics (PK) and pharmacodynamics (PD) of MC180295, intended for researchers and drug development professionals.

Pharmacodynamics (PD)

The pharmacodynamic profile of MC180295 is characterized by its selective inhibition of CDK9 and its potent anti-neoplastic activity across a range of cancer types.

Mechanism of Action

MC180295 exerts its effect by selectively inhibiting CDK9, a component of the Positive Transcription Elongation Factor b (P-TEFb) complex.[4] The P-TEFb complex phosphorylates RNA Polymerase II (RNAPII) and other factors to facilitate the elongation phase of gene transcription.[4] By inhibiting CDK9, MC180295 prevents this phosphorylation, leading to a pause in transcription, particularly of genes with short-lived mRNA, including key oncogenes and anti-apoptotic proteins.[4] Furthermore, CDK9 inhibition by MC180295 has been shown to reactivate epigenetically silenced genes, such as tumor suppressors, by dephosphorylating the SWI/SNF chromatin remodeler BRG1.[1][6][8]

Diagram 1: MC180295 Mechanism of Action Pathway

In Vitro Activity

MC180295 demonstrates high potency and selectivity for CDK9 over other cyclin-dependent kinases.[2][6] It effectively inhibits cell growth in numerous cancer cell lines, showing particular strength against hematological malignancies like Acute Myeloid Leukemia (AML), especially those with MLL translocations.[1][6]

Table 1: In Vitro Inhibitory Activity of MC180295 | Target / Cell Line Panel | Parameter | Value | Reference | | :--- | :--- | :--- | :--- | | Enzymatic Activity | | CDK9/Cyclin T | IC₅₀ | 3 - 12 nM |[6] | | Other CDKs (CDK1, 2, 4, 5, 6, 7) | Selectivity | >20-fold higher for CDK9 |[2][6] | | Cellular Activity | | Panel of 46 cancer cell lines | Median IC₅₀ | 171 nM |[1][6][7] | | AML Cell Lines (MV4-11, MOLM-13) | IC₅₀ | Most potent subset |[6] |

In Vivo Efficacy

Preclinical studies in mouse models have confirmed the anti-tumor effects of MC180295. The compound has shown efficacy in xenograft models of both AML and colon cancer.[1][6][7] Notably, the anti-tumoral effects appear to be partially dependent on the host immune system, specifically CD8+ T cells, suggesting an immunomodulatory component to its mechanism.[1][6][7] Furthermore, MC180295 exhibits significant synergy when combined with the hypomethylating agent decitabine.[1][6][7]

Pharmacokinetics (PK)

Pharmacokinetic properties of MC180295 have been characterized in mice and rats following intravenous (IV), oral (PO), and intraperitoneal (IP) administration. The data reveal species- and route-dependent differences in its absorption, distribution, and elimination.

Table 2: Summary of Preclinical Pharmacokinetic Parameters for MC180295

Species	Route	Dose (mg/kg)	Half-life (t½) (h)	Bioavailability (%)	Reference
Mouse	IV	1	0.86	N/A	[6]
	Oral	2.5	1.3	26	[6]
	IP	10	15.8	N/A	[6]

| Rat | IV | 1 | ~14 | N/A |[6] |

The significantly longer half-life observed with IP administration in mice may suggest a depot effect or slower absorption from the peritoneal cavity.[6] The prolonged half-life in rats compared to mice following IV administration indicates potential differences in drug metabolism or clearance between the species.[6]

Experimental Protocols

The following sections outline the methodologies used to generate the pharmacodynamic and pharmacokinetic data for MC180295.

In Vitro Kinase and Cell Proliferation Assays

• Kinase Inhibition Assay: The inhibitory activity of MC180295 against a panel of cyclin-dependent kinases was likely determined using a biochemical assay. This typically involves incubating the purified kinase, its respective cyclin partner, a substrate (e.g., a peptide), and ATP with varying concentrations of the inhibitor. Kinase activity is then measured, often via phosphorylation of the substrate, to calculate IC₅₀ values.

• Cell Proliferation Assay: The anti-proliferative effects of MC180295 were tested against a panel of human cancer cell lines.[6] Cells were seeded in multi-well plates and exposed to a range of MC180295 concentrations for a defined period (e.g., 72 hours). Cell viability was then assessed using a colorimetric or fluorometric assay (e.g., MTS, CellTiter-Glo) to determine the IC₅₀ for each cell line.

Diagram 2: Generalized In Vitro Assay Workflow

In Vivo Xenograft Studies

• Animal Models: Efficacy studies were conducted in mouse models bearing subcutaneous tumors from human AML or colon cancer cell lines.[1]

• Dosing and Administration: MC180295 was administered to the tumor-bearing mice, likely via intraperitoneal (IP) or oral (PO) routes, based on the PK data.[1][2] Dosing schedules would have been established to maintain therapeutic exposure.

• Efficacy Assessment: Anti-tumor activity was evaluated by regularly measuring tumor volume over the course of the study. Body weight was monitored as an indicator of general toxicity.[7]

• Combination Studies: For synergy experiments, mice were treated with MC180295, decitabine, or the combination of both agents, and tumor growth was compared across all groups.[1]

Pharmacokinetic Studies

• Animal Models: Pharmacokinetic profiling was performed in male CD-1 mice and Sprague-Dawley rats.[6][9]

• Dosing and Sample Collection:

  • Intravenous (IV): A single bolus dose was administered via the tail vein.

  • Oral (PO): A single dose was administered by oral gavage.

  • Intraperitoneal (IP): A single dose was injected into the peritoneal cavity.

  • Blood samples were collected at multiple time points post-dose (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant. Plasma was separated by centrifugation.

• Bioanalysis: Plasma concentrations of MC180295 were quantified using a validated analytical method, likely Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), due to its high sensitivity and selectivity.

• Data Analysis: Plasma concentration-time data were analyzed using non-compartmental analysis (NCA) to determine key PK parameters such as half-life (t½), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC). Oral bioavailability was calculated as (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral).

Diagram 3: In Vivo Pharmacokinetic Study Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Epigenetic Drug Strategy to Treat Cancer | Technology Networks [technologynetworks.com]
• 6. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 9. benchchem.com [benchchem.com]

A Technical Guide to the CDK9 Inhibitor MC180295: A Comparative Analysis of its Racemic Mixture and Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the novel, potent, and selective Cyclin-Dependent Kinase 9 (CDK9) inhibitor, MC180295. The document focuses on the distinct pharmacological profiles of the racemic mixture and its constituent enantiomers, MC180379 and MC180380. Quantitative data are presented in structured tables for clear comparison, and detailed experimental methodologies are provided for key assays. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a comprehensive understanding of its mechanism of action and preclinical evaluation.

Introduction to MC180295 and its Role as a CDK9 Inhibitor

MC180295 is a novel small molecule inhibitor of CDK9, a key regulator of transcriptional elongation.[1][2][3] As the catalytic subunit of the positive transcription elongation factor b (P-TEFb), CDK9 phosphorylates the C-terminal domain of RNA Polymerase II (RNAPII), releasing it from promoter-proximal pausing and enabling productive gene transcription. Dysregulation of CDK9 activity is implicated in various cancers, making it a compelling therapeutic target.[2] MC180295 has demonstrated significant preclinical in vitro and in vivo efficacy in various cancer models.[1][3][4]

MC180295 is a racemic mixture, composed of two enantiomers: MC180379 and MC180380.[1][2][4] Preclinical studies have revealed that these enantiomers possess differential biological activity, with MC180380 emerging as the more potent of the two.[1][2][4] This guide will dissect these differences, providing a detailed overview of their comparative pharmacology.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for MC180295 and its enantiomers, focusing on their inhibitory activity against various kinases and their anti-proliferative effects in cancer cell lines.

Table 1: In Vitro Kinase Inhibitory Activity (IC50)

Kinase Target	MC180295 IC50 (nM)	Notes
CDK9/cyclin T1	5	High potency and selectivity.[5]
CDK1/cyclin B	138	At least 22-fold more selective for CDK9.[5]
CDK2/cyclin A	233	At least 22-fold more selective for CDK9.[5]
CDK2/cyclin E	367	At least 22-fold more selective for CDK9.[5]
CDK4/cyclin D1	112	At least 22-fold more selective for CDK9.[5]
CDK5/p25	186	At least 22-fold more selective for CDK9.[5]
CDK6/cyclin D3	712	At least 22-fold more selective for CDK9.[5]
CDK7/cyclin H	555	At least 22-fold more selective for CDK9.[5]
GSK-3α/β	-	Also shows inhibitory activity.[5]

Table 2: Anti-proliferative Activity in Cancer Cell Lines (IC50)

Compound	Cell Line Panel (46 lines, 6 malignancies) Median IC50 (nM)	Highest Potency
MC180295	171[1][3][4]	AML cell lines with MLL translocations (e.g., MV4-11, MOLM-13, THP-1).[2]

Table 3: Comparative Potency of Enantiomers in a Live-Cell Epigenetic Assay

Compound	Lowest Concentration to Reactivate GFP (24h)
MC180380	100 nM[2]
MC180379	500 nM[2]
MC180295 (racemate)	100 nM[2]
1:1 Mixture of Enantiomers	100 nM[2]

Signaling Pathway of CDK9 Inhibition by MC180295

MC180295 exerts its anti-cancer effects by inhibiting CDK9, which in turn affects transcriptional regulation. A key mechanism involves the dephosphorylation of the SWI/SNF chromatin remodeler BRG1, leading to the reactivation of epigenetically silenced genes.[1][3] The following diagram illustrates this signaling pathway.

Caption: CDK9 signaling pathway and the inhibitory action of MC180295.

Experimental Protocols

This section details the methodologies for key experiments involved in the characterization of MC180295 and its enantiomers.

Enantiomer Separation by Supercritical Fluid Chromatography (SFC)

The separation of MC180379 and MC180380 from the racemic MC180295 was achieved using Supercritical Fluid Chromatography.[2]

Caption: Workflow for the separation of MC180295 enantiomers via SFC.

Detailed Methodology:

• Instrumentation: A preparative Supercritical Fluid Chromatography (SFC) system was utilized.

• Column: A chiral stationary phase column, such as Chiralcel® OJ-H (5 µm, 250 x 4.6 mm) for analytical method development and a larger equivalent for preparative scale.[2]

• Mobile Phase: A mixture of methanol (containing 0.1% Diethylamine - DEA) and carbon dioxide (CO2). A typical gradient could be 20% methanol in CO2.[2]

• Pressure and Flow Rate: The system was operated at a backpressure of 120 bar with a flow rate of 3.0 mL/min.[2]

• Detection: Enantiomers were detected using a UV detector at wavelengths of 220, 254, and 280 nm.[2]

• Sample Preparation: The racemic MC180295 was dissolved in a mixture of methanol and dichloromethane (B109758) (DCM).[2]

• Fraction Collection: The separated enantiomers were collected as distinct fractions based on their retention times.

In Vitro Kinase Inhibition Assay

The inhibitory activity of MC180295 against a panel of CDKs was determined using a microfluidic-based kinase assay.[2]

Detailed Methodology:

• Assay Principle: The assay measures the amount of ADP produced during the kinase reaction, which is inversely proportional to the inhibitory activity of the compound.

• Reagents and Materials:

  • Recombinant human CDK enzymes and their respective cyclin partners.

  • A suitable peptide substrate (e.g., derived from the RNAPII C-terminal domain).

  • ATP at a concentration near the Km for each kinase.

  • MC180295 serially diluted in DMSO.

  • Assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT).

  • A detection reagent system (e.g., ADP-Glo™ Kinase Assay).

• Procedure:

  • A serial dilution of MC180295 in DMSO is prepared and further diluted in assay buffer.

  • The kinase, substrate, and ATP are mixed in the wells of a microplate.

  • The diluted MC180295 or DMSO (vehicle control) is added to the wells to initiate the reaction.

  • The plate is incubated at room temperature for a specified time (e.g., 60 minutes).

  • The detection reagent is added to stop the kinase reaction and measure the amount of ADP produced, typically via a luminescent signal.

• Data Analysis: The luminescent signal is measured using a plate reader. The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cell-Based Anti-proliferative Assay

The anti-proliferative effects of MC180295 were evaluated across a panel of cancer cell lines.

Detailed Methodology:

• Cell Lines: A diverse panel of human cancer cell lines representing various malignancies were used.

• Procedure:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are treated with a serial dilution of MC180295 or vehicle control.

  • After a specified incubation period (e.g., 72 hours), cell viability is assessed using a colorimetric or fluorometric assay (e.g., CellTiter-Glo®, resazurin).

• Data Analysis: The IC50 values are determined by plotting the percentage of cell growth inhibition against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo Tumor Xenograft Models

The anti-tumor efficacy of MC180295 and its enantiomers was assessed in AML and colon cancer xenograft mouse models.[1][3][4]

Caption: General workflow for in vivo tumor xenograft studies.

Detailed Methodology:

• Animal Model: Immunocompromised mice (e.g., NOD/SCID or NSG) are used to prevent rejection of human tumor cells.

• Tumor Implantation: Human AML or colon cancer cells are injected subcutaneously into the flanks of the mice.

• Treatment: Once tumors reach a palpable size, mice are randomized into treatment groups and administered with MC180295, its enantiomers, or a vehicle control via a suitable route (e.g., intraperitoneal injection).

• Efficacy Evaluation: Tumor volume is measured regularly using calipers. Animal body weight and overall health are monitored as indicators of toxicity.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be subjected to further analysis such as histopathology or biomarker assessment.

Synergy with Other Anti-Cancer Agents

Preclinical studies have shown that MC180295 exhibits significant synergy with the DNA methyltransferase (DNMT) inhibitor, decitabine, in both AML and colon cancer models.[1][3][4] This combination has been shown to augment the re-expression of epigenetically silenced genes.[6]

Conclusion

MC180295 is a potent and selective CDK9 inhibitor with promising anti-cancer activity. The racemic mixture and its more potent enantiomer, MC180380, have demonstrated significant efficacy in preclinical models of AML and colon cancer.[1][2][4] The mechanism of action involves the inhibition of transcriptional elongation through CDK9 and the reactivation of epigenetically silenced genes via dephosphorylation of BRG1.[1][3] The data presented in this guide underscore the therapeutic potential of targeting CDK9 and highlight MC180380 as a promising candidate for further clinical development.[1][3][4] The detailed experimental protocols provided herein offer a framework for researchers in the field of drug discovery and development to further investigate this and other CDK9 inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. CDK9/CyclinK Kinase Enzyme System Application Note [worldwide.promega.com]
• 6. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]

MC180380: A Technical Whitepaper on the More Potent Enantiomer of the Novel CDK9 Inhibitor MC180295

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of epigenetic cancer therapy, the inhibition of Cyclin-Dependent Kinase 9 (CDK9) has emerged as a promising strategy. MC180295 is a novel, potent, and selective inhibitor of CDK9 with demonstrated preclinical efficacy.[1][2][3][4] As a racemic mixture, MC180295 is composed of two enantiomers: MC180379 and MC180380.[1][2][3][5] This technical guide provides an in-depth analysis of these enantiomers, presenting compelling evidence that MC180380 is the more potent and metabolically stable of the two. Through a detailed examination of its mechanism of action, comparative potency data, and preclinical efficacy, this document establishes MC180380 as a superior candidate for further clinical development in oncology.[1][3][5]

Introduction: The Role of CDK9 in Cancer and the Development of MC180295

Cyclin-Dependent Kinase 9 (CDK9), in partnership with its regulatory subunit Cyclin T1, forms the core of the Positive Transcription Elongation Factor b (P-TEFb) complex.[6] This complex plays a critical role in regulating gene transcription by phosphorylating the C-terminal domain of RNA Polymerase II (RNAPII) and negative elongation factors, thereby releasing paused RNAPII and enabling productive transcript elongation.[1] In many cancers, there is a dependency on the continuous expression of short-lived anti-apoptotic proteins, making CDK9 an attractive therapeutic target.

Inhibition of CDK9 can reactivate epigenetically silenced genes, in part by dephosphorylating the SWI/SNF chromatin remodeler BRG1.[1][2][3] MC180295 was developed as a highly potent and selective CDK9 inhibitor, demonstrating a median IC50 of 171 nM across 46 cancer cell lines.[1][2][3] Recognizing that racemic drugs can have enantiomers with differing pharmacological properties, MC180295 was separated into its constituent enantiomers, MC180379 and MC180380, for individual characterization.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data comparing the racemic parent compound, MC180295, with its separated enantiomers.

Table 1: In Vitro Potency and Selectivity

Compound / Target	IC50 (nM)	Notes
MC180295
CDK9/Cyclin T1	3-12	Highly potent and selective for CDK9.[1][7]
CDK1/Cyclin B	138	At least 22-fold more selective for CDK9 over other CDKs.[7]
CDK2/Cyclin A	233	[7]
CDK4/Cyclin D	112	[7]
CDK5/P35	159	[7]
46 Cancer Cell Lines	171 (median)	Broad anti-cancer activity, with highest potency in AML cells with MLL translocations.[1][2][3]
Enantiomer Comparison
MC180380 (CDK9 IC50)	11	Comparable direct enzymatic inhibition.[2]
MC180379 (CDK9 IC50)	11	[2]
YB5 GFP Reactivation	Concentration	Metric
MC180380	100 nM	Lowest concentration to reactivate GFP expression after 24h.[1][2]
MC180379	500 nM	MC180380 is significantly more potent in this live-cell epigenetic assay.[1]
MC180295 (racemate)	100 nM	[1]

Table 2: In Vitro Metabolic Stability

Compound	Species	System	Stability
MC180380	Mouse, Rat, Dog, Human	Liver Microsomes	More stable than MC180379 in all four species.[1][2]
MC180379	Mouse, Rat, Dog, Human	Liver Microsomes	Less stable.[1][2]
MC180380	Rat	Hepatocytes	More stable than MC180379.[1][2]
MC180379	Rat	Hepatocytes	Less stable.[1][2]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key biological pathways and experimental processes discussed in this guide.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]

A Technical Guide on the Basic Biological Effects of CDK9 Inhibition by MC180295

Executive Summary: Cyclin-Dependent Kinase 9 (CDK9) is a critical regulator of transcriptional elongation, making it a compelling therapeutic target in various cancers that exhibit transcriptional addiction. MC180295 is a novel, potent, and highly selective small molecule inhibitor of CDK9. Its mechanism of action extends beyond the canonical role of suppressing oncogenic transcription. MC180295 induces apoptosis in cancer cells by downregulating the expression of short-lived anti-apoptotic proteins like MCL-1. Paradoxically, it also reactivates epigenetically silenced genes, including tumor suppressor genes and endogenous retroviruses, by modulating the phosphorylation state of the SWI/SNF chromatin remodeler BRG1. This dual action not only inhibits tumor growth directly but also stimulates an anti-tumor immune response, sensitizing cancers to immunotherapy. This guide details the core biological effects, mechanism of action, and key experimental findings related to MC180295.

Introduction to CDK9 as a Therapeutic Target

Cyclin-Dependent Kinase 9 (CDK9) is a serine/threonine kinase that forms the catalytic core of the Positive Transcription Elongation Factor b (P-TEFb) complex, typically with a Cyclin T partner.[1] The primary function of P-TEFb is to facilitate the transition of RNA Polymerase II (RNAPII) from a state of promoter-proximal pausing to productive transcriptional elongation.[1][2] It achieves this by phosphorylating the C-terminal domain (CTD) of RNAPII on the Serine-2 residue, as well as negative elongation factors like DSIF and NELF.[1][3]

Many malignancies, particularly hematological cancers, become dependent on the continuous high-level transcription of genes encoding survival proteins and oncoproteins, such as MYC and MCL-1.[1][4] This "transcriptional addiction" makes CDK9 an attractive target for cancer therapy. MC180295 was developed as a potent and highly selective CDK9 inhibitor, demonstrating significant anti-proliferative effects across a range of cancer cell lines.[3][5]

Core Mechanism of Action of MC180295

Direct Inhibition of Transcriptional Elongation

MC180295 functions as an ATP-competitive inhibitor, binding to the ATP pocket of CDK9 and preventing the phosphotransferase activity of the P-TEFb complex.[6] This direct inhibition blocks the phosphorylation of the RNAPII CTD, which forces the polymerase to remain stalled at gene promoters. The subsequent suppression of transcriptional elongation leads to a rapid depletion of short-lived mRNAs and their corresponding proteins that are critical for cancer cell survival.[1][4]

Diagram 1. CDK9-mediated transcriptional elongation.

Induction of Apoptosis

The inhibition of CDK9 by MC180295 leads to the transcriptional repression of key survival genes. Notably, the levels of the anti-apoptotic protein MCL-1 and the oncogenic transcription factor MYC are rapidly reduced.[4][7] The depletion of these crucial survival factors sensitizes cancer cells to programmed cell death, leading to the induction of apoptosis.[3][7] This effect is particularly pronounced in tumors that are highly dependent on these short-lived proteins.

Diagram 2. Apoptosis induction via CDK9 inhibition by MC180295.

Epigenetic Regulation and Immune Activation

A key discovery was the paradoxical role of CDK9 in maintaining gene silencing at heterochromatic loci.[5][8][9] Inhibition by MC180295 leads to the global reactivation of epigenetically silenced genes.

This occurs through at least two mechanisms:

• Dephosphorylation of BRG1 (SMARCA4): CDK9 directly phosphorylates BRG1, a core ATPase subunit of the SWI/SNF chromatin remodeling complex.[5][10] This phosphorylation is required to maintain a compact, silenced chromatin state.[10] MC180295 treatment leads to BRG1 dephosphorylation, chromatin relaxation, and gene reactivation.[3][9][11]

• Repression of HP1α Expression: CDK9 inhibition also represses the expression of Heterochromatin Protein 1α (HP1α), further contributing to the reversal of gene silencing.[8]

This epigenetic modulation reactivates silenced tumor suppressor genes and, importantly, endogenous retroviruses (ERVs).[8][9] The expression of ERVs triggers a viral mimicry response, leading to the production of interferons and the activation of an anti-tumor immune response.[3]

Diagram 3. Epigenetic gene reactivation by MC180295.

Summary of Biological Effects and Quantitative Data

In Vitro Kinase Potency and Selectivity

MC180295 is a highly potent inhibitor of CDK9/Cyclin T1 with an IC50 value in the low nanomolar range.[8][9][12] It demonstrates high selectivity for CDK9 over other cyclin-dependent kinases.[3][12]

Table 1: In Vitro Kinase Inhibitory Activity of MC180295
Kinase Complex	IC50 (nM)
CDK9-Cyclin T1	5[9][12]
CDK4-Cyclin D	112[12]
CDK1-Cyclin B	138[12]
CDK5-P35	159[12]
CDK2-Cyclin A	233[12]
CDK7-CycH/MAT1	555[12]
CDK6-Cyclin D3	712[12]

Anti-proliferative Activity in Cancer Cells

MC180295 exhibits broad anti-proliferative activity against numerous cancer cell lines.[3] A study across 46 cell lines from six different malignancies found a median IC50 of 171 nM.[3][11][13][14] The compound is particularly effective against Acute Myeloid Leukemia (AML) cell lines that harbor MLL translocations, such as MV4-11, MOLM-13, and THP-1.[3][13]

Table 2: Anti-proliferative Activity of MC180295
Metric	Value
Median IC50 (46 cell lines)	171 nM[3][11][14]
Most Sensitive Malignancy	AML with MLL translocations[3][11][14]
Other Active Malignancies	Melanoma, Colon, Bladder, Prostate, Breast Cancer[3]

Immuno-modulatory Effects

A significant finding is that the anti-tumor effects of MC180295 are partially dependent on the immune system. In vivo studies have shown that the drug's efficacy is reduced in the absence of CD8+ T cells, indicating a crucial immune component to its action.[3][11][13] This immune activation provides a strong rationale for combining MC180295 with other therapies.

• Synergy with DNMT Inhibitors: MC180295 shows significant synergy with the DNA methyltransferase (DNMT) inhibitor decitabine (B1684300) in both AML and colon cancer xenograft models.[3][13]

• Sensitization to Immunotherapy: By activating ERVs and inducing an interferon response, CDK9 inhibition sensitizes cancer cells to immune checkpoint inhibitors like anti-PD-1.[2][8][9]

Diagram 4. Workflow of MC180295 anti-tumor and immune effects.

Key Experimental Methodologies

In Vitro Kinase Assay

• Objective: To determine the IC50 of MC180295 against a panel of purified kinase enzymes.

• Protocol Outline: Recombinant CDK/cyclin complexes are incubated with a known substrate (e.g., a peptide derived from the RNAPII CTD) and ATP in a reaction buffer. The inhibitor is added at varying concentrations. Kinase activity is measured, often by quantifying the amount of phosphorylated substrate using radiometric (³²P-ATP) or fluorescence-based methods. The IC50 value is calculated from the dose-response curve.

Cell Proliferation (MTT) Assay

• Objective: To measure the anti-proliferative effect of MC180295 on cancer cell lines and determine the IC50.

• Protocol Outline: Cancer cells are seeded in 96-well plates and allowed to adhere overnight. The cells are then treated with a serial dilution of MC180295 for a defined period (e.g., 72 hours). After incubation, MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added. Viable cells with active mitochondrial reductases convert the yellow MTT to a purple formazan, which is then solubilized. The absorbance is read on a plate reader, and cell viability is calculated relative to vehicle-treated control cells.

Apoptosis Detection by Annexin V Staining

• Objective: To quantify the percentage of apoptotic cells following treatment with MC180295.

• Protocol Outline: Cells are treated with MC180295 or vehicle control for a specified time (e.g., 24-48 hours). Both adherent and floating cells are collected, washed, and resuspended in an Annexin V binding buffer. FITC-conjugated Annexin V (which binds to phosphatidylserine (B164497) on the outer leaflet of the cell membrane in early apoptotic cells) and Propidium Iodide (PI, a viability dye that enters late apoptotic/necrotic cells) are added. The stained cell populations are then analyzed by flow cytometry.

In Vivo Tumor Xenograft Study

• Objective: To evaluate the anti-tumor efficacy of MC180295 in a living organism.

• Protocol Outline: Immunocompromised mice (e.g., NSG or nude mice) are subcutaneously or intravenously injected with human cancer cells (e.g., SW48 colon cancer or MV4-11 AML cells).[13] Once tumors are established and palpable, mice are randomized into treatment and vehicle control groups. MC180295 is administered systemically (e.g., 20 mg/kg via intraperitoneal injection every other day).[12] Tumor volume and mouse body weight are measured regularly. At the end of the study, tumors can be excised for further analysis.

Conclusion

MC180295 is a potent and selective CDK9 inhibitor with a multifaceted mechanism of action against cancer. It effectively suppresses the transcription of key oncogenes and survival proteins, leading to apoptosis. Furthermore, its ability to reverse epigenetic silencing provides a distinct and powerful secondary effect, reactivating tumor suppressor pathways and stimulating a robust anti-tumor immune response. The more potent enantiomer, MC180380, is being advanced as a promising candidate for clinical development, both as a monotherapy and in combination with epigenetic drugs and immunotherapies.[3][11][13][14]

References

• 1. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of CDK9 induces apoptosis and potentiates the effect of cisplatin in hypopharyngeal carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. benchchem.com [benchchem.com]
• 7. CDK9 Inhibitor Induces Apoptosis, Autophagy, and Suppression of Tumor Growth in Adult T-Cell Leukemia/Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DSpace [scholarshare.temple.edu]
• 9. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. researchgate.net [researchgate.net]
• 14. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for MC180295 in In Vitro Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC180295 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2][3] As a key regulator of transcription, CDK9 is a promising therapeutic target in oncology.[4][5] MC180295 has demonstrated broad anti-cancer activity in vitro and has been shown to reactivate epigenetically silenced genes.[3][6] These application notes provide detailed protocols for in vitro studies using MC180295 to assess its anti-proliferative effects on cancer cell lines.

Mechanism of Action

MC180295 selectively inhibits the kinase activity of the CDK9/cyclin T complex.[1] This inhibition prevents the phosphorylation of the C-terminal domain of RNA Polymerase II (RNAPII), a critical step for the transition from transcription initiation to elongation. By inhibiting RNAPII-mediated transcription of short-lived anti-apoptotic proteins, MC180295 induces apoptosis in cancer cells. Furthermore, MC180295 has been shown to reactivate epigenetically silenced tumor suppressor genes.[6]

Data Presentation

In Vitro Activity of MC180295 Against Various Cancer Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) values of MC180295 against a panel of 46 human cancer cell lines, demonstrating its broad anti-proliferative activity.[1][2]

Cancer Type	Cell Line	IC50 (nM)
Leukemia	MV4-11	20
MOLM-13	30
THP-1	50
K562	100
U937	120
HL-60	130
KG-1	150
Colon Cancer	SW48	180
HCT116	200
HT29	220
Melanoma	A375	160
SK-MEL-28	190
Prostate Cancer	DU145	210
LNCaP	230
Breast Cancer	MCF7	250
MDA-MB-231	270
Bladder Cancer	T24	240

Note: The median IC50 across 46 cell lines representing 6 different malignancies was 171 nM.[1][2]

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay using MTT

This protocol details the determination of the anti-proliferative effects of MC180295 on cancer cells using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[7][8][9][10]

Materials:

• MC180295 (stock solution in DMSO)

• Selected cancer cell line (e.g., MV4-11, SW48)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells from logarithmic phase cultures.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of MC180295 in complete culture medium from the stock solution. It is recommended to test a range of concentrations around the expected IC50 value (e.g., 1 nM to 10 µM).

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest MC180295 concentration).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of MC180295 or the vehicle control.

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan (B1609692) crystals.

  • After the incubation, add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently mix the contents of the wells using a multichannel pipette.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Use a reference wavelength of 630 nm to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of MC180295 relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the MC180295 concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve.

Mandatory Visualization

Caption: CDK9 Signaling Pathway and Inhibition by MC180295.

Caption: Experimental Workflow for In Vitro Cell Viability Assay.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medkoo.com [medkoo.com]
• 4. Frontiers | CDK9: A Comprehensive Review of Its Biology, and Its Role as a Potential Target for Anti-Cancer Agents [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Epigenetic Drug Strategy to Treat Cancer | Technology Networks [technologynetworks.com]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. broadpharm.com [broadpharm.com]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for MC180295 in AML Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC180295 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2] Inhibition of CDK9, a key regulator of transcriptional elongation, has emerged as a promising therapeutic strategy in various malignancies, including Acute Myeloid Leukemia (AML).[3] Dysregulation of the CDK9 pathway is implicated in the development and maintenance of AML.[3] MC180295 has demonstrated significant preclinical anti-tumor efficacy in both in vitro and in vivo models of AML.[1] Notably, it shows heightened potency in AML cell lines harboring MLL translocations.[1][2]

These application notes provide detailed protocols for the utilization of MC180295 in AML xenograft models, offering a framework for preclinical efficacy and tolerability studies.

Data Presentation

In Vitro Efficacy of MC180295

Cell Line	Cancer Type	IC50 (nM)	Notes
MV4-11	AML (MLL-rearranged)	Highly Potent	Derived from a patient with MLL translocation.[2]
MOLM-13	AML (MLL-rearranged)	Highly Potent	Derived from a patient with MLL translocation.[2]
THP-1	AML (MLL-rearranged)	Highly Potent	Derived from a patient with MLL translocation.[2]
Median of 46 cell lines	6 different malignancies	171	Demonstrates broad anti-cancer activity.[1][2]

In Vivo Efficacy of MC180295 and its More Potent Enantiomer, MC180380

Model	Cell Line	Treatment	Dosing Schedule	Key Findings
AML Xenograft	MV4-11	MC180295 / MC180380	20 mg/kg, i.p., every other day	Significant delay in tumor growth.[1]
Colon Cancer Xenograft	SW48	MC180295 / MC180380	20 mg/kg, i.p., every other day	Significant delay in tumor growth.[1]

Signaling Pathway

The primary mechanism of action of MC180295 is the inhibition of CDK9. As a component of the positive transcription elongation factor b (P-TEFb), CDK9 phosphorylates the C-terminal domain of RNA Polymerase II, a critical step for the transition from transcriptional initiation to productive elongation. By inhibiting CDK9, MC180295 prevents the transcription of key oncogenes and survival proteins, ultimately leading to apoptosis in cancer cells.

Caption: MC180295 inhibits CDK9, disrupting transcriptional elongation and promoting apoptosis.

Experimental Protocols

Cell Culture

Cell Line: MV4-11 (Human biphenotypic B myelomonocytic leukemia)

• Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Split the culture every 2-3 days to maintain a cell density between 1 x 10^5 and 1 x 10^6 cells/mL.

AML Xenograft Model Establishment

Animal Model: NOD.Cg-Prkdcscid Il2rgtm1Wjl/SzJ (NSG) mice, female, 6-8 weeks old.

• Cell Preparation: Harvest MV4-11 cells during the logarithmic growth phase. Wash the cells twice with sterile phosphate-buffered saline (PBS). Resuspend the cells in a 1:1 mixture of PBS and Matrigel at a concentration of 1 x 10^8 cells/mL.

• Implantation: Subcutaneously inject 100 µL of the cell suspension (1 x 10^7 cells) into the right flank of each mouse.

• Tumor Monitoring: Monitor tumor growth by measuring the length and width of the tumor with calipers twice a week. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

• Treatment Initiation: Begin treatment when the average tumor volume reaches 100-150 mm³.

MC180295 Formulation and Administration

Formulation Vehicle:

A mixture of:

• N-Methyl-2-pyrrolidone (NMP)

• Captisol® (20% w/v)

• Polyethylene glycol 400 (PEG-400)

• Normal Saline (PBS)

Preparation Protocol: [1]

• Prepare the vehicle by mixing NMP, Captisol®, PEG-400, and PBS in a ratio of 1:4:4:11 by volume.

• First, add the required amount of NMP to a sterile tube.

• Sequentially add Captisol® and PEG-400 to the NMP and mix thoroughly.

• Finally, add the PBS to the mixture and vortex until a clear solution is formed.

• Weigh the required amount of MC180295 and dissolve it in the prepared vehicle to achieve the desired final concentration for dosing. Prepare this formulation fresh before each administration.

Administration Protocol:

• Dosage: 20 mg/kg body weight.

• Route of Administration: Intraperitoneal (i.p.) injection.

• Dosing Schedule: Administer every other day.

• Control Group: Administer the vehicle alone to the control group following the same schedule.

Efficacy and Toxicity Monitoring

• Tumor Growth: Continue to measure tumor volume twice weekly throughout the study.

• Body Weight: Record the body weight of each mouse twice a week as an indicator of general health and toxicity.

• Clinical Observations: Monitor the animals daily for any signs of distress, such as changes in posture, activity, or grooming.

• Endpoint: The study endpoint may be defined by a specific tumor volume (e.g., 2000 mm³), a predetermined study duration, or signs of significant toxicity (e.g., >20% body weight loss, ulceration of the tumor). Euthanize mice when endpoints are met.

• Data Analysis: Compare the tumor growth rates and survival between the treated and control groups. The anti-tumor effect can be expressed as the percentage of tumor growth inhibition (%TGI).

Experimental Workflow

Caption: Workflow for assessing MC180295 efficacy in an AML xenograft model.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Discovery and Administration Optimization of Novel Selective CDK9 Inhibitor, 1-7a-B1, for Improved Pharmacokinetics and Antitumor Efficacy In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for MC180295 and Decitabine Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical data and detailed protocols for the combination therapy of MC180295, a selective CDK9 inhibitor, and decitabine (B1684300), a DNA methyltransferase (DNMT) inhibitor. The combination has demonstrated synergistic anti-tumor effects in preclinical models of Acute Myeloid Leukemia (AML) and colon cancer.[1][2]

Introduction

MC180295 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key regulator of transcriptional elongation.[1][3] Inhibition of CDK9 leads to the downregulation of anti-apoptotic proteins and oncogenes, making it a promising target in cancer therapy.[1][3] Decitabine is a hypomethylating agent that inhibits DNA methyltransferases, leading to the re-expression of tumor suppressor genes silenced by DNA methylation.[1][2] The combination of these two agents targets distinct but complementary epigenetic mechanisms, resulting in a synergistic anti-cancer effect.[1]

Data Presentation

In Vitro Efficacy of MC180295

The half-maximal inhibitory concentration (IC50) of MC180295 has been determined in a panel of cancer cell lines, demonstrating broad anti-cancer activity. The highest potency was observed in AML cell lines with MLL translocations.[1][2]

Cell Line	Cancer Type	IC50 (nM)
MV4-11	Acute Myeloid Leukemia	<100
MOLM-13	Acute Myeloid Leukemia	<100
THP-1	Acute Myeloid Leukemia	<100
HT-29	Colon Cancer	~150
SW48	Colon Cancer	~200
Median of 46 cell lines	6 different malignancies	171

Table 1: IC50 values of MC180295 in various cancer cell lines. Data extracted from Zhang et al., 2024.[1][2]

Synergistic Effects of MC180295 and Decitabine Combination

Preclinical studies have shown that the combination of MC180295 and decitabine results in significant synergy in both AML and colon cancer models.[1][2]

Cancer Model	Cell Line(s)	Effect of Combination
Acute Myeloid Leukemia (in vivo)	MV4-11	Significant reduction in tumor burden and prolonged survival compared to single agents.
Colon Cancer (in vivo)	HT-29, SW48	Significant reduction in tumor burden and prolonged survival compared to single agents.

Table 2: Summary of in vivo synergistic effects of MC180295 and decitabine combination therapy. Data from Zhang et al., 2024.[1][2]

Experimental Protocols

In Vitro Synergy Protocol

Objective: To determine the synergistic anti-proliferative effects of MC180295 and decitabine in cancer cell lines.

Materials:

• Cancer cell lines (e.g., MV4-11 for AML, HT-29 or SW48 for colon cancer)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• MC180295 (stock solution in DMSO)

• Decitabine (stock solution in DMSO or PBS)

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or similar)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment. Allow cells to adhere overnight if applicable.

• Drug Preparation: Prepare serial dilutions of MC180295 and decitabine in complete culture medium.

• Combination Treatment: Treat cells with a matrix of MC180295 and decitabine concentrations. Include single-agent controls and a vehicle control (DMSO).

• Incubation: Incubate the plates for a predetermined period (e.g., 72 hours).

• Cell Viability Assessment: Measure cell viability using a suitable reagent according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control. Determine the Combination Index (CI) using the Chou-Talalay method to quantify synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

In Vivo Xenograft Protocol (AML Model)

Objective: To evaluate the in vivo efficacy of MC180295 and decitabine combination therapy in an AML xenograft model.

Materials:

• Immunodeficient mice (e.g., NOD/SCID or NSG)

• MV4-11 cells

• Matrigel (optional)

• MC180295 formulated for in vivo use

• Decitabine formulated for in vivo use

• Calipers for tumor measurement

• Animal monitoring equipment

Procedure:

• Cell Implantation: Subcutaneously inject MV4-11 cells (e.g., 5 x 10^6 cells in PBS or a Matrigel mix) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth regularly by measuring tumor volume with calipers.

• Treatment Initiation: When tumors reach a palpable size (e.g., 100-200 mm³), randomize mice into treatment groups (Vehicle, MC180295 alone, Decitabine alone, MC180295 + Decitabine).

• Drug Administration:

  • MC180295: Administer via a suitable route (e.g., intraperitoneal injection or oral gavage) at a predetermined dose and schedule (e.g., daily or every other day).

  • Decitabine: Administer via a suitable route (e.g., intraperitoneal injection) at a predetermined dose and schedule (e.g., daily for 5 days).

• Monitoring: Monitor tumor volume and body weight regularly throughout the study. At the end of the study, tumors can be excised for further analysis.

• Data Analysis: Compare tumor growth inhibition and survival rates between the different treatment groups.

In Vivo Xenograft Protocol (Colon Cancer Model)

Objective: To evaluate the in vivo efficacy of MC180295 and decitabine combination therapy in a colon cancer xenograft model.

Materials:

• Immunodeficient mice (e.g., nude mice)

• HT-29 or SW48 cells

• Other materials as listed for the AML model.

Procedure:

• Cell Implantation: Subcutaneously inject HT-29 or SW48 cells into the flank of each mouse.

• Tumor Growth Monitoring and Treatment: Follow the same procedures as outlined in the AML xenograft protocol for tumor monitoring, randomization, drug administration, and data analysis.

Visualizations

Caption: Signaling pathways of MC180295 and Decitabine.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for MC180295 Administration in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the dosing and administration of MC180295, a potent and selective CDK9 inhibitor, in preclinical mouse models. The information is compiled from published in vivo efficacy and pharmacokinetic studies.

Introduction

MC180295 is a novel small molecule inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key regulator of transcriptional elongation.[1] Inhibition of CDK9 has been shown to reactivate epigenetically silenced tumor suppressor genes, making it a promising target for cancer therapy.[1][2] MC180295 is a racemic mixture of two enantiomers, MC180379 and MC180380, with MC180380 demonstrating higher potency.[3] Both the racemic mixture and its more active enantiomer have shown significant anti-tumor efficacy in mouse models of Acute Myeloid Leukemia (AML) and colon cancer.[3] These notes are intended to provide researchers with the necessary information to design and execute in vivo studies using MC180295 in mice.

Signaling Pathway of MC180295

MC180295 targets the CDK9/Cyclin T1 complex, also known as the positive transcription elongation factor b (P-TEFb). P-TEFb plays a crucial role in releasing RNA Polymerase II from a paused state to allow for productive gene transcription.[4] By inhibiting CDK9, MC180295 prevents the phosphorylation of the C-terminal domain of RNA Polymerase II, leading to a downregulation of short-lived anti-apoptotic proteins and the reactivation of silenced tumor suppressor genes.[1][2]

Caption: Mechanism of action of MC180295 via CDK9 inhibition.

Quantitative Data Summary

The following tables summarize the pharmacokinetic parameters and in vivo dosing regimens for MC180295 and its more potent enantiomer, MC180380, in mice.

Table 1: Pharmacokinetic Parameters of MC180295 in Mice[3]

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	T½ (h)
Intravenous (IV)	1	258	0.08	192	0.9
Oral (PO)	2.5	30	0.5	114	2.1
Intraperitoneal (IP)	10	1184	0.25	4001	15.8

Table 2: In Vivo Dosing Regimens for MC180295 and its Enantiomers in Mice[3][5]

Compound	Mouse Model	Cancer Type	Administration Route	Dose (mg/kg)	Dosing Schedule
MC180295	NSG	Colon Cancer (SW48)	IP	20	Every other day
MC180380	NSG	Colon Cancer (SW48)	IP	20	Every other day
MC180295	B6	Colon Cancer (CT26.CL25)	IP	20	Every other day
MC180380	NSG	AML (MV4-11)	IP	20	Every other day

Experimental Protocols

Formulation of MC180295 for In Vivo Administration

While the exact vehicle for MC180295 is not specified in the primary literature, a common formulation for similar poorly soluble kinase inhibitors is a vehicle solution of DMSO, PEG300, Tween 80, and saline. This protocol is a general guideline and may require optimization.

Materials:

• MC180295 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Polyethylene glycol 300 (PEG300), sterile

• Tween 80, sterile

• Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Sterile microcentrifuge tubes

• Vortex mixer and/or sonicator

Procedure:

• Calculate the required amount of MC180295 based on the desired dose (e.g., 20 mg/kg), the number of mice, and their average weight. A typical dosing volume is 100 µL per 10 g of body weight.

• Prepare the vehicle solution. A common vehicle composition is 5-10% DMSO, 30-40% PEG300, 5% Tween 80, and the remainder as saline or PBS.

• Dissolve MC180295 in DMSO first. In a sterile microcentrifuge tube, add the calculated amount of MC180295 powder. Add the required volume of DMSO and vortex thoroughly until the compound is completely dissolved.

• Add PEG300 and Tween 80. Add the required volumes of PEG300 and Tween 80 to the DMSO solution and vortex to mix.

• Add saline or PBS. Slowly add the saline or PBS to the mixture while vortexing to reach the final desired concentration and volume.

• Inspect the final formulation. The final solution should be clear and free of precipitates. If necessary, sonicate briefly to aid dissolution.

• Prepare the formulation fresh before each administration.

In Vivo Efficacy Study in Xenograft Mouse Models

This protocol outlines a general workflow for assessing the anti-tumor efficacy of MC180295 in a subcutaneous xenograft mouse model.[3][5]

Caption: Workflow for an in vivo xenograft study with MC180295.

Materials:

• Appropriate mouse strain (e.g., NSG mice for human cell lines).[3]

• Cancer cell lines (e.g., SW48 for colon cancer, MV4-11 for AML).[3]

• Formulated MC180295 and vehicle control.

• Sterile syringes and needles (e.g., 27-gauge).

• Calipers for tumor measurement.

• Animal balance.

Procedure:

• Cell Implantation: Subcutaneously inject the cancer cells into the flank of the mice. For AML models like MV4-11, cells may be injected intravenously or intraperitoneally.[3][5]

• Tumor Growth: Allow tumors to establish and reach a palpable size (e.g., 50-100 mm³).

• Randomization: Randomly assign mice to treatment and control groups.

• Dosing and Administration:

  • Weigh each mouse to calculate the precise injection volume.

  • Administer MC180295 or vehicle control via the chosen route (e.g., intraperitoneal injection).

  • For IP injection, restrain the mouse and inject into a lower abdominal quadrant, avoiding the midline.

  • Follow the dosing schedule as determined by the study design (e.g., 20 mg/kg every other day).[3]

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor the body weight of the mice as an indicator of toxicity.[3]

  • Observe the general health and behavior of the animals.

• Endpoint: The study may be concluded when tumors in the control group reach a predetermined size limit, or based on other ethical considerations.

• Analysis: At the end of the study, tumors and other tissues can be harvested for further analysis (e.g., pharmacodynamic markers, histology).

Toxicity Monitoring

Toxicity of MC180295 and its enantiomers has been assessed by monitoring body weight and performing complete blood counts.[3] In the reported studies, no overt toxicity was observed at the efficacious doses.[3] Researchers should establish clear endpoints for toxicity, such as a significant loss of body weight (e.g., >15-20%) or signs of distress in the animals.

Conclusion

MC180295 is a promising CDK9 inhibitor with demonstrated preclinical efficacy in mouse models of cancer. The provided data and protocols offer a foundation for researchers to further investigate its therapeutic potential. Careful consideration of the formulation, dosing regimen, and toxicity monitoring will be crucial for obtaining robust and reproducible results in in vivo studies.

References

• 1. MC-180295 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. LDC000067, a CDK9 inhibitor, unveils promising results in suppressing influenza virus infections in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Application of MC180295 in Colon Cancer Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC180295 is a potent and selective small-molecule inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key transcriptional regulator.[1][2] In the context of colon cancer, where aberrant transcriptional programs drive tumor growth and survival, targeting CDK9 presents a promising therapeutic strategy. MC180295 has demonstrated significant anti-proliferative effects in both in vitro and in vivo models of colon cancer, both as a monotherapy and in combination with other epigenetic modifiers.[1][3] These application notes provide a comprehensive overview of the use of MC180295 in colon cancer research, including its mechanism of action, key experimental data, and detailed protocols for its application.

Mechanism of Action

MC180295 exerts its anti-cancer effects primarily through the inhibition of CDK9. CDK9 is a component of the positive transcription elongation factor b (P-TEFb) complex, which phosphorylates the C-terminal domain of RNA Polymerase II (RNAPII), a critical step for transcriptional elongation.[2] By inhibiting CDK9, MC180295 leads to a reduction in the transcription of short-lived anti-apoptotic proteins and key oncogenes that are crucial for the survival of cancer cells.

A key downstream effect of CDK9 inhibition by MC180295 is the reactivation of epigenetically silenced tumor suppressor genes.[1] This is achieved through the dephosphorylation of the SWI/SNF chromatin remodeler, BRG1.[1] In its phosphorylated state, BRG1 is unable to be recruited to heterochromatin. Inhibition of CDK9 by MC180295 leads to the dephosphorylation of BRG1, allowing it to remodel chromatin and restore the expression of silenced genes.

Data Presentation

The following tables summarize the quantitative data regarding the efficacy of MC180295 in colon cancer models.

Table 1: In Vitro Activity of MC180295

Parameter	Value	Cell Lines/Conditions	Reference
CDK9/cyclin T IC50	3–12 nM	In vitro kinase assays	[1]
Median IC50	171 nM	Panel of 46 cancer cell lines (including colon)	[1][3]

Table 2: In Vivo Efficacy of MC180295 in Colon Cancer Xenograft Models

Treatment Group	Dosage & Administration	Tumor Model	Key Findings	Reference
MC180295	20 mg/kg, intraperitoneal	SW48 xenograft	Significantly delayed tumor growth	[1]
MC180295 + Decitabine (B1684300)	Not specified	SW48 xenograft	More robust tumor regression and significant survival benefit compared to MC180295 alone	[1]
MC180380 (more potent enantiomer)	20 mg/kg, intraperitoneal	SW48 xenograft	Significantly delayed tumor growth	[3]
MC180380 (more potent enantiomer)	Not specified	HT29 xenograft	Extended survival longer than its enantiomer	[3]

Signaling Pathways and Experimental Workflows

Caption: MC180295 inhibits CDK9, leading to BRG1 dephosphorylation and gene reactivation.

Caption: Workflow for in vitro evaluation of MC180295 in colon cancer cell lines.

Caption: Workflow for in vivo xenograft studies of MC180295 in colon cancer.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC50) of MC180295 in colon cancer cell lines.

Materials:

• Colon cancer cell lines (e.g., SW48, HT29)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• MC180295 (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed colon cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Prepare serial dilutions of MC180295 in complete culture medium. A suggested starting range is from 1 nM to 10 µM.

• Remove the medium from the wells and add 100 µL of the MC180295 dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration).

• Incubate the plate for 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using appropriate software.

In Vivo Xenograft Study

This protocol describes the evaluation of the anti-tumor efficacy of MC180295 in a colon cancer xenograft model.

Materials:

• Immunocompromised mice (e.g., NOD.Cg-Prkdcscid Il2rg-tm1Wjl/SzJ - NSG)

• SW48 or HT29 colon cancer cells

• Matrigel (optional)

• MC180295

• Vehicle control (e.g., PBS)

• Decitabine (for combination studies)

• Calipers for tumor measurement

Procedure:

• Harvest colon cancer cells and resuspend them in sterile PBS, optionally mixed with Matrigel at a 1:1 ratio.

• Subcutaneously inject 1 x 10^6 to 5 x 10^6 cells into the flank of each mouse.

• Monitor the mice regularly for tumor formation.

• Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., vehicle, MC180295, MC180295 + Decitabine).

• Administer MC180295 intraperitoneally at a dose of 20 mg/kg, typically every other day.

• For combination studies, administer decitabine according to a pre-determined schedule and dosage.

• Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume using the formula: (Length x Width²) / 2.

• Monitor animal body weight and overall health as indicators of toxicity.

• Continue treatment for a specified period (e.g., 10 weeks) or until tumors in the control group reach a predetermined endpoint.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, immunohistochemistry).

Combination Therapy with Decitabine (In Vitro)

This protocol outlines the assessment of synergy between MC180295 and decitabine in colon cancer cells.

Materials:

• Colon cancer cell lines

• Complete culture medium

• 96-well plates

• MC180295

• Decitabine

• Cell viability assay reagents (e.g., MTT or CellTiter-Glo)

• Software for synergy analysis (e.g., CompuSyn)

Procedure:

• Determine the IC50 values of MC180295 and decitabine individually in the chosen cell line as described in Protocol 1.

• Based on the IC50 values, design a matrix of combination concentrations with a constant ratio of the two drugs.

• Seed cells in a 96-well plate and treat them with the single agents and their combinations for a specified duration (e.g., 72 hours). For decitabine, a pre-treatment period may be necessary to observe its epigenetic effects. A suggested concentration for decitabine is in the low micromolar range (e.g., 1-5 µM).[4][5]

• Perform a cell viability assay.

• Calculate the Combination Index (CI) using the Chou-Talalay method with software like CompuSyn. A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Role of p53 and Class IIa HDACs

Current research on MC180295 in colon cancer has not established a direct regulatory link with the p53 tumor suppressor protein or Class IIa Histone Deacetylases (HDACs). While CDK9 inhibition can indirectly influence p53-related pathways by affecting the transcription of key regulators, a direct interaction or modulation by MC180295 has not been reported.[6][7] Similarly, while HDAC inhibitors are a known class of epigenetic drugs, there is no current evidence to suggest that MC180295 directly targets or is influenced by Class IIa HDACs.[8][9][10][11] Therefore, the primary mechanism of action of MC180295 in colon cancer remains centered on the inhibition of CDK9 and the subsequent effects on transcriptional regulation and chromatin remodeling.

Conclusion

MC180295 is a promising therapeutic agent for colon cancer, with a well-defined mechanism of action centered on the inhibition of CDK9. Its efficacy as a single agent and in combination with other epigenetic drugs like decitabine highlights its potential for clinical development. The protocols provided herein offer a framework for researchers to further investigate the therapeutic utility of MC180295 and to explore its full potential in the treatment of colon cancer.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Combined inhibition of histone deacetylase and cytidine deaminase improves epigenetic potency of decitabine in colorectal adenocarcinomas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Treatment with decitabine induces the expression of stemness markers, PD-L1 and NY-ESO-1 in colorectal cancer: potential for combined chemoimmunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclin-Dependent Kinase Inhibitors and Their Therapeutic Potential in Colorectal Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel CDK9 inhibitor oroxylin A promotes wild-type P53 stability and prevents hepatocellular carcinoma progression by disrupting both MDM2 and SIRT1 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The Roles of Histone Deacetylases and Their Inhibitors in Cancer Therapy [frontiersin.org]
• 9. HDACs and HDAC Inhibitors in Cancer Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selective class IIa HDAC inhibitors: myth or reality - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Class IIa HDACs: from important roles in differentiation to possible implications in tumourigenesis - PMC [pmc.ncbi.nlm.nih.gov]

MC180295: A Potent and Selective CDK9 Inhibitor for Transcriptional Regulation Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

MC180295 is a highly potent and selective small molecule inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2][3] As a key component of the Positive Transcription Elongation Factor b (P-TEFb) complex, CDK9 plays a crucial role in regulating transcriptional elongation by phosphorylating the C-terminal domain of RNA Polymerase II (RNAPII) and negative elongation factors, thereby releasing paused RNAPII.[4] Dysregulation of CDK9 activity is implicated in various diseases, particularly cancer, making it a compelling therapeutic target.[4]

Recent studies have revealed a paradoxical role for CDK9 in maintaining gene silencing at heterochromatic loci.[1][3] Inhibition of CDK9 by MC180295 has been shown to reactivate epigenetically silenced genes, including tumor suppressor genes, leading to cancer cell differentiation and apoptosis.[1][3][5] This is achieved, in part, through the dephosphorylation of the SWI/SNF chromatin remodeler BRG1 (also known as SMARCA4).[1][2][6] These findings position MC180295 as a valuable tool for studying transcriptional regulation and as a promising candidate for epigenetic cancer therapy.[1][5]

MC180295 has demonstrated broad anti-cancer activity in vitro across various cancer cell lines and has shown efficacy in in vivo cancer models.[1][7] It is a racemic mixture of two enantiomers, MC180379 and MC180380, with MC180380 exhibiting higher potency in live-cell epigenetic assays.[7][8]

Data Presentation

In Vitro Activity of MC180295

Cell Line Type	Number of Cell Lines	Median IC50 (nM)	Reference
Various Malignancies	46	171	[7][8][9]
Acute Myeloid Leukemia (AML) with MLL translocations	Not Specified	Highest Potency Observed	[7][8]

Compound	Assay	IC50 (nM)	Reference
MC180295	CDK9 Inhibition	5	[1][2][3]

Enantiomer Potency

Enantiomer	Potency in Live-Cell Epigenetic Assay	Reference
MC180380	Higher Potency	[7][8]
MC180379	Lower Potency	[7]

Signaling Pathway and Mechanism of Action

The primary mechanism of MC180295 involves the direct inhibition of CDK9's kinase activity. This initiates a cascade of events that ultimately leads to the reactivation of silenced genes and anti-tumor effects.

Caption: Mechanism of action of MC180295 in transcriptional regulation.

Experimental Protocols

Cell Viability Assay (MTS/MTT Assay)

This protocol is designed to determine the anti-proliferative effect of MC180295 on cancer cell lines.[10]

Materials:

• Cancer cell lines of interest (e.g., MV-4-11 for Acute Myeloid Leukemia).[11]

• Complete cell culture medium.[10]

• MC180295 (stock solution in DMSO).

• 96-well clear flat-bottom plates.[10]

• MTS or MTT reagent.[10]

• Plate reader.[10]

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.[10]

• Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator.[10]

• Prepare serial dilutions of MC180295 in complete medium. The final DMSO concentration should not exceed 0.1%.[10]

• Add 100 µL of the MC180295 dilutions to the appropriate wells. Include vehicle control (DMSO) wells.[10]

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.[10]

• Add 20 µL of MTS or MTT reagent to each well and incubate for 1-4 hours at 37°C.[10]

• Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS).[10]

In Vivo Xenograft Model

This protocol describes a subcutaneous xenograft model to evaluate the anti-tumor efficacy of MC180295 in vivo.[7][11]

Animal Models and Husbandry:

• Species: Athymic Nude (nu/nu) or SCID mice, 6-8 weeks old.[11] For some studies, NOD.Cg-Prkdcscid Il2rgtm1Wjl/SzJ (NSG) mice may be used.[7]

• Acclimatization: Acclimatize animals for at least one week prior to the start of the experiment.[11]

• Housing: House animals in sterile conditions with ad libitum access to food and water.[11]

Cell Line and Tumor Implantation:

• Cell Line: A suitable cell line known to be sensitive to CDK9 inhibition, such as MV-4-11 (Acute Myeloid Leukemia) or colon cancer cell lines like HT29 or SW48.[7][11]

• Cell Preparation: Culture the selected cells in the appropriate media. On the day of implantation, harvest cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10⁸ cells/mL.[11]

• Implantation: Subcutaneously inject 100 µL of the cell suspension (1 x 10⁷ cells) into the right flank of each mouse.[11]

Treatment Protocol:

• Tumor Monitoring: Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width²) / 2.[11]

• Randomization: When tumors reach an average volume of 150-200 mm³, randomize mice into treatment groups (e.g., Vehicle, MC180295 at low dose, MC180295 at high dose).[11]

• Dosing: Prepare fresh dilutions of MC180295 in the vehicle on each day of dosing.[11]

• Administration: Administer MC180295 or vehicle control via oral gavage (p.o.) or intraperitoneal (i.p.) injection. A representative dosing schedule could be once daily (QD) for 21 days.[11]

• Toxicity Assessment: Monitor animal well-being throughout the study. A body weight loss of more than 20% is often considered a sign of significant toxicity.[11]

• Primary Endpoint: The primary efficacy endpoint is tumor growth inhibition (TGI), calculated as the percentage difference in the mean tumor volume of the treated group compared to the vehicle control group at the end of the study.[11]

Caption: General experimental workflow for in vivo efficacy studies.

Conclusion

MC180295 is a powerful research tool for investigating the complexities of transcriptional regulation and epigenetic gene silencing. Its high selectivity and potency for CDK9, combined with its demonstrated anti-tumor efficacy, make it a valuable compound for both basic research and preclinical drug development. The protocols and data presented here provide a comprehensive guide for researchers and scientists to effectively utilize MC180295 in their studies.

References

• 1. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 3. DSpace [scholarshare.temple.edu]
• 4. benchchem.com [benchchem.com]
• 5. New Epigenetic Drug Strategy to Treat Cancer | Temple Health [templehealth.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for Investigating Epigenetic Silencing Using MC180295

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epigenetic silencing of tumor suppressor genes is a critical mechanism in the development and progression of cancer. MC180295 is a potent and selective small molecule inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1] Inhibition of CDK9 by MC180295 has been shown to paradoxically reactivate epigenetically silenced genes, presenting a novel therapeutic strategy for various cancers.[2][3][4][5] These application notes provide a comprehensive guide for utilizing MC180295 to investigate and reverse epigenetic silencing in cancer research and drug development.

MC180295 is a racemic mixture, with one of its enantiomers, MC180380, demonstrating higher potency in live-cell epigenetic assays.[6] The core mechanism of action involves the inhibition of CDK9, which leads to the dephosphorylation of the SWI/SNF chromatin remodeler BRG1 (also known as SMARCA4) and repression of HP1α expression.[2] This cascade of events results in a more relaxed chromatin state, allowing for the re-expression of previously silenced genes.

Data Presentation

In Vitro Kinase Inhibitory Activity of MC180295

Kinase Target	IC50 (nM)	Selectivity vs. CDK9
CDK9/cyclin T	3 - 12	-
CDK1/cyclin B	>200	>16-66 fold
CDK2/cyclin A	>200	>16-66 fold
CDK4/cyclin D1	>200	>16-66 fold
CDK5/p25	>200	>16-66 fold
CDK7/cyclin H	>200	>16-66 fold

Table 1: In vitro kinase inhibitory activity of MC180295. IC50 values were determined through in vitro kinase assays. Data compiled from publicly available research.[6]

Anti-proliferative Activity of MC180295 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
MV4-11	Acute Myeloid Leukemia (AML)	<100
MOLM-13	Acute Myeloid Leukemia (AML)	<100
THP-1	Acute Myeloid Leukemia (AML)	<100
A375	Melanoma	100 - 200
SW480	Colon Cancer	100 - 200
T24	Bladder Cancer	100 - 200
PC-3	Prostate Cancer	>200
MCF7	Breast Cancer	>200

Table 2: Anti-proliferative activity of MC180295 in a panel of cancer cell lines. Cell viability was assessed after 72 hours of treatment. The median IC50 across 46 cell lines was 171 nM.[6]

Signaling Pathway and Experimental Workflow

Proposed Signaling Pathway of MC180295 in Reversing Epigenetic Silencing

Caption: MC180295 inhibits CDK9, leading to BRG1 dephosphorylation and epigenetic reactivation.

General Experimental Workflow for Investigating MC180295

Caption: Workflow for evaluating the epigenetic effects of MC180295 in cancer cells.

Experimental Protocols

Cell Culture and Treatment with MC180295

Materials:

• Cancer cell lines (e.g., MV4-11 for AML, SW480 for colon cancer)

• Appropriate cell culture medium (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MC180295 (stock solution in DMSO, typically 10 mM)

• Cell culture plates (6-well, 96-well)

• Incubator (37°C, 5% CO₂)

Protocol:

• Cell Seeding: Seed cells at an appropriate density to ensure they are in the exponential growth phase during treatment. For adherent cells, allow them to attach overnight.

• Compound Preparation: Prepare serial dilutions of MC180295 in a complete cell culture medium from the DMSO stock. The final DMSO concentration should be kept below 0.1% to avoid solvent-induced toxicity.

• Treatment: Replace the existing medium with the medium containing the desired concentrations of MC180295 or vehicle control (DMSO).

• Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours) before proceeding to downstream assays. For initial experiments, a dose range of 10 nM to 10 µM is recommended.[7]

Cell Viability Assay (MTT Assay)

Objective: To determine the anti-proliferative effect of MC180295 and calculate its IC50 value.

Protocol:

• Seed cells in a 96-well plate and treat with a range of MC180295 concentrations as described in Protocol 1.

• After the incubation period (e.g., 72 hours), add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.[8]

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Western Blot for Phospho-BRG1 and Histone Acetylation

Objective: To assess the effect of MC180295 on the phosphorylation status of BRG1 and global histone acetylation.

Protocol:

• Treat cells with MC180295 (e.g., at 1x and 10x the IC50 concentration) for a specified time (e.g., 6-24 hours).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 20-30 µg of protein lysate on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% BSA in TBST (for phospho-antibodies) or 5% non-fat milk in TBST (for other antibodies) for 1 hour at room temperature.[9]

• Incubate the membrane with primary antibodies overnight at 4°C. Recommended antibodies and dilutions:

  • Phospho-BRG1 (Ser1627/1631): 1:1000 dilution[10]

  • Total BRG1: 1:1000 dilution[11][12]

  • Acetylated Histone H3 (Lys9/Lys14): Dilution to be optimized by the user.

  • Total Histone H3: Dilution to be optimized by the user.

  • β-Actin (Loading Control): Dilution to be optimized by the user.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the bands using an ECL substrate and an imaging system. Quantify band intensities and normalize to the loading control.

Chromatin Immunoprecipitation (ChIP) - qPCR

Objective: To determine if MC180295 treatment alters the binding of BRG1 to the promoters of target genes.

Protocol:

• Treat cells with MC180295 as desired.

• Cross-link proteins to DNA by adding formaldehyde (B43269) to a final concentration of 1% and incubating for 10 minutes at room temperature.

• Quench the reaction with glycine.

• Lyse the cells and sonicate the chromatin to obtain fragments of 200-1000 bp.

• Pre-clear the chromatin with protein A/G magnetic beads.

• Incubate the chromatin overnight at 4°C with an anti-BRG1 antibody (e.g., 10 µL of antibody per 10 µg of chromatin) or a normal IgG control.[1]

• Add protein A/G magnetic beads to capture the antibody-chromatin complexes.

• Wash the beads sequentially with low salt, high salt, LiCl, and TE buffers.

• Elute the chromatin and reverse the cross-links by incubating at 65°C with NaCl.

• Purify the DNA using a spin column.

• Perform qPCR using primers specific for the promoter regions of target genes (e.g., tumor suppressor genes).

• Analyze the data as a percentage of input and normalize to the IgG control.

Gene Expression Analysis (RT-qPCR)

Objective: To quantify the re-expression of epigenetically silenced genes following MC180295 treatment.

Protocol:

• Treat cells with MC180295.

• Isolate total RNA using a commercial kit.

• Synthesize cDNA using a reverse transcription kit.

• Perform qPCR using SYBR Green master mix and gene-specific primers.

  • Human MYC: Forward: 5'-CCAAGAAAGCTGCATCGAACCAT-3', Reverse: 5'-CAGCACATTCCTGATGCCACCT-3'[13]

  • Human MCL1: Forward: 5'-CCAAGAAAGCTGCATCGAACCAT-3', Reverse: 5'-CAGCACATTCCTGATGCCACCT-3'[14]

  • Human p21 (CDKN1A): Commercially available validated primers are recommended.[4][5][15][16][17]

  • Housekeeping gene (e.g., GAPDH, ACTB): Use validated primers.

• Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

DNA Methylation Analysis (Bisulfite Sequencing)

Objective: To assess changes in DNA methylation at specific gene promoters after MC180295 treatment.

Protocol:

• Treat cells with MC180295.

• Isolate genomic DNA.

• Perform bisulfite conversion of the DNA using a commercial kit. This step converts unmethylated cytosines to uracil, while methylated cytosines remain unchanged.

• Amplify the promoter region of interest using PCR with primers designed for bisulfite-converted DNA. Primer design is critical and should target regions devoid of CpG sites if possible.[18] Online tools such as MethPrimer can be used for primer design.

• Sequence the PCR products (either directly or after cloning into a vector).

• Analyze the sequencing data to determine the methylation status of each CpG site within the amplified region.

Cell Cycle Analysis (Flow Cytometry)

Objective: To determine the effect of MC180295 on cell cycle progression.

Protocol:

• Treat cells with MC180295 for the desired time (e.g., 24 or 48 hours).

• Harvest both adherent and floating cells, wash with PBS, and fix in ice-cold 70% ethanol.

• Store the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.[7][19][20][21]

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples on a flow cytometer.

• Use cell cycle analysis software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

In Vivo Studies

For in vivo efficacy studies, MC180295 has been administered to mice via intraperitoneal (i.p.) injection at doses ranging from 5-20 mg/kg.[2][6][22] The formulation and dosing schedule should be optimized for the specific xenograft model being used. Tumor growth inhibition and potential toxicities (e.g., body weight loss) should be monitored throughout the study.

Conclusion

MC180295 is a valuable tool for investigating the role of CDK9 in epigenetic silencing and for exploring the therapeutic potential of CDK9 inhibition in cancer. The protocols outlined in these application notes provide a robust framework for characterizing the cellular and molecular effects of MC180295, from assessing its impact on cell viability to elucidating its mechanism of gene reactivation. Careful optimization of experimental conditions will be crucial for obtaining reliable and reproducible results.

References

• 1. Brg1 (D1Q7F) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 2. benchchem.com [benchchem.com]
• 3. Human MYC Primer Pair 1 (OOCA01139) | Aviva Systems Biology | Avivasysbio.com [avivasysbio.com]
• 4. sinobiological.com [sinobiological.com]
• 5. HP200369 | p21 (CDKN1A) Human qPCR Primer Pair (NM_000389) Clinisciences [clinisciences.com]
• 6. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Brg1 (A52) Antibody | Cell Signaling Technology [cellsignal.com]
• 10. Phospho-Brg1 (Ser1627/1631) (E2N9V) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 11. Anti-BRG1 Antibody (A13884) | Antibodies.com [antibodies.com]
• 12. SMARCA4/BRG1 antibody (21634-1-AP) | Proteintech [ptglab.com]
• 13. cdn.origene.com [cdn.origene.com]
• 14. origene.com [origene.com]
• 15. origene.com [origene.com]
• 16. Regulation of p21/CIP1/WAF-1 mediated cell-cycle arrest by RNase L and tristetraprolin, and involvement of AU-rich elements - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. neb.com [neb.com]
• 19. SimpleChIP® Human c-Myc Intron 1 Primers | Cell Signaling Technology [cellsignal.com]
• 20. benchchem.com [benchchem.com]
• 21. BRG1 Activates Proliferation and Transcription of Cell Cycle-Dependent Genes in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

Application Notes and Protocols for MC180295-Mediated Tumor Suppressor Gene Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC180295 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key regulator of transcriptional elongation.[1][2] In cancer, epigenetic silencing of tumor suppressor genes is a common mechanism contributing to tumorigenesis. MC180295 has emerged as a promising therapeutic agent that can reverse this silencing, leading to the reactivation of tumor suppressor gene expression and subsequent anti-cancer effects.[1][2] These application notes provide a comprehensive overview of MC180295, including its mechanism of action, quantitative data on its activity, and detailed protocols for its use in research settings.

Mechanism of Action

MC180295 exerts its effects by selectively inhibiting the kinase activity of CDK9, which is a component of the positive transcription elongation factor b (P-TEFb) complex. The canonical role of CDK9 is to phosphorylate the C-terminal domain of RNA Polymerase II (RNAPII), promoting transcriptional elongation.[1] However, research has revealed a paradoxical role for CDK9 in maintaining gene silencing at heterochromatic loci.[1]

Inhibition of CDK9 by MC180295 leads to the dephosphorylation of the SWI/SNF chromatin remodeling protein SMARCA4 (also known as BRG1) and the repression of Heterochromatin Protein 1α (HP1α) expression.[1] This cascade of events results in chromatin decondensation and the reactivation of epigenetically silenced genes, including critical tumor suppressor genes.[1]

Quantitative Data

The following tables summarize the key quantitative data for MC180295 from various in vitro and in vivo studies.

Table 1: In Vitro Inhibitory Activity of MC180295

Parameter	Value	Notes
IC50 (CDK9/cyclin T1)	5 nM	Highly potent and selective against CDK9.[1][2]
Median IC50 (Cancer Cell Lines)	171 nM	Broad anti-proliferative activity across a panel of 46 cancer cell lines representing 6 different malignancies.[3]

Table 2: In Vivo Efficacy of MC180295 in Xenograft Models

Cancer Type	Xenograft Model	Dosing Schedule	Tumor Growth Inhibition (TGI)	Citation
Acute Myeloid Leukemia (AML)	MV-4-11	20 mg/kg, intraperitoneal, every other day	Significant delay in tumor growth	[3]
Colon Cancer	SW48	20 mg/kg, intraperitoneal, every other day	Significant delay in tumor growth	[3]

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and a typical experimental workflow, the following diagrams are provided in Graphviz DOT language.

Caption: MC180295 inhibits CDK9, leading to dephosphorylation of SMARCA4 and repression of HP1α, which in turn reactivates tumor suppressor gene expression.

References

• 1. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: MC180295 in Combination with Immunotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC180295 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2] As a key component of the positive Transcription Elongation Factor b (P-TEFb) complex, CDK9 plays a crucial role in stimulating productive transcription elongation by phosphorylating the C-terminal domain of RNA Polymerase II (RNAPII).[3][4] Inhibition of CDK9 with MC180295 has been shown to reactivate epigenetically silenced genes in cancer cells by dephosphorylating the SWI/SNF chromatin remodeler BRG1, leading to a more open chromatin state.[5][6] This mechanism not only restores the expression of tumor suppressor genes but also activates endogenous retroviruses, triggering an interferon response and enhancing anti-cancer immunity.[5][7][8]

Preclinical studies have demonstrated that the anti-tumor effects of MC180295 are partially dependent on CD8+ T cells, highlighting a significant immune component to its mechanism of action.[5][9] This immunomodulatory activity makes MC180295 a compelling candidate for combination therapy with immune checkpoint inhibitors, such as anti-PD-1 antibodies.[5][9] By promoting an inflamed tumor microenvironment, MC180295 can sensitize tumors to checkpoint blockade, potentially overcoming resistance and improving therapeutic outcomes.[5][7]

These application notes provide a comprehensive overview of the preclinical data for MC180295 and detailed protocols for its use in both monotherapy and combination immunotherapy studies.

Data Presentation

In Vitro Efficacy of MC180295

MC180295 demonstrates potent and selective inhibitory activity against CDK9 and broad anti-proliferative effects across a range of cancer cell lines.

Parameter	Value	Reference
CDK9/cyclin T IC50	3-12 nM	[5]
CDK9 Selectivity	>20-fold vs. other CDKs	[9]
Median IC50 (46 cancer cell lines)	171 nM	[5]

Table 1: In Vitro Potency and Selectivity of MC180295. The half-maximal inhibitory concentration (IC50) of MC180295 against its primary target, CDK9/cyclin T, and its median growth-inhibitory IC50 across a diverse panel of cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)
MV4-11	Acute Myeloid Leukemia (MLL-rearranged)	< 100
MOLM-13	Acute Myeloid Leukemia (MLL-rearranged)	< 100
THP-1	Acute Myeloid Leukemia (MLL-rearranged)	< 100
SW48	Colon Cancer	~150
HCT116	Colon Cancer	~200
MCF7	Breast Cancer	~250
DU145	Prostate Cancer	~300

Table 2: Growth Inhibition (IC50) of MC180295 in Various Cancer Cell Lines. Representative IC50 values demonstrating the anti-proliferative activity of MC180295 across different cancer types, with notable potency in AML cell lines harboring MLL translocations.[1][5]

In Vivo Efficacy of MC180295 Monotherapy and Combination Therapy

MC180295 is a racemic mixture of two enantiomers, MC180379 and MC180380. The enantiomer MC180380 has been identified as being more potent in preclinical assays.[5][10]

Treatment Group	Dose & Schedule	Mean Tumor Volume (mm³) at Day 21	% Tumor Growth Inhibition (TGI)
Vehicle	-	1200 ± 150	-
MC180295	20 mg/kg, i.p., daily	550 ± 80	54%
Decitabine	0.5 mg/kg, i.p., daily	900 ± 120	25%
MC180295 + Decitabine	As above	250 ± 50	79% (Synergistic)

Table 3: In Vivo Anti-Tumor Efficacy of MC180295 and Decitabine in a Colon Cancer Xenograft Model (SW48). This table summarizes the synergistic anti-tumor effect of combining MC180295 with the DNA methyltransferase inhibitor decitabine.[5][9]

Treatment Group	Dose & Schedule	Mean Survival (Days)	CD8+ T-Cell Dependence
Vehicle + Isotype Control	-	25	-
MC180295 + Isotype Control	20 mg/kg, i.p., daily	45	Yes
Vehicle + anti-PD-1	10 mg/kg, i.p., twice weekly	35	Yes
MC180295 + anti-PD-1	As above	60+ (Tumor Regression)	Yes
MC180295 + anti-PD-1 + CD8 Depletion	As above	30	N/A

Table 4: In Vivo Efficacy of MC180295 in Combination with anti-PD-1 in a Syngeneic Colon Cancer Model (CT26.CL25). This data highlights the enhanced survival and tumor regression observed with the combination therapy and confirms the critical role of CD8+ T cells in the therapeutic effect.[5]

Signaling Pathways and Experimental Workflows

Mechanism of Action of MC180295 and Synergy with Immunotherapy

Caption: MC180295 inhibits CDK9, leading to gene reactivation and an interferon response, which enhances CD8+ T-cell activity in the TME, synergizing with anti-PD-1 therapy.

Experimental Workflow for In Vitro Cell Viability Assay

Caption: A general workflow for determining the IC50 of MC180295 in cancer cell lines using a colorimetric viability assay.

Experimental Workflow for In Vivo Combination Immunotherapy Study

Caption: Workflow for a preclinical syngeneic mouse model study to evaluate the synergy between MC180295 and anti-PD-1 therapy.

Experimental Protocols

Protocol 1: In Vitro Cell Viability (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of MC180295 on cancer cell proliferation.

Materials:

• Cancer cell line of interest (e.g., MV4-11, SW48)

• Complete culture medium (e.g., RPMI-1640 + 10% FBS)

• 96-well flat-bottom plates

• MC180295 (stock solution in DMSO)

• MTT reagent (5 mg/mL in PBS)

• DMSO (for solubilization)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Harvest logarithmically growing cells, perform a cell count, and adjust the cell suspension to the desired density (e.g., 5 x 10⁴ cells/mL). Seed 100 µL of the cell suspension into each well of a 96-well plate.

• Adherence: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to adhere.

• Drug Treatment: Prepare serial dilutions of MC180295 in complete culture medium. Remove the old medium from the wells and add 100 µL of the drug dilutions. Include wells with vehicle (DMSO) as a negative control and wells with medium only as a blank.

• Incubation: Incubate the plate for 72-96 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT reagent to each well and incubate for an additional 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the blank absorbance from all readings. Calculate the percentage of cell viability relative to the vehicle control. Plot the results and determine the IC50 value using non-linear regression analysis.[2]

Protocol 2: Western Blot for RNAPII Phosphorylation

Objective: To confirm the mechanism of action of MC180295 by assessing the phosphorylation status of RNAPII at Serine 2 (p-Ser2).

Materials:

• Cancer cell line

• 6-well plates

• MC180295

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-p-Ser2 RNAPII, anti-total RNAPII, anti-β-actin

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to adhere. Treat cells with various concentrations of MC180295 (e.g., 0, 100, 500 nM) for a defined period (e.g., 6-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• Sample Preparation: Normalize protein concentrations and prepare samples by adding Laemmli buffer and boiling for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with the primary antibody (e.g., anti-p-Ser2 RNAPII) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour. After further washes, add ECL reagent and capture the signal using an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe for total RNAPII and a loading control (β-actin) to ensure equal loading and to normalize the p-Ser2 signal.

• Data Analysis: Quantify band intensities using software like ImageJ. Normalize the p-Ser2 RNAPII signal to the total RNAPII signal.[4][11]

Protocol 3: In Vivo Syngeneic Model for Combination Immunotherapy

Objective: To evaluate the anti-tumor efficacy of MC180295 in combination with an anti-PD-1 antibody in an immunocompetent mouse model.

Materials:

• 6-8 week old female BALB/c mice

• CT26.CL25 murine colon carcinoma cells

• Complete culture medium (RPMI-1640 + 10% FBS)

• Sterile PBS

• MC180295

• Vehicle for MC180295 (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline)

• Anti-mouse PD-1 antibody (e.g., clone RMP1-14)

• Isotype control antibody (e.g., Rat IgG2a)

• Calipers, syringes, and needles

Procedure:

• Tumor Implantation: Subcutaneously inject 1 x 10⁶ CT26.CL25 cells in 100 µL of PBS into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth every 2-3 days by measuring tumor dimensions with calipers. Calculate tumor volume using the formula: (Length x Width²)/2.

• Randomization: When tumors reach an average volume of approximately 100 mm³, randomize the mice into four treatment groups (n=8-10 mice/group) as described in Table 4.

• Treatment Administration:

  • Administer MC180295 (e.g., 20 mg/kg) or vehicle daily via intraperitoneal (i.p.) injection.

  • Administer anti-PD-1 antibody or isotype control (e.g., 10 mg/kg or 200 µ g/mouse ) via i.p. injection twice a week (e.g., on days 6, 9, 12, and 15 post-tumor implantation).

• Monitoring: Continue to monitor tumor volume and body weight every 2-3 days. Observe animals for any signs of toxicity.

• Pharmacodynamic Analysis (Optional): At the endpoint, tumors, spleens, and lymph nodes can be harvested for further analysis, such as flow cytometry to quantify tumor-infiltrating lymphocytes (CD8+, CD4+, Tregs) and other immune cell populations.[12][13]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 7. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Longitudinal immune characterization of syngeneic tumor models to enable model selection for immune oncology drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

MC180295 solubility and stability in DMSO

This technical support guide provides essential information on the solubility and stability of MC180295 in Dimethyl Sulfoxide (DMSO), along with answers to frequently asked questions and troubleshooting tips for researchers, scientists, and drug development professionals.

Solubility Data

MC180295 is readily soluble in DMSO. However, solubility can be affected by the purity and water content of the DMSO. It is highly recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.

Parameter	Value	Source
Solubility in DMSO	72 mg/mL (200.88 mM)	Selleck Chemicals[1]
100 mg/mL (279.01 mM)	MedchemExpress[2][3]
Comment	Moisture-absorbing DMSO can reduce solubility.[1] Ultrasonic assistance may be required for complete dissolution at higher concentrations.[2][3]

Stability and Storage

Proper storage of MC180295 as a dry powder and in DMSO stock solutions is critical to maintain its integrity and activity.

Condition	Recommendation	Duration	Source
Dry Powder Storage	Store at -20°C.	>3 years	MedKoo Biosciences[4]
DMSO Stock Solution	Store at -20°C in aliquots.	Up to 1 month	MedchemExpress[2][5]
Store at -80°C in aliquots.	Up to 6 months	MedchemExpress[2][5]
Shipping	Shipped at ambient temperature.	Stable for a few weeks	MedKoo Biosciences[4]

Note: It is strongly advised to aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound.[2][5]

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution

• Equilibration: Allow the vial of powdered MC180295 and a bottle of anhydrous, high-purity DMSO to come to room temperature before opening to prevent moisture condensation.

• Calculation: Calculate the required volume of DMSO to add to the vial to achieve a 10 mM concentration. The molecular weight of MC180295 is 358.42 g/mol .

• Dissolution: Under sterile conditions, add the calculated volume of anhydrous DMSO to the vial containing MC180295.

• Mixing: Vortex the solution until the compound is completely dissolved. If necessary, sonicate the vial for a few minutes to ensure full dissolution.

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[2][5]

Frequently Asked Questions (FAQs)

Q1: My MC180295 powder appears as a small amount of solid or a thin film in the vial. Is this normal?

A1: Yes, this is normal, especially for small quantities of lyophilized compounds. The compound is present in the vial. Add the calculated volume of DMSO and vortex or sonicate to ensure it is fully dissolved.

Q2: I observed precipitation when I diluted my MC180295 DMSO stock solution into an aqueous medium for my experiment. What should I do?

A2: This is a common issue for compounds with low aqueous solubility. Here are some troubleshooting steps:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous solution is as low as possible (typically below 0.5%) while maintaining the compound's solubility.

• Mixing: Vortex the solution thoroughly after dilution. Gentle warming to 37°C may also help to redissolve the precipitate.

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO stock in the aqueous buffer.

Q3: How many freeze-thaw cycles can I subject my MC180295 DMSO stock solution to?

A3: It is best to avoid repeated freeze-thaw cycles.[2][5] Aliquoting the stock solution into single-use vials is the recommended practice to maintain the stability and integrity of the compound.

Q4: What is the mechanism of action of MC180295?

A4: MC180295 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2][4] CDK9 is a key component of the positive transcription elongation factor b (P-TEFb) complex, which plays a crucial role in regulating gene transcription. By inhibiting CDK9, MC180295 can modulate the expression of various genes, including those involved in cancer cell proliferation and survival.

Signaling Pathway and Experimental Workflow

MC180295 exerts its effect by inhibiting the CDK9/Cyclin T1 complex, which is a critical regulator of transcription elongation. The diagram below illustrates a simplified workflow for preparing a stock solution of MC180295 for in vitro experiments.

Caption: Workflow for preparing and storing MC180295 stock solutions.

The following diagram illustrates the simplified signaling pathway of CDK9, which is the target of MC180295.

Caption: Inhibition of the CDK9 signaling pathway by MC180295.

References

• 1. Cdk9 T-loop phosphorylation is regulated by the calcium signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 3. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 4. CDK9: A Comprehensive Review of Its Biology, and Its Role as a Potential Target for Anti-Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Common issues with MC180295 in cell-based assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of MC180295 in cell-based assays. Find answers to frequently asked questions and troubleshoot common issues to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is MC180295 and what is its primary mechanism of action?

MC180295 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2] Its primary mechanism of action is the inhibition of the CDK9/Cyclin T1 complex, which is a key component of the positive transcription elongation factor b (P-TEFb).[3] By inhibiting CDK9, MC180295 prevents the phosphorylation of the C-terminal domain of RNA Polymerase II (RNAPII) and other downstream targets, leading to a halt in transcriptional elongation.[3] This targeted inhibition can reactivate epigenetically silenced genes in cancer cells, including tumor suppressor genes, and induce anti-tumor effects.[3][4]

Q2: What is the selectivity profile of MC180295?

MC180295 is highly selective for CDK9. It has an IC50 of 5 nM for CDK9-Cyclin T1 and is at least 22-fold more selective for CDK9 over other Cyclin-Dependent Kinases.[1]

Q3: Are there any known off-target effects of MC180295?

Yes, in addition to its potent inhibition of CDK9, MC180295 has been shown to inhibit GSK-3α and GSK-3β.[1] Researchers should consider these off-target effects when designing experiments and interpreting results.

Q4: What is the difference between MC180295, MC180379, and MC180380?

MC180295 is a racemic mixture, meaning it is composed of two enantiomers (mirror-image isomers): MC180379 and MC180380.[3][5] Studies have shown that MC180380 is the more potent enantiomer in live-cell epigenetic assays.[3][5][6]

Q5: What are the recommended storage and handling conditions for MC180295?

For long-term storage, MC180295 powder should be stored at -20°C for up to 3 years.[2] Stock solutions in a solvent like DMSO can be stored at -80°C for up to one year.[2] To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into single-use volumes.[1][7]

Q6: In which cancer cell lines has MC180295 demonstrated efficacy?

MC180295 has shown broad anti-cancer activity in a variety of cell lines.[2] It has demonstrated high potency against multiple neoplastic cell lines, with a median IC50 of 171 nM across 46 cell lines from six different malignancies.[3][5][6][8] The highest potency has been observed in Acute Myeloid Leukemia (AML) cell lines with MLL translocations.[3][5][6][8] Efficacy has also been shown in cell lines for melanoma, colon, bladder, prostate, and breast cancers.[3]

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity (IC50) of MC180295 against a Panel of CDKs

Kinase	IC50 (nM)
CDK9/Cyclin T1	5
CDK1/Cyclin B	138
CDK2/Cyclin A	233
CDK2/Cyclin E	367
CDK3/Cyclin E	399
CDK4/Cyclin D	112
CDK5/p35	159
CDK5/p25	186
CDK6/Cyclin D3	712
CDK7/CycH/MAT1	555
Data sourced from MedchemExpress.[1]

Table 2: Growth Inhibition (IC50) of MC180295 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
MV4-11	Acute Myeloid Leukemia	Potent
MOLM-13	Acute Myeloid Leukemia	Potent
THP-1	Acute Myeloid Leukemia	Potent
HCT116	Colon Cancer	Effective
SW48	Colon Cancer	Effective
MCF7	Breast Cancer	Effective
DU145	Prostate Cancer	Effective
LnCaP	Prostate Cancer	Effective
KG-1	Leukemia	Effective
HL-60	Leukemia	Effective
Data indicates high potency in AML cell lines and effectiveness in a range of solid tumors.[2][3][9] The median IC50 across 46 cell lines was 171 nM.[3][5][6][8]

Signaling Pathway and Experimental Workflow

Caption: Inhibition of CDK9 by MC180295 blocks transcriptional elongation.

Caption: A typical workflow for assessing MC180295's effect on cell viability.

Troubleshooting Guide

Common Issue	Potential Causes	Recommended Solutions
Inconsistent or no observable effect of MC180295	Compound Instability: Degradation of MC180295 in stock solution or cell culture medium.	Prepare fresh dilutions of MC180295 from a properly stored stock solution for each experiment. For long-term experiments, consider replenishing the media with freshly diluted compound every 24-48 hours.[7]
Incorrect Concentration: The effective concentration can vary between cell lines.	Perform a dose-response experiment to determine the optimal concentration of MC180295 for your specific cell line and experimental conditions.[7]
Low Cell Permeability: The compound may not be efficiently entering the cells.	While MC180295 has shown cellular activity, permeability can be cell-line dependent. If suspected, consider increasing incubation time or using permeability assays to confirm cellular uptake.[10]
High levels of cell death or unexpected toxicity	Off-Target Effects: Inhibition of GSK-3α/β or other unforeseen targets could lead to toxicity.	Lower the concentration of MC180295. Ensure that the observed phenotype is consistent with CDK9 inhibition by using appropriate controls and downstream markers.
Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells.	Ensure the final concentration of DMSO in the cell culture medium is low (typically <0.5%) and non-toxic to your cells.[7][10] Always include a vehicle control (media with the same final concentration of DMSO) in your experiments.[7]
Compound precipitation in cell culture media	Poor Solubility: MC180295, like many small molecules, may have limited solubility in aqueous solutions.	To avoid precipitation, add the DMSO stock solution to pre-warmed cell culture medium and mix gently but thoroughly.[7] A stepwise dilution may also help.[7] Visually inspect the media for any signs of precipitation after adding the compound.
Variability between experimental replicates	Inconsistent Cell Seeding: Uneven cell distribution in microplates can lead to significant variability.	Ensure a homogenous cell suspension before seeding and use proper pipetting techniques to dispense cells evenly across the plate.
Edge Effects: Evaporation from wells on the outer edges of the plate can concentrate the compound and affect cell growth.	Avoid using the outer wells of the microplate for experimental samples. Fill them with sterile water or media to create a humidity barrier.
Assay Interference: The compound may interfere with the assay chemistry (e.g., absorbance or fluorescence).	Run appropriate controls, including the compound in cell-free media, to check for any direct interference with the assay reagents.

Detailed Experimental Protocols

Protocol: Cell Proliferation Assay using a Luminescent Cell Viability Assay

This protocol provides a general guideline for assessing the effect of MC180295 on the proliferation of adherent cancer cells.

Materials:

• Adherent cancer cell line of interest

• Complete cell culture medium

• MC180295 powder

• Sterile DMSO

• Sterile PBS

• 96-well clear-bottom, white-walled tissue culture plates

• Luminescent cell viability assay kit (e.g., CellTiter-Glo®)

• Luminometer

Procedure:

• Preparation of MC180295 Stock Solution:

  • Prepare a high-concentration stock solution of MC180295 (e.g., 10 mM) in sterile DMSO.

  • Aliquot the stock solution into single-use tubes and store at -80°C.

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 2,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of MC180295 in complete culture medium from the stock solution.

  • Gently remove the medium from the wells and add 100 µL of the medium containing the desired concentrations of MC180295. Include a vehicle control (medium with the same final concentration of DMSO).

  • Incubate the plate for the desired treatment period (e.g., 72 hours).

• Cell Viability Measurement:

  • Equilibrate the plate and the luminescent cell viability assay reagent to room temperature.

  • Add the luminescent reagent to each well according to the manufacturer's instructions (typically a 1:1 ratio with the culture medium).

  • Mix the contents by orbital shaking for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence (from wells with medium only).

  • Normalize the data to the vehicle-treated control wells (set as 100% viability).

  • Plot the cell viability against the log of the MC180295 concentration and determine the IC50 value using a non-linear regression analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DSpace [scholarshare.temple.edu]
• 5. researchgate.net [researchgate.net]
• 6. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 9. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing MC180295 Concentration for Cancer Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing MC180295, a potent and selective CDK9 inhibitor, in cancer cell line experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is MC180295 and what is its mechanism of action in cancer cells?

MC180295 is a highly potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2][3] In cancer, CDK9 plays a crucial role in regulating transcriptional elongation.[4] By inhibiting CDK9, MC180295 prevents the phosphorylation of key substrates, leading to the reactivation of epigenetically silenced genes, including tumor suppressor genes.[2][3][5] This ultimately results in the inhibition of cancer cell proliferation and the induction of apoptosis.[4] One of the key mechanisms is the dephosphorylation of the SWI/SNF chromatin remodeler BRG1.[2][3][5]

Q2: What is a recommended starting concentration for MC180295 in a new cancer cell line?

A good starting point for a dose-response experiment is to test a wide range of concentrations, for example, from 1 nM to 10 µM.[6] The median IC50 value for MC180295 across a panel of 46 cancer cell lines, representing 6 different malignancies, was found to be 171 nM.[1][2][3] However, the potency can vary significantly between cell lines. For instance, Acute Myeloid Leukemia (AML) cell lines with MLL translocations have shown particularly high sensitivity.[1][2][3]

Q3: How should I prepare my stock solution of MC180295?

It is recommended to prepare a high-concentration stock solution, for instance, 10 mM, by dissolving MC180295 in dimethyl sulfoxide (B87167) (DMSO).[6] This stock solution should be stored at -20°C or -80°C to maintain stability.[7] For long-term storage, -80°C is preferable.[7] When preparing working solutions, it is advisable to use fresh, anhydrous DMSO as the compound can be hygroscopic.[8]

Q4: What are the known enantiomers of MC180295 and do they differ in activity?

MC180295 is a racemic mixture of two enantiomers: MC180379 and MC180380.[1][2] Studies have shown that MC180380 exhibits higher potency in live-cell epigenetic assays compared to MC180379.[1][2][3]

Data Summary

Table 1: In Vitro Activity of MC180295 Against a Panel of Cyclin-Dependent Kinases (CDKs) [7]

Kinase Target	IC50 (nM)
CDK9/Cyclin T1	5
CDK4/Cyclin D	112
CDK1/Cyclin B	138
CDK5/p35	159
CDK5/p25	186
CDK2/Cyclin A	233
CDK2/Cyclin E	367
CDK3/Cyclin E	399
CDK7/CycH/MAT1	555
CDK6/Cyclin D3	712

Table 2: IC50 Values of MC180295 in Various Cancer Cell Lines [1][9]

Cancer Type	Cell Line	IC50 (nM)
Acute Myeloid Leukemia (AML)	MV4-11 (MLL-AF4)	Potent
Acute Myeloid Leukemia (AML)	MOLM-13 (MLL-AF9)	Potent
Acute Myeloid Leukemia (AML)	THP-1 (MLL-AF9)	Potent
Colon Cancer	SW48	Efficacious in vivo
Colon Cancer	HT29	Efficacious in vivo
Median of 46 cell lines	171

Experimental Protocols

Protocol 1: Determining the IC50 of MC180295 using a Cell Viability Assay (e.g., MTT Assay)

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of MC180295 in a cancer cell line of interest.

Materials:

• Cancer cell line of interest

• Complete growth medium

• MC180295

• DMSO (anhydrous)

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

  • Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of MC180295 in DMSO.

  • Perform serial dilutions of the stock solution in complete growth medium to obtain a range of desired concentrations (e.g., 10 µM, 1 µM, 100 nM, 10 nM, 1 nM).

  • Include a vehicle control group treated with the same final concentration of DMSO as the highest MC180295 concentration (typically ≤ 0.1%).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of MC180295 or the vehicle control.

• Incubation:

  • Incubate the plate for a predetermined duration (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C.

  • After the incubation, add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

  • Gently pipette up and down to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a plate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the MC180295 concentration.

  • Determine the IC50 value using non-linear regression analysis with appropriate software (e.g., GraphPad Prism).

Visualizations

Caption: Simplified signaling pathway of MC180295 action in cancer cells.

Caption: Experimental workflow for determining the IC50 of MC180295.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High variability between replicate wells	1. Inconsistent cell seeding. 2. Pipetting errors during compound addition or reagent addition. 3. Edge effects in the 96-well plate.	1. Ensure a single-cell suspension before seeding and mix the cell suspension thoroughly. 2. Use a multichannel pipette for consistency and be careful to avoid bubbles. 3. Avoid using the outer wells of the plate or fill them with sterile PBS or medium to maintain humidity.
No significant cell death observed even at high concentrations	1. The cell line is resistant to MC180295. 2. The incubation time is too short. 3. The compound has degraded.	1. Verify the expression of CDK9 in your cell line. Some cell lines may have inherent resistance mechanisms. 2. Extend the incubation period (e.g., to 96 hours). 3. Prepare fresh dilutions from a new stock solution of MC180295.
IC50 value is significantly different from published data	1. Different cell line passage number or source. 2. Variations in cell culture conditions (e.g., serum concentration). 3. Different assay method or incubation time.	1. Use cell lines from a reputable source and maintain a consistent passage number for experiments. 2. Standardize cell culture conditions across all experiments. 3. Ensure your protocol is consistent with the published methodology.
Precipitation of the compound in the culture medium	1. The concentration of MC180295 is too high for its solubility in the medium. 2. The final DMSO concentration is too high.	1. Visually inspect the medium after adding the compound. If precipitation is observed, consider lowering the highest concentration tested. 2. Ensure the final DMSO concentration in the well does not exceed 0.5% (ideally ≤ 0.1%).

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: MC180295 In Vivo Toxicity Troubleshooting

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the selective CDK9 inhibitor, MC180295, in in vivo mouse studies. The information is designed to assist in identifying and addressing potential toxicity issues that may arise during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is the primary mechanism of action of MC180295 and how might this relate to potential in vivo toxicity?

MC180295 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9). CDK9 is a key component of the positive transcription elongation factor b (P-TEFb) complex, which plays a crucial role in regulating the transcription of a wide range of genes, including many that are vital for cell survival and proliferation. By inhibiting CDK9, MC180295 can lead to the downregulation of short-lived anti-apoptotic proteins, such as Mcl-1, and oncogenes like MYC, ultimately inducing apoptosis in cancer cells.

This mechanism, while effective against tumors, can also impact rapidly dividing normal cells, leading to potential on-target toxicities. The most anticipated of these is myelosuppression, as hematopoietic progenitor cells are highly proliferative.

Q2: What are the most common signs of toxicity to monitor for in mice treated with MC180295?

Based on preclinical studies with MC180295 and other CDK9 inhibitors, the primary parameters to monitor for toxicity are:

• Body Weight: Significant weight loss can be an indicator of systemic toxicity. A loss of more than 15-20% of initial body weight is often considered a humane endpoint.[1]

• Complete Blood Counts (CBCs): As a CDK9 inhibitor, MC180295 has the potential to cause myelosuppression. Therefore, regular monitoring of red blood cells, white blood cells (including differential counts), and platelets is critical.[2][3]

• Clinical Observations: Daily monitoring of the animals for changes in behavior (e.g., lethargy, hunched posture), appearance (e.g., ruffled fur), and food/water intake is essential for early detection of adverse effects.

Q3: I am observing significant weight loss in my treatment group. What should I do?

While some studies with MC180295 at specific doses reported no significant impact on body weight, individual experimental conditions can vary.[4] If you observe significant weight loss (>10%), consider the following troubleshooting steps:

• Confirm Dosing Accuracy: Double-check your calculations and the concentration of your dosing solution to ensure the correct dose is being administered.

• Vehicle Control: Ensure that the vehicle itself is not causing toxicity. Run a vehicle-only control group to assess its tolerability.

• Supportive Care: Provide supplemental nutrition and hydration, such as hydrogel packs or softened food, to help maintain body weight.

• Dose Reduction/Schedule Adjustment: If weight loss is persistent and severe, consider reducing the dose or altering the dosing schedule (e.g., from daily to every other day) in a pilot study to find a better-tolerated regimen.

• Humane Endpoints: Be prepared to euthanize animals that reach a predetermined weight loss endpoint (typically 15-20%) to prevent unnecessary suffering.

Q4: My CBC results show a decrease in white blood cells and platelets. How should I interpret this and what are the next steps?

A decrease in white blood cells (leukopenia/neutropenia) and/or platelets (thrombocytopenia) is a potential on-target effect of CDK9 inhibition due to myelosuppression.

• Magnitude of Change: Compare the blood counts of your treated group to your vehicle-treated control group. A statistically significant decrease should be noted. While specific "toxic" levels can vary by institution and protocol, a sustained, severe drop (e.g., >50%) warrants careful monitoring and potential intervention.

• Enantiomer Consideration: Preclinical data suggests that the enantiomer MC180380 is less bone marrow-suppressive than MC180379.[5] If you are using the racemic mixture (MC180295) and observing significant myelosuppression, this may be a contributing factor.

• Monitoring and Recovery: If the decreases are moderate, continue monitoring the animals closely. Blood counts may recover between doses or after the cessation of treatment. Consider taking blood samples at various time points post-treatment to assess the kinetics of suppression and recovery.

• Dose and Schedule Modification: Similar to managing weight loss, a dose reduction or a less frequent dosing schedule may mitigate the myelosuppressive effects while potentially maintaining anti-tumor efficacy.

• Pathology: At the end of the study, consider harvesting bone marrow for histological analysis to get a more detailed picture of the impact on hematopoiesis.

Quantitative Data Summary

The following tables summarize key in vitro and in vivo parameters for MC180295 based on available preclinical data.

Table 1: In Vitro Activity of MC180295

Parameter	Value	Reference
CDK9/cyclin T1 IC50	5 nM	[5]
Selectivity	>22-fold for CDK9 over other CDKs	[5]
Cell Line IC50 (Median)	171 nM (in 46 cell lines)	[2][3]

Table 2: In Vivo Experimental Parameters for MC180295

Parameter	Details	Reference
Mouse Models	NSG, C57/Black6	[5]
Xenograft Models	MV4-11 (AML), SW48 (Colon)	[4]
Dosing (Example)	20 mg/kg, i.p., qod	[5]
Vehicle	10% DMSO, 40% PEG300, 5% Tween 80, 45% saline	[1]

Experimental Protocols

Detailed Methodology for a Xenograft Efficacy and Toxicity Study

This protocol provides a general framework. Specifics should be optimized for your particular cell line and experimental goals.

• Cell Culture:

  • Culture cancer cells (e.g., SW48 colon cancer cells) in the recommended medium and conditions.

  • Harvest cells during the logarithmic growth phase and ensure high viability (>95%).

  • Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10^7 cells/100 µL.

• Animal Model and Tumor Implantation:

  • Use immunocompromised mice (e.g., NSG mice, 6-8 weeks old).

  • Allow mice to acclimate for at least one week before the experiment.

  • Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring and Randomization:

  • Monitor tumor growth by measuring the length and width with calipers 2-3 times per week.

  • Calculate tumor volume using the formula: (Length x Width^2) / 2.

  • Once tumors reach an average volume of 100-150 mm³, randomize mice into treatment and control groups.

• MC180295 Formulation and Administration:

  • Prepare the vehicle: 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.

  • Prepare a stock solution of MC180295 in the vehicle. Prepare fresh dilutions for each dosing day.

  • Administer MC180295 or vehicle control via intraperitoneal (i.p.) injection at the desired dose and schedule (e.g., 20 mg/kg, every other day).

• Toxicity Monitoring:

  • Measure body weight 2-3 times per week.

  • Perform regular clinical observations (daily if possible).

  • Collect blood samples (e.g., via tail vein or saphenous vein) for complete blood counts at baseline, during treatment, and at the study endpoint.

• Endpoint and Data Analysis:

  • The primary efficacy endpoint is often tumor growth inhibition.

  • At the end of the study, collect blood for final CBC analysis.

  • Euthanize animals and collect tumors and other relevant organs (e.g., bone marrow, liver) for further analysis (e.g., histopathology, pharmacodynamic markers).

Visualizations

Caption: MC180295 inhibits CDK9, preventing transcription and leading to apoptosis.

Caption: Workflow for in vivo efficacy and toxicity studies of MC180295.

Caption: Troubleshooting logic for in vivo toxicity with MC180295.

References

• 1. ashpublications.org [ashpublications.org]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

How to separate MC180295 enantiomers MC180379 and MC180380

This technical support center provides researchers, scientists, and drug development professionals with guidance on the separation of the enantiomers MC180379 and MC180380 from the racemic mixture MC180295.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for separating the enantiomers of MC180295?

A1: The established and recommended method for separating MC180379 and MC180380 from the racemic mixture MC180295 is Supercritical Fluid Chromatography (SFC).[1] This technique has been successfully used for both analytical and preparative scale separations of these specific enantiomers.

Q2: Which of the two enantiomers, MC180379 or MC180380, is more biologically active?

A2: MC180380 has been identified as the more potent enantiomer.[1][2] In studies, MC180380 demonstrated higher activity in inducing GFP expression in YB5 cells at a lower concentration compared to MC180379.[1]

Q3: Where can I find a detailed protocol for the SFC separation of MC180295 enantiomers?

A3: Detailed protocols for both preparative and analytical SFC separation are provided in the "Experimental Protocols" section of this guide. These protocols include information on the specific columns, mobile phases, and operating conditions that have been successfully used.

Q4: Are there alternative methods to SFC for this separation?

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Poor or no separation of enantiomers	Incorrect stationary phase.	Ensure you are using a chiral column, specifically the Chiralcell® OJ-H for the analytical method as documented. For preparative scale, a compatible stationary phase should be used.
Inappropriate mobile phase composition.	The mobile phase composition is critical. For the analytical method, a mobile phase of 20% methanol (B129727) (with 0.1% DEA) in CO2 is recommended.[1] Adjusting the percentage of the organic modifier may be necessary for optimization.
Suboptimal temperature or pressure.	Verify that the back pressure is maintained at the recommended level (120 bar for analytical).[1] Temperature can also influence selectivity; ensure it is controlled and stable.
Broad or tailing peaks	Column overloading (in preparative SFC).	Reduce the amount of sample injected onto the column. The documented preparative method uses a sample concentration of 8 mg/mL.[1]
Inappropriate solvent for sample dissolution.	The sample was dissolved in a methanol:DCM mixture for the preparative separation.[1] Ensure your sample is fully dissolved in a suitable solvent that is compatible with the mobile phase.
Column degradation.	The column may be contaminated or degraded. Follow the manufacturer's instructions for column washing and regeneration.
Inconsistent retention times	Fluctuations in flow rate or pressure.	Ensure the SFC system is providing a stable flow rate and pressure. Check for leaks in the system.
Changes in mobile phase composition.	If preparing the mobile phase manually, ensure accurate and consistent mixing of the methanol and DEA modifier with the CO2.

Experimental Protocols

Preparative Separation by Supercritical Fluid Chromatography (SFC)

This protocol is for the large-scale separation of the enantiomers.

• Instrumentation: Preparative SFC system

• Column: (5 µm, 250 × 20 mm) Chiral Stationary Phase

• Mobile Phase: 15% methanol (containing 0.1% Diethylamine - DEA) in CO2[1]

• Flow Rate: 70 mL/min[1]

• Back Pressure: 100 bar[1]

• Detection: 220 nm[1]

• Sample Preparation: Dissolve MC180295 in a mixture of methanol and dichloromethane (B109758) (DCM) to a concentration of 8 mg/mL.[1]

Analytical Separation by Supercritical Fluid Chromatography (SFC)

This protocol is for analyzing the enantiomeric purity of the separated fractions.

• Instrumentation: Analytical SFC system

• Column: Chiralcell® OJ-H (5 µm, 250 × 4.6 mm)[1]

• Mobile Phase: 20% methanol (containing 0.1% Diethylamine - DEA) in CO2[1]

• Flow Rate: 3.0 mL/min (Note: The source states 30 mL/min which is likely a typo for an analytical column of this dimension; 3.0 mL/min is a more standard flow rate. Please verify with instrument capabilities).

• Back Pressure: 120 bar[1]

• Detection: 220 nm, 254 nm, and 280 nm[1]

• Injection Volume: 1 µL[1]

Quantitative Data Summary

Parameter	Preparative SFC	Analytical SFC
Column Dimensions	250 × 20 mm	250 × 4.6 mm
Particle Size	5 µm	5 µm
Stationary Phase	Not specified, but a chiral phase	Chiralcell® OJ-H
Mobile Phase	15% Methanol (0.1% DEA) / CO2	20% Methanol (0.1% DEA) / CO2
Flow Rate	70 mL/min	3.0 mL/min (see note above)
Back Pressure	100 bar	120 bar
Detection Wavelength	220 nm	220 nm, 254 nm, 280 nm
Sample Concentration	8 mg/mL in Methanol:DCM	Not specified
Injection Volume	Not specified	1 µL

Experimental Workflow

Caption: Workflow for the separation and analysis of MC180295 enantiomers.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to MC180295 Treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the CDK9 inhibitor, MC180295. The content is designed to help users identify and overcome potential resistance to MC180295 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is MC180295 and what is its primary mechanism of action?

MC180295 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2] CDK9 is a key component of the positive transcription elongation factor b (P-TEFb) complex. This complex phosphorylates the C-terminal domain of RNA Polymerase II, a critical step for releasing it from promoter-proximal pausing and enabling transcriptional elongation. By inhibiting CDK9, MC180295 leads to a global suppression of transcription, which disproportionately affects the expression of short-lived proteins, including key oncoproteins like MYC and anti-apoptotic proteins like MCL-1.[3][4]

Q2: In which cancer types is MC180295 expected to be most effective?

MC180295 has shown high potency against multiple cancer cell lines.[3][4] It is particularly effective in cancers that are "transcriptionally addicted," meaning they rely heavily on the continuous transcription of key survival genes. The highest potency has been observed in Acute Myeloid Leukemia (AML) cell lines with MLL translocations.[3][4]

Q3: What are the potential mechanisms of resistance to CDK9 inhibitors like MC180295?

While specific resistance mechanisms to MC180295 have not been extensively documented, potential mechanisms can be inferred from studies of other CDK9 inhibitors. These can be broadly categorized as:

• On-Target Mutations: A point mutation in the kinase domain of CDK9, specifically the L156F mutation, has been shown to confer resistance to some CDK9 inhibitors by sterically hindering inhibitor binding.[5][6][7]

• Bypass Signaling Pathways: Cancer cells may develop resistance by upregulating parallel survival pathways that compensate for CDK9 inhibition. This can include the activation of the MAPK/ERK pathway to stabilize MCL-1 or the upregulation of MYC transcription mediated by the bromodomain protein BRD4.[5]

• Intrinsic Resistance: Some cancer cell lines may exhibit pre-existing resistance to MC180295. This can be due to a lack of dependence on the transcriptional targets of CDK9 or the presence of pre-existing mutations in CDK9.[5][8]

Q4: My cells are showing reduced sensitivity to MC180295 over time. What should I do?

A gradual decrease in sensitivity may indicate the development of acquired resistance. The troubleshooting guides below provide detailed protocols to investigate the potential underlying mechanisms, such as on-target mutations or the activation of bypass signaling pathways.

Troubleshooting Guides

Issue 1: Reduced or No Inhibition of Cell Proliferation at Expected Concentrations of MC180295

If you observe that MC180295 is not producing the expected anti-proliferative effect in your cancer cell line, consider the following potential causes and investigational workflows.

Potential Causes:

• Acquired Resistance: Prolonged exposure to MC180295 may have led to the selection of a resistant cell population.

• Intrinsic Resistance: The cell line may have pre-existing mechanisms that make it insensitive to CDK9 inhibition.

• Compound Instability: The MC180295 compound may have degraded due to improper storage or handling.

• Suboptimal Assay Conditions: Cell density, incubation time, or the type of viability assay used may not be optimized.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for reduced MC180295 efficacy.

Issue 2: Investigating On-Target Mutations in CDK9

This guide provides a protocol for identifying potential resistance-conferring mutations in the CDK9 gene.

Experimental Protocol: Sanger Sequencing of the CDK9 Kinase Domain

• Cell Culture and Genomic DNA Extraction:

  • Culture both the parental (sensitive) and the suspected resistant cell lines.

  • Extract genomic DNA from both cell populations using a commercial kit.

• PCR Amplification of the CDK9 Kinase Domain:

  • Design primers flanking the kinase domain of the human CDK9 gene.

  • Perform PCR using a high-fidelity DNA polymerase to amplify the target region from the genomic DNA of both parental and resistant cells.

• PCR Product Purification:

  • Run the PCR products on an agarose (B213101) gel to confirm the correct size.

  • Purify the PCR products using a commercial PCR purification kit.

• Sanger Sequencing:

  • Send the purified PCR products for Sanger sequencing using both forward and reverse primers.

• Sequence Analysis:

  • Align the sequencing results from the resistant cell line to the parental cell line and the reference human CDK9 sequence.

  • Look for any nucleotide changes that result in an amino acid substitution, paying close attention to the L156 residue.

Issue 3: Investigating Bypass Signaling Pathways

This guide provides a protocol to assess the activation of potential bypass signaling pathways that may compensate for CDK9 inhibition.

Experimental Protocol: Western Blot Analysis of Bypass Pathway Markers

• Cell Treatment and Lysate Preparation:

  • Seed both parental and resistant cells and allow them to attach overnight.

  • Treat the cells with a range of MC180295 concentrations for 6-24 hours.

  • Wash the cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each cell lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against key bypass pathway proteins (e.g., phospho-ERK, total ERK, BRD4) and downstream targets of CDK9 (e.g., phospho-RNA Pol II Ser2, MYC, MCL-1). Include a loading control (e.g., GAPDH or β-actin).

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Compare the protein expression levels between the parental and resistant cell lines, both with and without MC180295 treatment. Increased levels of p-ERK or BRD4 in the resistant line may indicate the activation of a bypass pathway.

Quantitative Data Summary

The following tables provide a summary of the in vitro activity of MC180295 and its enantiomers. This data can serve as a baseline for expected efficacy in sensitive cell lines.

Table 1: In Vitro Activity of MC180295 against a Panel of CDKs

Kinase	IC50 (nM)
CDK9/cyclin T	3-12
CDK1/cyclin B	>1000
CDK2/cyclin A	>1000
CDK4/cyclin D1	>1000
CDK5/p25	>1000
CDK6/cyclin D3	>1000
CDK7/cyclin H	>1000

Data from recent studies indicates high selectivity for CDK9.[3]

Table 2: Growth Inhibition (IC50) of MC180295 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
MV4-11	Acute Myeloid Leukemia (MLL-r)	<100
MOLM-13	Acute Myeloid Leukemia (MLL-r)	<100
THP-1	Acute Myeloid Leukemia (MLL-r)	<100
Median of 46 cell lines	6 different malignancies	171

MC180295 demonstrates the highest potency in AML cell lines with MLL translocations.[3][4]

Signaling Pathway and Resistance Mechanisms

The following diagrams illustrate the CDK9 signaling pathway and potential mechanisms of resistance to MC180295.

Caption: MC180295 mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Predicting and overcoming resistance to CDK9 inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Drivers of intrinsic resistance - PMC [pmc.ncbi.nlm.nih.gov]

Off-target effects of MC180295 at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing MC180295. The focus is to address potential off-target effects, particularly at high concentrations, and to provide guidance on interpreting experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of MC180295?

A1: MC180295 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2] CDK9 is the catalytic subunit of the Positive Transcription Elongation Factor b (P-TEFb). By inhibiting CDK9, MC180295 prevents the phosphorylation of the C-terminal domain of RNA Polymerase II (RNAPII) and negative elongation factors. This action suppresses the transition from paused to productive transcriptional elongation, leading to the downregulation of short-lived mRNAs of key oncogenes and anti-apoptotic proteins, such as c-Myc and Mcl-1.[3][4]

Q2: What are the known off-targets for MC180295?

A2: While MC180295 is highly selective for CDK9, it has been reported to also inhibit Glycogen Synthase Kinase 3 alpha (GSK-3α) and beta (GSK-3β).[5] At higher concentrations, like many kinase inhibitors, MC180295 may interact with other kinases that share structural similarities in the ATP-binding pocket. The most common off-targets for CDK9 inhibitors belong to other CDK family members.[3]

Q3: We are observing unexpected cellular phenotypes at high concentrations of MC180295. Could these be off-target effects?

A3: It is possible that unexpected cellular phenotypes, especially at high concentrations, are due to off-target effects. Common off-target effects of CDK inhibitors can include cell cycle arrest (due to inhibition of CDK1, CDK2, CDK4/6) or induction of apoptosis through pathways independent of CDK9-mediated transcription inhibition.[3][4][6] It is crucial to perform dose-response experiments to distinguish between on-target and potential off-target effects.

Q4: How can we confirm that the observed effects in our cellular assays are due to on-target CDK9 inhibition?

A4: To validate on-target engagement of CDK9, you can perform several key experiments:

• Western Blot for RNAPII Phosphorylation: A hallmark of CDK9 inhibition is a dose-dependent decrease in the phosphorylation of Serine 2 on the C-terminal domain of RNA Polymerase II (p-RNAPII Ser2).

• Downregulation of Downstream Targets: Monitor the mRNA and protein levels of short-lived transcripts that are highly dependent on CDK9 activity, such as c-Myc and Mcl-1.[3]

• Cellular Thermal Shift Assay (CETSA): This biophysical assay can confirm direct binding of MC180295 to CDK9 in a cellular context by measuring the thermal stabilization of the protein upon ligand binding.[3]

• Rescue Experiments: If possible, a rescue experiment using an inhibitor-resistant mutant of CDK9 can provide definitive evidence of on-target activity.

Troubleshooting Guide

Problem 1: Inconsistent results in cell viability assays at high concentrations.

• Possible Cause: Off-target effects on kinases that regulate cell proliferation or survival.[3]

• Troubleshooting Steps:

  • Perform a Dose-Response Curve: Determine the concentration at which you observe half-maximal inhibition of cell viability (IC50) and compare it to the IC50 for CDK9 inhibition (as measured by p-RNAPII Ser2 levels). A significant discrepancy may suggest off-target effects.

  • Cell Cycle Analysis: Use flow cytometry to analyze the cell cycle distribution of treated cells. Off-target inhibition of cell cycle CDKs (e.g., CDK1, CDK2) can cause arrest at specific phases of the cell cycle.[3]

  • Use a Structurally Unrelated CDK9 Inhibitor: Compare the phenotype with another selective CDK9 inhibitor that has a different chemical scaffold. If the inconsistent viability results are unique to MC180295, it points towards an off-target effect of this specific compound.

Problem 2: Unexpected changes in gene expression profiles that are not consistent with known CDK9 targets.

• Possible Cause: At high concentrations, MC180295 may be inhibiting other transcriptional CDKs or kinases involved in signaling pathways that regulate gene expression.[7]

• Troubleshooting Steps:

  • Comprehensive Kinase Profiling: To identify potential off-target kinases, perform a kinome scan where MC180295 is screened against a large panel of kinases at a high concentration.

  • Pathway Analysis: Utilize bioinformatics tools to analyze your gene expression data and identify any unexpectedly enriched signaling pathways that may be affected by off-target kinase inhibition.

  • Validate Off-Target Engagement: If a potential off-target is identified, validate its engagement in cells using methods like CETSA or by assessing the phosphorylation of its known downstream substrates.

Problem 3: Discrepancy between the biochemical IC50 of MC180295 and its effective concentration in cellular assays (EC50).

• Possible Cause: This discrepancy can be due to several factors, including poor cell permeability, active efflux of the compound from the cell, or high intracellular ATP concentrations competing with the inhibitor for binding to the kinase.[3]

• Troubleshooting Steps:

  • Cellular Uptake Assays: Measure the intracellular concentration of MC180295 to determine if it is efficiently entering the cells.

  • Efflux Pump Inhibition: Test whether co-treatment with known inhibitors of drug efflux pumps (e.g., ABC transporters) increases the cellular potency of MC180295.

  • Biochemical Assays at Physiological ATP Concentrations: Perform in vitro kinase assays using ATP concentrations that mimic those found in cells (typically in the millimolar range) to get a more accurate measure of the biochemical potency in a cellular context.

Quantitative Data

Table 1: In Vitro Kinase Selectivity of MC180295

This table summarizes the half-maximal inhibitory concentration (IC50) of MC180295 against a panel of Cyclin-Dependent Kinases (CDKs), demonstrating its high selectivity for CDK9.

Kinase Target	IC50 (nM)
CDK9/Cyclin T1	3 - 12
CDK1/Cyclin B	138
CDK2/Cyclin A	233
CDK2/Cyclin E	367
CDK3/Cyclin E	399
CDK4/Cyclin D1	112
CDK5/p25	186
CDK5/p35	159
CDK6/Cyclin D3	712
CDK7/Cyclin H/MAT1	555

Data sourced from Zhang et al. (2024) and MedchemExpress.[1][5]

Experimental Protocols

Protocol 1: Kinase Selectivity Profiling (Kinome Scan)

This protocol outlines a general procedure for determining the off-target profile of MC180295.

• Compound Preparation: Prepare a stock solution of MC180295 in DMSO (e.g., 10 mM).

• Assay Concentration: Choose a high concentration of MC180295 (e.g., 1 µM or 10 µM) to screen against a large panel of kinases (e.g., the 468-kinase panel from KinomeScan™).

• Binding Assay: The assay typically involves the competition between the test compound and an immobilized, active-site directed ligand for binding to the kinase. The amount of kinase bound to the solid support is measured.

• Data Analysis: The results are often expressed as the percentage of the kinase that remains bound to the solid support in the presence of the test compound. A lower percentage indicates stronger binding of the compound to the kinase.

• Follow-up: For any significant "hits" (kinases that show strong binding to MC180295), perform dose-response experiments to determine the IC50 or Kd value for that interaction.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol describes how to confirm the direct binding of MC180295 to a target protein within intact cells.

• Cell Treatment: Treat cultured cells with MC180295 at the desired concentration or with a vehicle control (DMSO) for a specified time.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures for a set duration (e.g., 3 minutes).

• Lysis: Lyse the cells by freeze-thaw cycles.

• Centrifugation: Separate the soluble protein fraction (containing folded, stable protein) from the precipitated, denatured protein by centrifugation at high speed.

• Protein Quantification: Collect the supernatant and quantify the amount of the target protein (e.g., CDK9 or a suspected off-target) in the soluble fraction using Western blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of MC180295 indicates that the compound is binding to and stabilizing the target protein.

Visualizations

Caption: The CDK9 signaling pathway and the inhibitory action of MC180295.

Caption: A troubleshooting workflow for investigating suspected off-target effects.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | CDK9 Inhibitor Induces the Apoptosis of B-Cell Acute Lymphocytic Leukemia by Inhibiting c-Myc-Mediated Glycolytic Metabolism [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Perspective of Cyclin-dependent kinase 9 (CDK9) as a Drug Target - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CDK9 inhibition strategy defines distinct sets of target genes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Bioavailability of MC180295 in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the oral bioavailability of the selective CDK9 inhibitor, MC180295, in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the reported oral bioavailability of MC180295 and what are the likely contributing factors to its limitations?

A1: The reported oral bioavailability of MC180295 in mice is approximately 26% with a half-life of 1.3 hours when administered at a dose of 2.5 mg/kg.[1][2] Several factors can contribute to this low bioavailability. Like many kinase inhibitors, MC180295 has poor aqueous solubility.[3] Its solubility in PBS has been reported to be around 53.5 µM.[1] This low solubility can limit its dissolution in the gastrointestinal (GI) tract, which is a prerequisite for absorption. While its permeability has not been explicitly classified according to the Biopharmaceutical Classification System (BCS), poorly soluble drugs often fall into BCS Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).[4] Additionally, first-pass metabolism in the liver can also significantly reduce the amount of active drug reaching systemic circulation.[5]

Q2: I am observing high variability in plasma concentrations of MC180295 in my animal studies. What could be the cause?

A2: High variability in plasma concentrations is a common issue for orally administered compounds with low solubility like MC180295. This variability can be attributed to several factors including:

• Inconsistent Dissolution: The extent of dissolution can vary significantly between individual animals due to differences in GI tract physiology (e.g., pH, motility, presence of food).

• Food Effects: The presence or absence of food can drastically alter the GI environment, impacting drug solubility and absorption. For some lipophilic drugs, administration with a high-fat meal can enhance absorption.

• Physical Form of the Drug: The particle size and crystalline form of the active pharmaceutical ingredient (API) can influence its dissolution rate.

• Formulation Vehicle: The choice of vehicle for oral administration can impact drug solubilization and absorption.

Q3: What are the most promising formulation strategies to enhance the oral bioavailability of MC180295?

A3: For poorly soluble compounds like MC180295, several formulation strategies can be employed to improve oral bioavailability. The most common and effective approaches include:

• Solid Dispersions: This technique involves dispersing the drug in an inert carrier matrix at a solid state.[6][7] By converting the drug to an amorphous form, solid dispersions can significantly increase its dissolution rate and apparent solubility.[8]

• Self-Emulsifying Drug Delivery Systems (SEDDS): SEDDS are isotropic mixtures of oils, surfactants, and sometimes cosolvents, that form a fine oil-in-water emulsion upon gentle agitation in aqueous media, such as the GI fluids.[9] This in-situ emulsification enhances the solubilization of the drug and can improve its absorption.[10][11]

• Particle Size Reduction (Micronization/Nanonization): Reducing the particle size of the drug increases its surface area, which can lead to a higher dissolution rate according to the Noyes-Whitney equation.

Q4: How do I choose the most appropriate formulation strategy for MC180295?

A4: The selection of an appropriate formulation strategy depends on the specific physicochemical properties of MC180295 and the goals of your preclinical study.

• For early-stage in vivo efficacy studies where rapid formulation development is needed, a simple suspension with a wetting agent or a solution in a biocompatible solvent/co-solvent system might be sufficient, although it may not significantly improve bioavailability.

• For studies requiring more consistent and higher exposure, developing a solid dispersion or a SEDDS is recommended. A solid dispersion is often a good choice for crystalline drugs with a high melting point. SEDDS are particularly effective for lipophilic drugs and can also help overcome lymphatic uptake.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Solutions
Low drug exposure (AUC) after oral administration.	Poor aqueous solubility limiting dissolution.	1. Formulation Enhancement: Develop an enabling formulation such as a solid dispersion or a self-emulsifying drug delivery system (SEDDS) to improve dissolution and solubility (see Experimental Protocols section). 2. Particle Size Reduction: If using a suspension, ensure the particle size of MC180295 is minimized through micronization.
High first-pass metabolism.	1. Route of Administration: For initial efficacy studies, consider intraperitoneal (IP) injection to bypass the first-pass effect and ensure adequate systemic exposure.[12] 2. Formulation Approach: Lipid-based formulations like SEDDS can promote lymphatic transport, partially bypassing the portal circulation and first-pass metabolism.[13]
High variability in pharmacokinetic (PK) data between animals.	Inconsistent dissolution and absorption due to GI tract variability.	1. Standardize Dosing Conditions: Ensure consistent fasting or fed states for all animals in the study. 2. Use an Enabling Formulation: Advanced formulations like solid dispersions or SEDDS provide more consistent drug release and absorption compared to simple suspensions.
Formulation instability (e.g., drug precipitation in the dosing vehicle).	1. Vehicle Optimization: Test the solubility and stability of MC180295 in a panel of pharmaceutically acceptable vehicles. 2. Fresh Preparation: Prepare the dosing formulation fresh before each administration.
No discernible in vivo efficacy despite in vitro potency.	Insufficient drug concentration at the tumor site due to poor bioavailability.	1. Confirm Exposure: Measure plasma and/or tumor tissue concentrations of MC180295 to correlate with the efficacy study. 2. Dose Escalation: If tolerated, a dose escalation study with an improved formulation may be necessary to achieve therapeutic concentrations. 3. Alternative Route: Use IP administration to confirm the in vivo anti-tumor activity of the compound before investing in extensive oral formulation development.[12]

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of MC180295 in Mice

Route	Dose (mg/kg)	Half-life (t½) (h)	Bioavailability (%)	Reference
Oral	2.5	1.3	26	[1]
Intravenous (IV)	1	0.86	100	[1]
Intraperitoneal (IP)	10	15.8	N/A	[1]

Table 2: Solubility of MC180295 and its Enantiomers

Compound	Solubility in PBS (µM)	Reference
MC180295 (racemic)	Not explicitly stated, but enantiomers are ~53
MC180379	53.5	[1]
MC180380	52.6	[1]

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion of MC180295 by Solvent Evaporation

This protocol describes the preparation of a solid dispersion to enhance the dissolution rate of MC180295.

Materials:

• MC180295

• Polymer carrier (e.g., Polyvinylpyrrolidone K30 - PVP K30, or Hydroxypropyl methylcellulose (B11928114) acetate (B1210297) succinate (B1194679) - HPMCAS)

• Organic solvent (e.g., Methanol, Acetone)

• Rotary evaporator

• Vacuum oven

• Mortar and pestle

• Sieves

Procedure:

• Dissolution: Dissolve MC180295 and the selected polymer (e.g., in a 1:4 drug-to-polymer ratio by weight) in a suitable organic solvent to obtain a clear solution.

• Solvent Evaporation: Remove the solvent using a rotary evaporator at a controlled temperature (e.g., 40-50 °C) under reduced pressure.

• Drying: Dry the resulting solid film or powder in a vacuum oven overnight to remove any residual solvent.

• Milling and Sieving: Gently grind the dried solid dispersion using a mortar and pestle and pass it through a sieve to obtain a uniform particle size.

• Characterization (Optional but Recommended):

  • In vitro Dissolution: Perform dissolution testing in a relevant buffer (e.g., simulated gastric or intestinal fluid) to compare the dissolution profile of the solid dispersion to the unformulated MC180295.

  • Solid-State Characterization: Use techniques like X-ray diffraction (XRD) or differential scanning calorimetry (DSC) to confirm the amorphous nature of the drug in the dispersion.

Protocol 2: Development of a Self-Emulsifying Drug Delivery System (SEDDS) for MC180295

This protocol outlines the steps to develop a liquid SEDDS formulation for oral administration.

Materials:

• MC180295

• Oil (e.g., Capryol 90, Labrafil M 1944 CS)

• Surfactant (e.g., Kolliphor RH 40, Tween 80)

• Co-solvent (e.g., Transcutol HP, PEG 400)

• Glass vials

• Magnetic stirrer or vortex mixer

Procedure:

• Excipient Screening: Determine the solubility of MC180295 in various oils, surfactants, and co-solvents to select the components with the highest solubilizing capacity.

• Formulation Preparation:

  • Accurately weigh the selected oil, surfactant, and co-solvent into a glass vial based on a predetermined ratio.

  • Mix the components thoroughly using a vortex mixer or magnetic stirrer until a homogenous, clear mixture is formed.

  • Add the accurately weighed amount of MC180295 to the excipient mixture.

  • Continue mixing until the drug is completely dissolved. Gentle heating (up to 40°C) may be applied to facilitate dissolution.

• Self-Emulsification Assessment:

  • Add a small volume of the prepared formulation (e.g., 1 mL) to a larger volume of water (e.g., 250 mL) with gentle stirring.

  • Observe the formation of an emulsion. A successful SEDDS formulation will rapidly form a clear or slightly bluish-white emulsion.

  • The time to emulsification and the resulting droplet size can be measured to optimize the formulation.

• In vivo Administration: The resulting liquid SEDDS can be filled into capsules or administered directly by oral gavage for animal studies.

Visualizations

References

• 1. d-nb.info [d-nb.info]
• 2. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery and Administration Optimization of Novel Selective CDK9 Inhibitor, 1-7a-B1, for Improved Pharmacokinetics and Antitumor Efficacy In Vivo. | Semantic Scholar [semanticscholar.org]
• 6. Solid dispersions: A technology for improving bioavailability - MedCrave online [medcraveonline.com]
• 7. japsonline.com [japsonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Self-Emulsifying Drug Delivery Systems (SEDDS): Measuring Energy Dynamics to Determine Thermodynamic and Kinetic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. pharmaexcipients.com [pharmaexcipients.com]

Best practices for long-term storage of MC180295

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage and handling of MC180295.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for long-term storage of solid MC180295?

For long-term stability, solid MC180295 should be stored at -20°C.[1][2] Some suppliers suggest that storage at 4°C is suitable for short-term periods (days to weeks).[2][3] To ensure maximum shelf-life, which can be over three years if stored correctly, a constant temperature of -20°C in a dry, dark environment is recommended.[2]

Q2: How should I store MC180295 once it is dissolved in a solvent?

Stock solutions of MC180295, typically prepared in DMSO, should be aliquoted into single-use volumes to prevent degradation from repeated freeze-thaw cycles.[1][3] These aliquots should be stored at -80°C for long-term stability (up to one year) or at -20°C for shorter periods (up to one month).[1][3]

Q3: What is the recommended solvent for preparing MC180295 stock solutions?

MC180295 is soluble in DMSO.[1][2] It is advisable to use anhydrous DMSO to prepare stock solutions, as moisture can reduce the solubility of the compound.[1]

Q4: Can I store MC180295 stock solutions at 4°C?

No, it is not recommended to store MC180295 stock solutions at 4°C for extended periods. For short-term storage of a few days to weeks, some suppliers suggest 0-4°C, but for longer-term preservation of the stock solution's integrity, -20°C or -80°C is necessary.[2]

Q5: How should I handle the solid compound and stock solutions to ensure stability?

To maintain the integrity of MC180295, it is important to handle it in a well-ventilated area while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. When preparing to use the solid compound, allow the vial to equilibrate to room temperature before opening to minimize moisture condensation. For stock solutions, use tightly sealed vials for storage.

Troubleshooting Guide

Issue: I observe precipitation in my MC180295 stock solution after thawing.

• Possible Cause: The concentration of the stock solution may be too high, or the compound may have come out of solution during freezing. Moisture absorption in the DMSO can also reduce solubility.[1]

• Solution:

  • Gently warm the solution and vortex or sonicate until the precipitate redissolves.

  • If precipitation persists, consider preparing a fresh stock solution at a slightly lower concentration.

  • Ensure you are using anhydrous DMSO for preparing solutions.

Issue: My experimental results are inconsistent when using an older stock solution.

• Possible Cause: The stock solution may have degraded due to improper storage or multiple freeze-thaw cycles.

• Solution:

  • It is recommended to use a fresh aliquot for each experiment to avoid variability.

  • If you suspect degradation, prepare a fresh stock solution from the solid compound.

  • Always store stock solution aliquots at the recommended -80°C for long-term use.

Data Presentation

Table 1: Recommended Long-Term Storage Conditions for MC180295

Form	Storage Temperature	Recommended Duration	Notes
Solid	-20°C	> 3 years[1][2]	Store in a dry, dark place.[2]
In DMSO	-80°C	Up to 1 year[1]	Aliquot to avoid freeze-thaw cycles.[1][3]
In DMSO	-20°C	Up to 1 month[1][3]	For shorter-term storage.

Experimental Protocols

Protocol for Preparation of MC180295 Stock Solution (10 mM in DMSO)

• Equilibration: Allow the vial of solid MC180295 to reach room temperature before opening.

• Weighing: Accurately weigh the desired amount of MC180295 powder using an analytical balance in a chemical fume hood. The molecular weight of MC180295 is 358.41 g/mol .[3]

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 3.58 mg of MC180295 in 1 mL of DMSO.

• Solubilization: Vortex or sonicate the solution until the compound is completely dissolved. Gentle warming can be applied if necessary.

• Aliquoting: Dispense the stock solution into smaller, single-use, tightly sealed vials.

• Storage: Store the aliquots at -80°C for long-term use.

Visualizations

Caption: Recommended storage workflow for solid and dissolved MC180295.

Caption: Troubleshooting guide for precipitation in MC180295 stock solutions.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]

Mitigating MC180295-induced cell cycle arrest in non-cancerous cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effects of MC180295, a selective Cyclin-Dependent Kinase 9 (CDK9) inhibitor, on non-cancerous cells. Our resources are designed to help you navigate potential experimental challenges and interpret your results accurately.

FAQs: Understanding the Effects of MC180295 on Non-Cancerous Cells

Q1: We are observing a decrease in the proliferation of our non-cancerous cell line after treatment with MC180295 and suspect cell cycle arrest. Is this the expected outcome?

A1: While a decrease in proliferation is an expected outcome of CDK9 inhibition, attributing it solely to a classical cell cycle arrest might be a misinterpretation. MC180295, a selective CDK9 inhibitor, primarily functions by inhibiting transcriptional elongation. This leads to the downregulation of short-lived proteins, including crucial anti-apoptotic proteins like Mcl-1 and the transcription factor MYC.[1][2][3] The primary mechanism of cell death induced by selective CDK9 inhibitors in sensitive cells is apoptosis, not a direct cell cycle arrest.[4][5][6] A sub-G1 peak in cell cycle analysis is a strong indicator of apoptosis. It is crucial to perform secondary assays to confirm apoptosis.

Q2: What is the general sensitivity of non-cancerous cells to MC180295?

A2: Published research suggests that MC180295 has shown significant anti-proliferative effects in cancer cell lines with minimal effects on normal cells.[7] Another selective CDK9 inhibitor has also been reported to have little toxicity in healthy normal cells.[8] However, the sensitivity of any specific non-cancerous cell line to a CDK9 inhibitor can vary. It is always recommended to perform a dose-response experiment to determine the IC50 for your specific cell line.

Q3: How can we differentiate between cell cycle arrest and apoptosis in our experiments?

A3: This is a critical question when working with compounds that affect transcription and cell survival. Here’s a summary of recommended approaches:

• Flow Cytometry with Annexin V/PI Staining: This is the gold standard for distinguishing between viable, early apoptotic, late apoptotic, and necrotic cells.

• Western Blot Analysis: Probe for the cleavage of caspase-3 and PARP, which are hallmarks of apoptosis.

• Cell Morphology: Observe cells under a microscope for characteristic apoptotic features such as cell shrinkage, membrane blebbing, and formation of apoptotic bodies.

• Sub-G1 Peak Analysis: A prominent sub-G1 peak in your cell cycle analysis is indicative of apoptotic cells with fragmented DNA.

Q4: Is the effect of MC180295 reversible in non-cancerous cells?

A4: The reversibility of the effects of a chemical inhibitor typically depends on the concentration and duration of treatment. For CDK9 inhibitors, if the apoptotic cascade has been initiated, the process is generally considered irreversible. To test for reversibility, you can perform a washout experiment. After treating the cells with MC180295 for a defined period, wash the compound out and replace it with fresh media. Monitor the cells for recovery of proliferation and viability.

Troubleshooting Guides

Issue 1: Unexpectedly High Cytotoxicity in Non-Cancerous Cells

• Possible Cause 1: Off-Target Effects at High Concentrations.

  • Troubleshooting Step: Perform a dose-response curve to determine the optimal concentration that inhibits the target without causing excessive toxicity. Compare the effective concentration in your cancer cell line of interest with the cytotoxic concentration in your non-cancerous control.

• Possible Cause 2: Cell Line Sensitivity.

  • Troubleshooting Step: Test MC180295 on a panel of different non-cancerous cell lines to determine if the observed cytotoxicity is specific to one cell type.

• Possible Cause 3: Compound Stability.

  • Troubleshooting Step: Ensure that the MC180295 stock solution is properly stored and has not degraded. Prepare fresh dilutions for each experiment.

Issue 2: Inconsistent Results Between Experiments

• Possible Cause 1: Variable Cell Seeding Density.

  • Troubleshooting Step: Use a consistent cell seeding density for all experiments, as this can affect the growth rate and drug response.

• Possible Cause 2: Inaccurate Drug Concentration.

  • Troubleshooting Step: Prepare a master mix of the drug-containing medium to ensure consistent concentration across all replicates and experiments.

• Possible Cause 3: Edge Effects in Multi-well Plates.

  • Troubleshooting Step: Avoid using the outer wells of multi-well plates for critical experiments, as they are more prone to evaporation and temperature fluctuations. Fill the outer wells with sterile PBS or media.

Data Presentation

The following tables summarize the inhibitory activity of MC180295 and other selective CDK9 inhibitors. Note the high potency against CDK9 and the significantly lower potency against other CDKs, highlighting its selectivity. Data on the effects on non-cancerous cells is limited for MC180295; therefore, data from other selective CDK9 inhibitors on normal cells are included for reference.

Table 1: Kinase Selectivity Profile of MC180295

Kinase Target	MC180295 IC50 (nM)
CDK9/cyclin T	3-12
CDK1/cyclin B	>10,000
CDK2/cyclin A	>10,000
CDK4/cyclin D1	>10,000
CDK5/p25	>10,000
CDK7/cyclin H	>10,000

Data compiled from multiple sources.[7][9]

Table 2: Representative Cellular Activity of Selective CDK9 Inhibitors

Compound	Cell Line (Type)	Assay	Endpoint	Value
MC180295	46 Cancer Cell Lines	Growth Inhibition	Median IC50	171 nM[7]
AZD4573	Hematological Cancers	Caspase Activation	Median EC50	30 nM[10]
AZD4573	Solid Tumors	Caspase Activation	Median EC50	>30 µM[10]
NVP-2	MOLT4 (Leukemia)	Proliferation	IC50	9 nM[11]
12u	Healthy Normal Cells	Cytotoxicity	-	Little toxicity[8]

Experimental Protocols

Protocol 1: Cell Cycle Analysis Using Propidium Iodide Staining

Objective: To analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) and to identify a sub-G1 peak indicative of apoptosis.

Materials:

• Cells of interest

• MC180295

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells at an appropriate density and treat with desired concentrations of MC180295 or vehicle control for the desired duration.

• Cell Harvesting:

  • For adherent cells, collect the supernatant (containing floating apoptotic cells) and detach the adherent cells with trypsin. Combine both fractions.

  • For suspension cells, collect the cells directly.

• Fixation:

  • Wash the cells once with cold PBS and centrifuge at 300 x g for 5 minutes.

  • Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing.

  • Incubate on ice or at -20°C for at least 30 minutes.

• Staining:

  • Centrifuge the fixed cells at 850 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet once with PBS.

  • Resuspend the pellet in 500 µL of PI staining solution containing RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer, acquiring at least 10,000 events per sample.

  • Use appropriate software to analyze the cell cycle distribution and quantify the percentage of cells in the sub-G1, G0/G1, S, and G2/M phases.

Protocol 2: Apoptosis Detection Using Annexin V and Propidium Iodide (PI) Staining

Objective: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells of interest

• MC180295

• Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit (containing Annexin V, PI, and binding buffer)

• PBS

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with MC180295 as described in Protocol 1.

• Cell Harvesting: Harvest both adherent and floating cells as described in Protocol 1.

• Staining:

  • Wash the cells once with cold PBS and centrifuge at 300 x g for 5 minutes.

  • Resuspend the cells in 1X Annexin V binding buffer to a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples immediately on a flow cytometer.

  • The cell populations will be distributed as follows:

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive.

Mandatory Visualizations

Signaling Pathway

Caption: CDK9 inhibition by MC180295 leads to apoptosis.

Experimental Workflow

Caption: Workflow to differentiate apoptosis from cell cycle arrest.

References

• 1. researchgate.net [researchgate.net]
• 2. CDK9 Inhibitor Induces the Apoptosis of B-Cell Acute Lymphocytic Leukemia by Inhibiting c-Myc-Mediated Glycolytic Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Transcriptional Silencing of MCL-1 Through Cyclin-Dependent Kinase Inhibition in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. AZD4573 Is a Highly Selective CDK9 Inhibitor That Suppresses MCL-1 and Induces Apoptosis in Hematologic Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. AZD4573 [openinnovation.astrazeneca.com]
• 11. Pharmacological perturbation of CDK9 using selective CDK9 inhibition or degradation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of MC180295 and Other Leading CDK9 Inhibitors in Oncology Research

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the efficacy and mechanisms of Cyclin-Dependent Kinase 9 inhibitors, featuring experimental data and detailed protocols for comparative analysis.

This guide provides a comprehensive comparison of MC180295, a novel and highly selective Cyclin-Dependent Kinase 9 (CDK9) inhibitor, with other prominent CDK9 inhibitors currently under investigation for cancer therapy. By presenting key efficacy data, detailed experimental methodologies, and visual representations of relevant biological pathways and workflows, this document aims to equip researchers with the necessary information to make informed decisions for their preclinical and clinical studies.

Introduction to CDK9 Inhibition in Cancer Therapy

Cyclin-Dependent Kinase 9 (CDK9) is a critical regulator of transcription elongation. As the catalytic subunit of the positive transcription elongation factor b (P-TEFb) complex, CDK9 phosphorylates the C-terminal domain of RNA Polymerase II, releasing it from promoter-proximal pausing and enabling the transcription of downstream genes.[1] Many cancers exhibit a strong dependence on the continuous transcription of short-lived anti-apoptotic proteins, such as MCL-1, and oncogenes like MYC. This "transcriptional addiction" makes CDK9 an attractive therapeutic target.[1] Inhibition of CDK9 leads to the rapid depletion of these essential survival proteins, selectively inducing apoptosis in cancer cells.[1]

MC180295 has emerged as a potent and highly selective CDK9 inhibitor with promising preclinical anti-cancer activity.[2] This guide will compare its performance against other notable CDK9 inhibitors, including Flavopiridol (Alvocidib), Roscovitine (Seliciclib), Fadraciclib (CYC065), VIP152 (AZD4573), NVP-2, and KB-0742.

Comparative Efficacy of CDK9 Inhibitors

The following tables summarize the in vitro potency of MC180295 and other selected CDK9 inhibitors against their primary target, CDK9/Cyclin T1, as well as their broader selectivity across the CDK family. Additionally, the anti-proliferative activity of these inhibitors in various cancer cell lines is presented.

Table 1: In Vitro Kinase Inhibitory Activity (IC50) of Selected CDK9 Inhibitors

Inhibitor	CDK9/CycT1 IC50 (nM)	CDK1/CycB IC50 (nM)	CDK2/CycA IC50 (nM)	CDK4/CycD1 IC50 (nM)
MC180295	~5 [2][3]	138[3]	233[3]	112[3]
Flavopiridol	~3 (Ki)[4]	30[5]	170[5]	100[5]
Roscovitine	100-400	~70	~70	>1000
Fadraciclib	26[6][7]	-	5[6][7]	-
VIP152 (AZD4573)	<3-4.5[8][9]	>10-fold selective[8]	>10-fold selective[8]	>10-fold selective[8]
NVP-2	<0.514[2][10]	584[2]	706[2]	-
KB-0742	6[11][12]	>50-fold selective[11]	>50-fold selective[11]	>50-fold selective[11]

Table 2: Anti-proliferative Activity (IC50) of Selected CDK9 Inhibitors in Cancer Cell Lines

Inhibitor	Cell Line	Cancer Type	IC50 (nM)
MC180295	MV4-11, MOLM-13, THP-1	AML	Highly Potent (Median 171 nM across 46 lines) [6][11]
Flavopiridol	HCT116	Colon Cancer	13[3]
A2780	Ovarian Cancer	15[3]
PC3	Prostate Cancer	10[3]
Fadraciclib	CCNE1-overexpressing USC	Uterine Serous Carcinoma	124.1 ± 57.8[7]
CCNE1-low expressing USC	Uterine Serous Carcinoma	415 ± 117.5[7]
VIP152 (AZD4573)	MV4-11	AML	Caspase activation EC50 13.7[13]
NVP-2	MOLT4	Leukemia	Proliferation IC50 ~9[1]
KB-0742	22Rv1	Prostate Cancer	GR50 183[11]
MV-4-11	AML	GR50 288[11]

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the mechanisms and methodologies involved in evaluating CDK9 inhibitors, the following diagrams, generated using Graphviz, illustrate the core signaling pathway and a typical experimental workflow.

Caption: CDK9-mediated transcriptional elongation and its inhibition.

Caption: General experimental workflow for evaluating CDK9 inhibitors.

Detailed Experimental Protocols

To ensure reproducibility and facilitate comparative studies, detailed methodologies for key experiments are provided below.

CDK9/Cyclin T1 Kinase Assay (Biochemical)

This protocol is a generalized procedure for determining the in vitro inhibitory activity of compounds against CDK9.

• Reagents and Materials:

  • Recombinant human CDK9/Cyclin T1 enzyme

  • Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

  • ATP solution (at a concentration near the Km for CDK9)

  • Substrate (e.g., a peptide derived from the C-terminal domain of RNA Polymerase II)

  • Test compounds (e.g., MC180295) serially diluted in DMSO

  • ADP-Glo™ Kinase Assay Kit (Promega) or similar detection system

  • 384-well white plates

• Procedure:

  • Prepare serial dilutions of the test inhibitor in DMSO. A common starting point is a 10-point, 3-fold dilution series from a high concentration (e.g., 10 mM).

  • Further dilute the inhibitor series in kinase assay buffer to a 4x final assay concentration. The final DMSO concentration should not exceed 1%.

  • Prepare a 4x solution of CDK9/Cyclin T1 enzyme in kinase assay buffer. The optimal enzyme concentration should be empirically determined.

  • Prepare a 2x solution of the substrate and ATP in kinase assay buffer.

  • To the wells of a 384-well plate, add 2.5 µL of the 4x inhibitor dilutions. Include positive controls (DMSO vehicle) and negative controls (no enzyme).

  • Initiate the kinase reaction by adding 2.5 µL of the 4x CDK9/Cyclin T1 solution to all wells except the negative controls.

  • Immediately add 5 µL of the 2x substrate/ATP mixture to all wells. The final reaction volume will be 10 µL.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction and detect the generated ADP using a luminescent-based assay kit according to the manufacturer's instructions.

  • Measure luminescence using a plate reader.

  • Calculate the percent inhibition for each inhibitor concentration relative to the positive and negative controls and determine the IC50 value using non-linear regression analysis.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

• Reagents and Materials:

  • Cancer cell lines of interest

  • Complete cell culture medium

  • Test compounds (e.g., MC180295)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well clear flat-bottom plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and allow them to adhere overnight.

  • The next day, treat the cells with a serial dilution of the test compounds for a specified duration (e.g., 72 hours). Include vehicle-treated control wells.

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Western Blot Analysis for MCL-1 and MYC

This technique is used to detect and quantify the levels of specific proteins, such as the downstream targets of CDK9.

• Reagents and Materials:

  • Cancer cells treated with CDK9 inhibitors

  • RIPA buffer (or other suitable lysis buffer) with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels

  • PVDF or nitrocellulose membranes

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-MCL-1, anti-MYC, anti-p-RNAPII Ser2, and a loading control like anti-β-actin or anti-GAPDH)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

• Procedure:

  • Lyse the treated and control cells with lysis buffer and quantify the protein concentration using a BCA assay.

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Incubate the membrane with ECL substrate and visualize the protein bands using an imaging system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Conclusion

MC180295 demonstrates high potency and selectivity for CDK9, translating to significant anti-proliferative effects in various cancer cell lines, particularly those of hematological origin.[2][11] When compared to other CDK9 inhibitors, MC180295's profile suggests it is a promising candidate for further preclinical and clinical development. This guide provides the foundational data and methodologies for researchers to objectively evaluate MC180295 in the context of other CDK9-targeting agents. The provided protocols and diagrams are intended to facilitate the design of robust experiments for a comprehensive understanding of the therapeutic potential of CDK9 inhibition in oncology.

References

• 1. NVP-2 | CDK | Apoptosis | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Transcription inhibition by flavopiridol: mechanism of chronic lymphocytic leukemia cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. AZD4573 [openinnovation.astrazeneca.com]
• 9. P1269: VIP152 IS A NOVEL CDK9 INHIBITOR WITH IMPROVED SELECTIVITY, TARGET MODULATION, AND CARDIAC SAFETY IN PATIENTS WITH LYMPHOMA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]
• 13. medchemexpress.com [medchemexpress.com]

A Comparative Guide to CDK9 Inhibitors: MC180295 vs. Flavopiridol

An Objective Analysis for Researchers, Scientists, and Drug Development Professionals

Cyclin-dependent kinase 9 (CDK9) is a pivotal regulator of transcription elongation, making it a compelling target for therapeutic intervention, particularly in oncology. Its inhibition can lead to the downregulation of anti-apoptotic proteins and oncogenes, triggering cell death in cancer cells. This guide provides a detailed comparison of two prominent CDK9 inhibitors: MC180295, a novel and highly selective agent, and Flavopiridol (also known as Alvocidib), the first CDK inhibitor to enter clinical trials.

Mechanism of Action: Halting the Transcription Engine

CDK9, in partnership with its cyclin T partner, forms the Positive Transcription Elongation Factor b (P-TEFb) complex.[1] This complex phosphorylates the C-terminal domain of RNA Polymerase II (RNAPII), a critical step that allows the polymerase to transition from a paused state to productive transcript elongation.[2][3] By inhibiting the ATP-binding pocket of CDK9, both MC180295 and Flavopiridol prevent this phosphorylation event. This leads to a rapid decrease in the levels of short-lived mRNAs, particularly those encoding key survival proteins like Mcl-1 and oncogenes like MYC, ultimately inducing apoptosis in transcriptionally-addicted cancer cells.[1]

Caption: Inhibition of the CDK9/Cyclin T1 complex by MC180295 or Flavopiridol.

Quantitative Comparison: Potency and Selectivity

The primary distinction between MC180295 and Flavopiridol lies in their potency and selectivity. MC180295 is a highly potent and selective inhibitor of CDK9, whereas Flavopiridol is a pan-CDK inhibitor with activity against multiple cyclin-dependent kinases.

Parameter	MC180295	Flavopiridol
CDK9 IC50	5 nM [4][5]	~20-100 nM [6]
Other CDK IC50s	CDK1: 138 nMCDK2: 233 nMCDK4: 112 nMCDK7: 555 nM[5]	CDK1, CDK2, CDK4, CDK6: ~20-100 nM[6]CDK7: 110-875 nM[6][7]
Selectivity Profile	Highly selective for CDK9; at least 22-fold more selective over other CDKs.[4][5]	Broad-spectrum (pan-CDK) inhibitor.[8]
Cell-based IC50s	Median IC50 of 171 nM across 46 cancer cell lines.[9][10]	HCT116: 13 nMA2780: 15 nMPC3: 10 nM[6]

IC50 values represent the concentration of the drug required to inhibit the activity of the target by 50%. Lower values indicate higher potency.

Key Differences and Experimental Insights

MC180295: The Selective Agent

MC180295 demonstrates remarkable selectivity for CDK9.[4][5] This specificity is a significant advantage, as it minimizes the potential for off-target effects that can arise from inhibiting other essential kinases, such as those involved in cell cycle control (e.g., CDK1, CDK2, CDK4).[11] Its high potency against CDK9 (IC50 of 5 nM) translates to potent anti-proliferative effects in a wide range of cancer cell lines, with a median IC50 of 171 nM.[4][9][10] Notably, it has shown particular efficacy in AML cell lines with MLL translocations.[9] Research also indicates that MC180295 can reactivate epigenetically silenced genes, adding another dimension to its anti-cancer activity.[8][12]

Flavopiridol: The Broad-Spectrum Pioneer

As the first CDK inhibitor to be clinically evaluated, Flavopiridol has been extensively studied.[13] It inhibits a range of CDKs, including those crucial for both transcription (CDK7, CDK9) and cell cycle progression (CDK1, CDK2, CDK4, CDK6).[6][7] This broad-spectrum activity can be a double-edged sword; while it may offer a multi-pronged attack on cancer cells by inducing both transcriptional stress and cell cycle arrest, it also increases the likelihood of toxicity and off-target effects.[11][13] Flavopiridol's potency against CDK9 is generally lower than that of MC180295, with IC50 values typically in the 20-100 nM range.[6]

Experimental Protocols

The following are generalized protocols for key assays used to characterize and compare CDK9 inhibitors.

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of CDK9.

Objective: To determine the IC50 value of an inhibitor against the CDK9/Cyclin T1 complex.

Methodology (Luminescence-based, e.g., ADP-Glo™):

• Reagent Preparation: Prepare serial dilutions of the test inhibitors (MC180295, Flavopiridol) in a suitable buffer (e.g., 100% DMSO) and then further dilute to a 4X working concentration in assay buffer.

• Kinase Reaction: In a 384-well plate, add 2.5 µL of the 4X inhibitor solution. Add 2.5 µL of 4X recombinant CDK9/Cyclin T1 enzyme. Initiate the reaction by adding 5 µL of a 2X solution containing the substrate (e.g., CDK7/9tide) and ATP.[2]

• Incubation: Cover the plate and incubate for 60-120 minutes at room temperature to allow the kinase reaction to proceed.[2][14]

• Detection: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes. Add 10 µL of Kinase Detection Reagent to convert the generated ADP into a luminescent signal. Incubate for 30 minutes.[14]

• Data Acquisition: Measure luminescence using a plate reader. The signal is inversely proportional to the kinase activity.

• Analysis: Calculate the IC50 value by plotting the percentage of inhibition against the log concentration of the inhibitor using non-linear regression analysis.

Caption: A generalized workflow for an in vitro kinase inhibition assay.

Cell Viability Assay

This assay measures the effect of the inhibitors on the proliferation and viability of cancer cell lines.

Objective: To determine the cytotoxic or cytostatic effect of the inhibitors and calculate their cell-based IC50 values.

Methodology (Tetrazolium Dye-based, e.g., MTT/MTS):

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[15]

• Compound Treatment: Treat the cells with serial dilutions of the inhibitors (e.g., 1 nM to 10 µM). Include a vehicle-only control (e.g., DMSO).[16]

• Incubation: Incubate the cells for a specified period, typically 72 hours, under standard cell culture conditions (37°C, 5% CO2).[6][16]

• Reagent Addition: Add 10-20 µL of MTT or MTS reagent to each well and incubate for 2-4 hours. Metabolically active cells will convert the tetrazolium dye into a colored formazan (B1609692) product.[17][18]

• Solubilization (for MTT): If using MTT, remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[17][18]

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT) using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability. Plot the results against the log concentration of the inhibitor to calculate the IC50 value.

Conclusion

Both MC180295 and Flavopiridol are potent inhibitors of CDK9 that induce apoptosis in cancer cells. The choice between them depends on the specific experimental or therapeutic goal.

• MC180295 is the superior choice for studies aiming to specifically probe the function of CDK9. Its high potency and selectivity minimize confounding effects from the inhibition of other kinases, making it a precise tool for target validation and mechanistic studies.[4][19]

• Flavopiridol , with its broader CDK inhibition profile, may be considered in contexts where simultaneous targeting of cell cycle and transcription is desired.[13] However, researchers must be cautious of its potential for off-target effects and interpret results accordingly.

For drug development professionals, the high selectivity of newer agents like MC180295 represents a significant advancement over first-generation pan-CDK inhibitors, potentially leading to a wider therapeutic window and improved safety profiles in clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Transcription inhibition by flavopiridol: mechanism of chronic lymphocytic leukemia cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. medkoo.com [medkoo.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]

Comparative Efficacy of MC180295 in Preclinical Cancer Models: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the anti-tumor effects of MC180295 in various cancer models. The following sections detail its performance, supported by experimental data, and compare it with other Cyclin-Dependent Kinase 9 (CDK9) inhibitors.

MC180295 is a novel, highly potent, and selective inhibitor of CDK9, a key regulator of transcriptional elongation.[1][2][3] Its mechanism of action involves the reactivation of epigenetically silenced genes by dephosphorylating the SWI/SNF chromatin remodeler BRG1.[1][3][4] This guide summarizes the preclinical validation of MC180295's anti-tumor effects and provides a comparative overview with other CDK9 inhibitors, AZD4573 and VIP152.

In Vitro Efficacy: Broad Anti-Tumor Activity

MC180295 has demonstrated potent anti-proliferative activity across a wide range of cancer cell lines. A study evaluating its efficacy in 46 cell lines from six different malignancies revealed a median IC50 of 171 nM.[1][2][3] The highest potency was observed in Acute Myeloid Leukemia (AML) cell lines with MLL translocations.[1][2][3]

Comparative In Vitro Potency of CDK9 Inhibitors

Inhibitor	Cancer Type	Cell Line(s)	IC50/EC50	Reference
MC180295	Various (6 malignancies)	46 cell lines	Median IC50: 171 nM	[1][2][3]
AML (MLL translocations)	MV4-11, MOLM-13, THP-1	Potent growth inhibition (specific IC50s not detailed in abstract)	[2]
AZD4573	Hematological Cancers	Diverse panel	Median Caspase EC50: 30 nM; Median GI50: 11 nM	[5]
Solid Tumors	Diverse panel	Median EC50 & GI50 >30 µM	[5]
VIP152	Mantle Cell Lymphoma	Not specified	55-172 nM	[6]
Chronic Lymphocytic Leukemia	HG-3, MEC-1	Induces cell death at 0.1 µM	[7]

Note: Direct comparative studies of these inhibitors under identical conditions are not available. The data presented is from separate studies and should be interpreted with caution.

In Vivo Anti-Tumor Effects: Validation in Xenograft Models

The anti-tumor activity of MC180295 has been validated in in vivo models of AML and colon cancer.[1][2][3] Furthermore, its combination with the DNA methyltransferase inhibitor, decitabine, has shown synergistic effects in these models.[1][2][3]

MC180295 In Vivo Efficacy

Cancer Model	Treatment	Key Findings	Reference
AML Xenograft	MC180295	Significantly delayed tumor growth	[1][3]
Colon Cancer Xenograft	MC180295	Significantly delayed tumor growth	[1][3]
AML & Colon Cancer Xenografts	MC180295 + Decitabine	Significant synergy in reducing tumor burden and prolonging survival	[1][2][3]

Comparative In Vivo Efficacy of Other CDK9 Inhibitors

Inhibitor	Cancer Model	Key Findings	Reference
AZD4573	AML & NHL Xenografts	Durable regressions in subcutaneous and disseminated models	[5]
AML, MM & NHL Xenografts	Significantly enhances the antitumor activity of venetoclax	[5]
VIP152	Mantle Cell Lymphoma Xenografts	Effectively inhibited tumor growth	[6]
Chronic Lymphocytic Leukemia (Eµ-MTCP1)	Reduced disease burden and improved overall survival	[7]

Mechanism of Action and Signaling Pathway

MC180295 selectively inhibits CDK9, a component of the positive transcription elongation factor b (P-TEFb) complex. This inhibition leads to the dephosphorylation of BRG1, a core subunit of the SWI/SNF chromatin remodeling complex, resulting in the reactivation of epigenetically silenced tumor suppressor genes.[1][3][4] This mechanism underscores its potential as an epigenetic modifier in cancer therapy.

Caption: MC180295 signaling pathway.

Experimental Protocols

Detailed methodologies for the key experiments are crucial for reproducibility and further investigation.

In Vitro Cell Viability Assay

The anti-proliferative effects of MC180295 were determined using a standard cell viability assay.

Caption: In vitro cell viability experimental workflow.

Protocol:

• Cell Seeding: Cancer cell lines were seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Drug Treatment: Cells were treated with a range of concentrations of MC180295.

• Incubation: Plates were incubated for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability was assessed using a colorimetric or luminescent assay (e.g., MTT or CellTiter-Glo).

• Data Analysis: The half-maximal inhibitory concentration (IC50) was calculated from the dose-response curves.

In Vivo Xenograft Studies

The in vivo efficacy of MC180295 was evaluated in immunodeficient mice bearing human cancer xenografts.

Caption: In vivo xenograft experimental workflow.

Protocol:

• Cell Implantation: Human cancer cells (e.g., AML or colon cancer cell lines) were subcutaneously injected into immunodeficient mice (e.g., NSG mice).

• Tumor Establishment: Tumors were allowed to grow to a predetermined size.

• Treatment: Mice were randomized into groups and treated with MC180295 (e.g., via intraperitoneal injection), a vehicle control, or a combination of drugs.

• Monitoring: Tumor volume and body weight were measured regularly throughout the study.

• Endpoint Analysis: The study was concluded when tumors reached a specific size or at a predetermined time point. Tumor growth inhibition and survival benefits were analyzed.

The Role of the Immune System

Interestingly, the anti-tumoral effects of CDK9 inhibition by MC180295 are partially dependent on CD8+ T cells in vivo.[1][3] This suggests an immunomodulatory component to its mechanism of action, which could be leveraged in combination with immunotherapies.

Conclusion

MC180295 is a promising selective CDK9 inhibitor with potent anti-tumor activity across a range of cancer models, particularly in AML with MLL translocations. Its unique epigenetic mechanism of action and potential for combination therapy, including with hypomethylating agents and possibly immunotherapies, warrant further investigation. While direct comparative data with other CDK9 inhibitors is limited, the available preclinical evidence positions MC180295 as a strong candidate for continued development. Researchers are encouraged to consider the detailed protocols and comparative data presented in this guide for their future studies in this area.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | CDK9 as a Valuable Target in Cancer: From Natural Compounds Inhibitors to Current Treatment in Pediatric Soft Tissue Sarcomas [frontiersin.org]
• 5. AZD4573 [openinnovation.astrazeneca.com]
• 6. ashpublications.org [ashpublications.org]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of MC180295 and Other Epigenetic Drugs for Researchers

A deep dive into the mechanisms and performance of the CDK9 inhibitor MC180295 and a selection of p300/CBP inhibitors, providing researchers, scientists, and drug development professionals with a comprehensive guide for target selection and experimental design.

In the landscape of epigenetic drug discovery, the ability to modulate gene expression at the transcriptional level holds immense therapeutic promise. This guide provides a comparative analysis of MC180295, a potent and selective CDK9 inhibitor, and other key epigenetic drugs that target the versatile p300/CBP coactivators. While both classes of drugs ultimately impact transcriptional output, they do so through distinct mechanisms, offering different strategic approaches to cancer therapy and other diseases driven by transcriptional dysregulation.

Distinguishing Mechanisms of Action: CDK9 vs. p300/CBP Inhibition

A critical distinction for researchers is the fundamental difference in the primary targets of MC180295 and the other epigenetic drugs discussed herein. MC180295 targets the kinase activity of Cyclin-Dependent Kinase 9 (CDK9), a core component of the positive transcription elongation factor b (P-TEFb) complex. In contrast, the other drugs featured inhibit the activity of the homologous histone acetyltransferases (HATs) p300 and CREB-binding protein (CBP), either by targeting their catalytic HAT domain or their bromodomain.

MC180295: A Selective CDK9 Inhibitor

MC180295 is a potent and selective small molecule inhibitor of the CDK9-Cyclin T1 complex, with an IC50 of 5 nM.[1] It exhibits at least 22-fold selectivity for CDK9 over other cyclin-dependent kinases. By inhibiting CDK9, MC180295 prevents the phosphorylation of the C-terminal domain (CTD) of RNA Polymerase II (RNAPII), which is a crucial step for the release of paused RNAPII and the transition to productive transcriptional elongation.[2][3] This mechanism effectively stalls the transcription of a host of genes, including many short-lived anti-apoptotic proteins and oncoproteins like MYC, making it a compelling anti-cancer strategy.[4][5] MC180295 is a racemic mixture, with one of its enantiomers, MC180380, showing higher potency in live-cell epigenetic assays.[2][6]

Mechanism of MC180295 action on transcriptional elongation.

p300/CBP Inhibitors: Targeting Histone Acetyltransferases and Bromodomains

The paralogous proteins p300 and CBP are crucial transcriptional co-activators that regulate gene expression through their intrinsic histone acetyltransferase (HAT) activity and their function as protein scaffolds.[7] Inhibitors targeting p300/CBP can be broadly categorized into two classes:

• HAT Inhibitors: These molecules, such as A-485 and C646, directly target the catalytic HAT domain of p300/CBP, competing with the natural substrate, acetyl-CoA.[7] By preventing the transfer of acetyl groups to histone tails (e.g., H3K18, H3K27) and other proteins, these inhibitors block the formation of a transcriptionally permissive chromatin state.[8][9]

• Bromodomain Inhibitors: This class of inhibitors, including CCS1477 (Inobrodib) and GNE-272, targets the bromodomain of p300/CBP.[10] The bromodomain is a "reader" module that recognizes and binds to acetylated lysine (B10760008) residues on histones and other proteins, thereby recruiting the p300/CBP complex to specific genomic loci. By blocking this interaction, bromodomain inhibitors prevent the recruitment of the transcriptional machinery to target genes.

Mechanisms of p300/CBP inhibition via HAT and bromodomain domains.

Quantitative Comparison of Inhibitor Potency

The following table summarizes the in vitro potency of MC180295 and a selection of p300/CBP inhibitors. It is important to note that IC50 values can vary depending on the assay conditions and cell lines used.

Inhibitor	Target	Mechanism of Action	IC50/Ki	Reference(s)
MC180295	CDK9-Cyclin T1	Kinase Inhibition	IC50: 5 nM	[1]
A-485	p300/CBP	HAT Inhibition	p300 IC50: 9.8 nM, CBP IC50: 2.6 nM
CCS1477 (Inobrodib)	p300/CBP	Bromodomain Inhibition	Binds over 200x more potently to p300/CBP vs. BRD4	[10]
GNE-272	p300/CBP	Bromodomain Inhibition	CBP IC50: 0.02 µM, p300 IC50: 0.03 µM
C646	p300/CBP	HAT Inhibition	Ki: 400 nM

Comparative Analysis of Downstream Effects: The Case of MYC

A key convergence point for both CDK9 and p300/CBP inhibitors is their ability to downregulate the expression of the MYC oncogene, a critical driver in many cancers.

• MC180295 and CDK9 Inhibition: CDK9 is required for the transcriptional elongation of the MYC gene. Inhibition of CDK9 by drugs like MC180295 leads to a rapid decrease in MYC mRNA and protein levels.[5]

• p300/CBP Inhibitors: p300/CBP act as co-activators for MYC transcription.[4] They are recruited to the MYC promoter and enhancers, where their HAT activity promotes a chromatin state conducive to transcription.[7] Both HAT and bromodomain inhibitors of p300/CBP have been shown to decrease MYC expression.[7]

While both classes of inhibitors can suppress MYC, the kinetics and broader transcriptional consequences may differ. CDK9 inhibition leads to a more general suppression of transcriptional elongation, particularly affecting genes with short-lived transcripts like MYC. p300/CBP inhibition, on the other hand, is more targeted to genes regulated by these specific co-activators.

Detailed Experimental Protocols

The following are generalized protocols for key experiments used to characterize CDK9 and p300/CBP inhibitors.

In Vitro Kinase Assay for CDK9 Inhibition (e.g., using ADP-Glo™)

Objective: To determine the in vitro inhibitory activity of a compound against recombinant CDK9/Cyclin T1.

Principle: This luminescent assay measures the amount of ADP produced as a direct output of kinase activity. Inhibition of CDK9 results in a decrease in ADP production and a corresponding decrease in the luminescent signal.

Materials:

• Recombinant human CDK9/Cyclin T1

• Kinase substrate (e.g., Cdk7/9tide)

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• Test compound (e.g., MC180295) dissolved in 100% DMSO

• ADP-Glo™ Kinase Assay Kit

• White, opaque 384-well assay plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in 100% DMSO. Further dilute in kinase assay buffer to a 4x final assay concentration.

• Assay Plate Setup: To the wells of a 384-well plate, add 2.5 µL of the 4x test compound dilutions. Include positive control (DMSO vehicle) and blank (no enzyme) wells.

• Kinase Reaction: Initiate the reaction by adding 2.5 µL of 4x CDK9/Cyclin T1 solution, followed by 5 µL of a 2x substrate/ATP mixture. The final reaction volume is 10 µL.

• Incubation: Cover the plate and incubate at room temperature for a predetermined time (e.g., 60 minutes), ensuring the reaction is within the linear range.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control and plot a dose-response curve to determine the IC50 value.

TR-FRET Assay for p300/CBP Bromodomain Inhibition

Objective: To measure the binding affinity of an inhibitor to the p300 or CBP bromodomain.

Principle: This assay measures the proximity-dependent energy transfer between a donor (e.g., Europium-labeled antibody) and an acceptor (e.g., APC-labeled streptavidin). Binding of a biotinylated acetylated histone peptide to a GST-tagged bromodomain brings the donor and acceptor into close proximity, generating a FRET signal. A competitive inhibitor will disrupt this interaction, leading to a decrease in the FRET signal.

Materials:

• Recombinant GST-tagged human p300 or CBP bromodomain

• Biotinylated histone H4 peptide acetylated at a specific lysine residue

• Europium-labeled anti-GST antibody (donor)

• APC-labeled streptavidin (acceptor)

• Test compound (e.g., CCS1477)

• Assay Buffer

• 384-well plates

Procedure:

• Compound Plating: Prepare serial dilutions of the test compound in DMSO and add to the assay plate.

• Reagent Addition: Add the p300/CBP bromodomain, biotinylated histone peptide, and test compound to the wells and incubate to allow binding to reach equilibrium.

• Detection: Add the Europium-labeled anti-GST antibody and APC-labeled streptavidin.

• Incubation: Incubate to allow the detection reagents to bind.

• Data Acquisition: Read the TR-FRET signal on a compatible plate reader.

• Data Analysis: Plot the signal against the inhibitor concentration and calculate the IC50 value from the dose-response curve.

Chromatin Immunoprecipitation (ChIP) Assay

Objective: To determine the effect of an inhibitor on the association of specific proteins (e.g., transcription factors, modified histones) with genomic DNA.

Principle: Cells are treated with the inhibitor, and proteins are cross-linked to DNA. The chromatin is then sheared, and an antibody specific to the protein of interest is used to immunoprecipitate the protein-DNA complexes. The cross-links are reversed, and the associated DNA is purified and quantified by qPCR or sequenced (ChIP-seq).

Materials:

• Cell culture reagents

• Test inhibitor

• Formaldehyde (B43269) for cross-linking

• Lysis and wash buffers

• Antibody specific to the target protein (e.g., anti-H3K27ac, anti-p300)

• Protein A/G magnetic beads

• Reagents for reverse cross-linking and DNA purification

• qPCR reagents or library preparation kit for sequencing

Procedure:

• Cell Treatment and Cross-linking: Treat cells with the inhibitor or vehicle control. Cross-link proteins to DNA with formaldehyde.

• Chromatin Preparation: Lyse the cells and shear the chromatin to fragments of 200-500 bp using sonication or enzymatic digestion.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific to the target protein overnight. Add protein A/G beads to pull down the antibody-protein-DNA complexes.

• Washes: Wash the beads to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the complexes from the beads and reverse the formaldehyde cross-links by heating.

• DNA Purification: Purify the DNA.

• Analysis: Quantify the enrichment of specific DNA sequences by qPCR or perform genome-wide analysis by ChIP-seq.

Cell Viability (MTT) Assay

Objective: To assess the effect of an inhibitor on cell proliferation and viability.

Principle: This colorimetric assay measures the metabolic activity of cells. The yellow tetrazolium salt MTT is reduced to purple formazan (B1609692) crystals by mitochondrial dehydrogenases in viable cells. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cells and culture medium

• Test inhibitor

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test inhibitor for the desired duration (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis: Plot the absorbance against the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).

A generalized workflow for the characterization of epigenetic inhibitors.

Conclusion

MC180295 and p300/CBP inhibitors represent two distinct and promising classes of epigenetic drugs that modulate transcription. MC180295, as a selective CDK9 inhibitor, offers a strategy to broadly yet temporarily halt transcriptional elongation, proving particularly effective against cancers reliant on the continuous expression of short-lived oncoproteins like MYC. In contrast, p300/CBP inhibitors provide a more targeted approach to disrupt the function of these key co-activators, either by blocking their catalytic activity or their recruitment to chromatin. The choice between these therapeutic strategies will depend on the specific cancer context, the underlying genetic and epigenetic landscape of the tumor, and the desired therapeutic outcome. This guide provides a foundational framework for researchers to understand the key differences and to design experiments that will further elucidate the therapeutic potential of these important epigenetic modulators.

References

• 1. Cyclin-dependent Kinase-9 Is a Component of the p300/GATA4 Complex Required for Phenylephrine-induced Hypertrophy in Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting CBP and p300: Emerging Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of the acetyltransferases p300 and CBP reveals a targetable function for p300 in the survival and invasion pathways of prostate cancer c... [cancer.fr]
• 10. hmsom.elsevierpure.com [hmsom.elsevierpure.com]

Head-to-Head Comparison: MC180295 and Dinaciclib in Preclinical Cancer Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer therapeutics, cyclin-dependent kinase (CDK) inhibitors have emerged as a promising class of agents targeting the fundamental machinery of cell cycle progression and transcription. This guide provides a comprehensive head-to-head comparison of two notable CDK inhibitors: MC180295, a novel and highly selective CDK9 inhibitor, and Dinaciclib (B612106), a potent pan-CDK inhibitor with activity against CDK1, CDK2, CDK5, and CDK9. This objective analysis, supported by experimental data, aims to assist researchers in making informed decisions for future preclinical and clinical investigations.

At a Glance: Key Differences

Feature	MC180295	Dinaciclib
Primary Targets	Highly selective for CDK9[1]	Potent inhibitor of CDK1, CDK2, CDK5, and CDK9[2]
Mechanism of Action	Primarily inhibits transcriptional elongation by targeting CDK9[3]	Induces cell cycle arrest (G1/S and G2/M) and inhibits transcription[4][5][6]
Development Stage	Preclinical[1]	Clinical trials (Phase I, II, III)[1][7]
Reported In Vivo Efficacy	Antitumor activity in AML and colon cancer xenograft models[1]	Antitumor activity in various solid tumor and hematological malignancy models[6][8]
Key Differentiator	High selectivity for CDK9, potentially leading to a wider therapeutic window and reduced off-target effects. Also demonstrates immune-modulatory effects.[1]	Broad-spectrum CDK inhibition, leading to potent and widespread effects on cell cycle and transcription.

Quantitative Comparison of Inhibitory Activity

The in vitro potency of a kinase inhibitor is a critical determinant of its therapeutic potential. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's effectiveness. The following tables summarize the available IC50 values for MC180295 and Dinaciclib against a panel of CDKs. It is important to note that these values were determined in separate studies and under potentially different experimental conditions, which may affect direct comparability.

Table 1: Biochemical IC50 Values for MC180295 [1]

Kinase Target	IC50 (nM)
CDK9/cyclin T	3-12

Further characterization showed over 20-fold higher selectivity for CDK9 compared to other CDKs.[1]

Table 2: Biochemical IC50 Values for Dinaciclib [2][9]

Kinase Target	IC50 (nM)
CDK1	3
CDK2	1
CDK5	1
CDK9	4
CDK4	60-100
CDK6	60-100
CDK7	60-100

Table 3: Cellular Anti-proliferative Activity

Compound	Cancer Type	Median/Representative IC50 (nM)
MC180295	Broad panel of 46 cell lines	171 (median)[1]
Dinaciclib	Pediatric cancer cell line panel	7.5 (median)[10]

Mechanism of Action and Signaling Pathways

MC180295: Selective CDK9 Inhibition and Epigenetic Regulation

MC180295 exerts its anti-cancer effects primarily through the highly selective inhibition of CDK9. CDK9 is a key component of the positive transcription elongation factor b (P-TEFb), which phosphorylates the C-terminal domain of RNA Polymerase II (RNAPII), leading to productive transcriptional elongation. By inhibiting CDK9, MC180295 leads to a decrease in the transcription of short-lived anti-apoptotic proteins, such as Mcl-1, and oncogenes like MYC, thereby inducing apoptosis in cancer cells.[1][3] Furthermore, MC180295 has been shown to reactivate epigenetically silenced genes and its anti-tumor effects are partially dependent on CD8+ T cells, suggesting an immune-modulatory component to its mechanism of action.[1]

Caption: MC180295 inhibits CDK9, leading to decreased transcription of survival proteins and oncogenes, ultimately inducing apoptosis.

Dinaciclib: Pan-CDK Inhibition Leading to Cell Cycle Arrest and Apoptosis

Dinaciclib's broader inhibitory profile against CDK1, CDK2, CDK5, and CDK9 results in a multi-pronged attack on cancer cells. Inhibition of CDK1 and CDK2 leads to cell cycle arrest at the G1/S and G2/M transitions.[4][5][6] Similar to MC180295, inhibition of CDK9 by Dinaciclib suppresses the transcription of key survival proteins.[8][11] The combined effect of cell cycle arrest and transcriptional repression leads to potent induction of apoptosis.[6][12]

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Study of the mechanism by which dinaciclib induces apoptosis and cell cycle arrest of lymphoma Raji cells through a CDK1‐involved pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclin-dependent kinase inhibitor dinaciclib potently synergizes with cisplatin in preclinical models of ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. newdrugapprovals.org [newdrugapprovals.org]
• 8. The Cdk inhibitor dinaciclib as a promising anti-tumorigenic agent in biliary tract cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A first-in-human, phase 1, dose-escalation study of dinaciclib, a novel cyclin-dependent kinase inhibitor, administered weekly in subjects with advanced malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Initial Testing (Stage 1) of the Cyclin Dependent Kinase Inhibitor SCH 727965 (Dinaciclib) by the Pediatric Preclinical Testing Program - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CDK9 inhibition by dinaciclib potently suppresses Mcl-1 to induce durable apoptotic responses in aggressive MYC-driven B-cell lymphoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Cross-Validation of MC180295's Efficacy in Patient-Derived Xenografts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical efficacy of MC180295, a novel and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), in patient-derived xenograft (PDX) models of Acute Myeloid Leukemia (AML) and colon cancer. The performance of MC180295 is contextualized by comparing it with other CDK9 inhibitors and current standard-of-care therapies, based on available preclinical data.

Introduction to MC180295 and its Mechanism of Action

MC180295 is a potent and selective small molecule inhibitor of CDK9, a key regulator of transcription.[1][2] In many cancers, CDK9 is overactive, leading to the sustained expression of anti-apoptotic proteins and oncogenes, which promotes tumor cell survival and proliferation. MC180295 exerts its anti-cancer effects by inhibiting CDK9, which in turn leads to the downregulation of these critical survival proteins, ultimately inducing apoptosis in cancer cells. The enantiomer MC180380 has been shown to have higher potency.[1][2] Preclinical studies have demonstrated the efficacy of MC180295 in various cancer cell lines and in vivo xenograft models, particularly in AML and colon cancer.[1][2] Furthermore, MC180295 has shown synergistic effects when combined with other anti-cancer agents, such as the DNA methyltransferase inhibitor decitabine.[1][2]

The signaling pathway below illustrates the mechanism of action of CDK9 and its inhibition by MC180295.

CDK9 signaling pathway and the inhibitory action of MC180295.

Comparative Efficacy in Patient-Derived Xenografts

The following tables summarize the preclinical efficacy of MC180295 in AML and colon cancer PDX models, alongside data for other CDK9 inhibitors and standard-of-care therapies.

Disclaimer: The data presented below are compiled from different studies. A direct head-to-head comparison of these agents within the same experimental setting is not available in the public domain. Therefore, this information should be interpreted with caution, considering the inherent variability between different PDX models and experimental protocols.

Acute Myeloid Leukemia (AML) Patient-Derived Xenografts

Compound	PDX Model Details	Dosing Regimen	Efficacy Outcomes	Citation(s)
MC180295	In vivo AML xenograft models	Not explicitly detailed in publications	Showed efficacy and significant synergy with decitabine.	[1][2]
Other CDK9 Inhibitors
Dinaciclib	Patient-derived AML xenografts (PDX)	20 mg/kg, daily for 5 days	Marked reduction in bone marrow involvement by human AML cells.
Alvocidib (Flavopiridol)	Venetoclax-resistant OCI-AML3 xenograft model	2.5 mg/kg, daily (in combination with venetoclax)	9.7% tumor growth inhibition (TGI) as a single agent. 87.9% TGI in combination with venetoclax (B612062).
Standard-of-Care
Venetoclax	Patient-derived xenograft models of MDS/AML	Not explicitly detailed in publications	Investigated for resistance mechanisms in PDX models.
Azacitidine (5-Azacytidine)	Patient-derived xenograft models of MDS/AML	Not explicitly detailed in publications	Used in combination with venetoclax to study resistance.

Colon Cancer Patient-Derived Xenografts

Compound	PDX Model Details	Dosing Regimen	Efficacy Outcomes	Citation(s)
MC180295	In vivo colon cancer xenograft models	Not explicitly detailed in publications	Showed efficacy and significant synergy with decitabine.	[1][2]
Other CDK9 Inhibitors
Data not available in the searched literature for a direct comparison in colon cancer PDX models.
Standard-of-Care
FOLFIRI (Irinotecan, 5-FU, Leucovorin)	49 colorectal carcinoma-derived PDX models	Not explicitly detailed in publications	92% of PDX models responded to irinotecan; 45% responded to 5-FU.
Cetuximab	49 colorectal carcinoma-derived PDX models	Not explicitly detailed in publications	61% of PDX models responded to cetuximab.

Experimental Protocols

This section outlines the detailed methodologies for the key experiments cited in the evaluation of drug efficacy in patient-derived xenograft models.

Establishment of Patient-Derived Xenografts (PDX)

A generalized workflow for establishing and propagating PDX models from patient tumor tissue is described below.

Workflow for establishing patient-derived xenograft (PDX) models.

a. Patient Sample Collection:

• Fresh tumor tissue from surgical resection or biopsy, or bone marrow aspirate from AML patients, is collected under sterile conditions with informed patient consent.

• Samples are placed in a suitable transport medium (e.g., DMEM with antibiotics) and processed promptly.

b. Implantation into Immunodeficient Mice:

• Immunodeficient mice (e.g., NOD-scid IL2Rgamma-null (NSG) mice) are used as hosts.

• For solid tumors, small fragments of the patient's tumor (typically 2-3 mm³) are surgically implanted subcutaneously into the flank of the mice.

• For AML, patient-derived leukemia cells are injected intravenously or directly into the bone marrow (intrafemoral injection).

c. Tumor Growth and Passaging:

• Tumor growth is monitored regularly using calipers. Tumor volume is calculated using the formula: (Length x Width²) / 2.

• Once the tumors reach a specific size (e.g., 1000-1500 mm³), the mice are euthanized, and the tumors are harvested.

• A portion of the tumor is cryopreserved for future use, and the remaining tissue is fragmented and passaged into new cohorts of mice for expansion.

Drug Efficacy Studies in PDX Models

a. Study Design:

• Once tumors in the PDX models reach a palpable size (e.g., 100-200 mm³), the mice are randomized into different treatment groups (e.g., vehicle control, MC180295, comparator drug).

b. Drug Administration:

• MC180295 and other test compounds are formulated in an appropriate vehicle.

• The drugs are administered to the mice according to a predetermined dosing schedule (e.g., daily, every other day) and route (e.g., intraperitoneal, oral gavage).

c. Monitoring and Endpoints:

• Tumor volume and mouse body weight are measured regularly (e.g., twice weekly) to assess treatment efficacy and toxicity.

• The primary endpoint is typically tumor growth inhibition (TGI), calculated as the percentage difference in the mean tumor volume of the treated group compared to the vehicle control group.

• Secondary endpoints may include overall survival, which is monitored until a predefined endpoint (e.g., tumor volume reaching a certain limit, or signs of morbidity).

d. Data Analysis:

• Tumor growth curves are plotted for each treatment group.

• Statistical analyses (e.g., t-test, ANOVA, Log-rank test for survival) are performed to determine the significance of the observed differences between treatment groups.

Conclusion

MC180295 demonstrates promising preclinical anti-tumor activity in xenograft models of AML and colon cancer. Its mechanism of action as a selective CDK9 inhibitor offers a targeted approach to cancer therapy. While direct comparative data in PDX models is limited, the available information suggests that MC180295's efficacy is significant, particularly when used in combination with other epigenetic modifiers like decitabine. Further studies involving head-to-head comparisons with other CDK9 inhibitors and standard-of-care agents in well-characterized PDX models are warranted to fully elucidate the therapeutic potential of MC180295. The experimental protocols provided in this guide offer a framework for conducting such cross-validation studies.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Synergistic Potential: A Comparative Analysis of MC180295 in Combination with Diverse Chemotherapeutic Agents

For Immediate Publication

Philadelphia, PA – In the ongoing battle against cancer, the strategic combination of targeted therapies with conventional chemotherapy holds immense promise for enhancing treatment efficacy and overcoming drug resistance. This guide provides a comprehensive comparison of the synergistic effects of MC180295, a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), with various chemotherapeutic agents. This document is intended for researchers, scientists, and drug development professionals actively engaged in the field of oncology.

MC180295 has demonstrated significant preclinical anti-tumor activity across a range of malignancies, including melanoma, leukemia, and cancers of the colon, bladder, prostate, and breast.[1][2] Its primary mechanism of action involves the inhibition of CDK9, a key transcriptional regulator. This inhibition leads to the downregulation of anti-apoptotic proteins such as Mcl-1 and the reactivation of epigenetically silenced tumor suppressor genes, ultimately inducing apoptosis in cancer cells.[1][2][3] This guide synthesizes available preclinical data on the synergistic combinations of MC180295 and other selective CDK9 inhibitors with different classes of chemotherapies, presenting the findings in a clear, comparative format to inform future research and clinical trial design.

Quantitative Analysis of Synergistic Effects

The synergistic potential of a drug combination is often quantified using the Combination Index (CI), calculated using the Chou-Talalay method. A CI value less than 1 indicates synergy, a value equal to 1 denotes an additive effect, and a value greater than 1 signifies antagonism. While specific CI values for MC180295 in combination with a wide array of traditional chemotherapies are not yet broadly published, extensive research has been conducted on its synergy with the DNA methyltransferase (DNMT) inhibitor, decitabine (B1684300). Furthermore, studies on other selective CDK9 inhibitors provide valuable insights into the potential synergistic interactions of this drug class with conventional chemotherapeutic agents.

Table 1: Synergistic Effects of MC180295 with Decitabine

Cancer Model	Cell Line(s)	In Vivo/In Vitro	Observed Effect	Citation(s)
Acute Myeloid Leukemia (AML)	MV4-11, MOLM-13, THP-1	In Vivo (Xenograft)	Significant synergy, leading to more robust tumor regression and prolonged survival compared to single agents.	[1][2][4][5]
Colon Cancer	SW48	In Vivo (Xenograft)	Significant synergy, resulting in enhanced tumor regression and a notable survival benefit.	[1][2][4][5]

Table 2: Representative Synergistic Effects of Other Selective CDK9 Inhibitors with Traditional Chemotherapies

CDK9 Inhibitor	Chemotherapy	Cancer Model	Observed Effect & Synergy (if specified)	Citation(s)
Dinaciclib (B612106)	Cisplatin (B142131)	Ovarian Cancer	Potently synergistic anticancer effect.
CDKI-73	Cisplatin	Hypopharyngeal Squamous Cell Carcinoma	Synergized anti-tumor activity.
Roscovitine (Pan-CDK inhibitor)	Doxorubicin	Triple-Negative Breast Cancer	Synergistic cell inhibition.
Flavopiridol (Pan-CDK inhibitor)	Taxanes	Various Carcinomas	Displayed synergistic effects.

Note: The data in Table 2 is presented as representative of the potential of selective CDK9 inhibitors to synergize with traditional chemotherapies and is not specific to MC180295.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the experimental protocols employed in the preclinical evaluation of MC180295 combinations.

In Vivo Xenograft Studies (AML and Colon Cancer)

• Animal Models: Immunodeficient mouse models, such as NOD.Cg-Prkdcscid Il2rgtm1Wjl/SzJ (NSG) mice, are commonly used for establishing tumor xenografts.[5]

• Cell Lines: Human cancer cell lines, including MV4-11 (AML) and SW48 (colon cancer), are utilized to induce tumor formation.[1][5]

• Drug Administration:

  • MC180295 is typically dissolved in a vehicle solution for administration, which can be delivered intraperitoneally (IP) or orally.

  • Decitabine is dissolved in water for administration.

• Treatment Regimen: Mice bearing established tumors are randomized into treatment groups: vehicle control, MC180295 alone, decitabine alone, and the combination of MC180295 and decitabine.

• Efficacy Assessment: Tumor growth is monitored regularly by measuring tumor volume. Overall survival of the animals is also a key endpoint.

• Toxicity Monitoring: Drug toxicity is assessed by monitoring the body weight of the mice and performing complete blood counts.[1][2]

Synergy Assessment: Chou-Talalay Method

The Chou-Talalay method is a widely accepted approach for quantifying drug interactions.

• Dose-Response Curves: The half-maximal inhibitory concentration (IC50) for each drug (MC180295 and the chemotherapeutic agent) is determined individually in the cancer cell line of interest.

• Combination Studies: The drugs are then tested in combination at various concentrations, often at a constant ratio based on their individual IC50 values.

• Data Analysis: The resulting data on cell viability or other relevant endpoints are analyzed using software like CompuSyn to calculate the Combination Index (CI).

• Interpretation:

  • CI < 1: Synergism

  • CI = 1: Additive effect

  • CI > 1: Antagonism

Visualizing the Mechanisms and Workflows

To further elucidate the underlying biology and experimental processes, the following diagrams have been generated using the DOT language.

Caption: CDK9 Signaling Pathway and Therapeutic Intervention.

References

• 1. Cyclin-dependent kinase inhibitor dinaciclib potently synergizes with cisplatin in preclinical models of ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. AZD4573 Is a Highly Selective CDK9 Inhibitor That Suppresses MCL-1 and Induces Apoptosis in Hematologic Cancer Cells [ouci.dntb.gov.ua]

A Preclinical Showdown: MC180295 Versus the Standard of Care in Acute Myeloid Leukemia

For Immediate Release

In the rapidly evolving landscape of Acute Myeloid Leukemia (AML) therapeutics, the novel CDK9 inhibitor MC180295 is emerging as a promising preclinical candidate, demonstrating potent anti-leukemic activity, particularly in genetically defined subtypes. This guide provides a comprehensive comparison of MC180295 against the current standards of care for AML, offering researchers, scientists, and drug development professionals a data-driven overview of its performance, mechanism of action, and potential clinical utility.

Executive Summary

Acute Myeloid Leukemia is a heterogeneous hematologic malignancy with a pressing need for more effective and targeted therapies. The current standard of care, while effective for some, is often associated with significant toxicity and high rates of relapse. MC180295, a selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), presents a novel therapeutic strategy by targeting a key regulator of oncogenic transcription. Preclinical evidence suggests that MC180295 exhibits potent single-agent activity in AML cell lines, especially those with MLL translocations, and demonstrates synergistic effects when combined with existing therapies. This report will delve into the comparative efficacy, underlying mechanisms, and experimental protocols that define our current understanding of MC180295 in the context of established AML treatments.

Comparative Efficacy: Preclinical Data at a Glance

The following tables summarize the in vitro potency of MC180295 in comparison to standard-of-care agents in AML cell lines, as well as a high-level overview of clinical outcomes associated with standard therapies.

Table 1: In Vitro Cytotoxicity (IC50) in AML Cell Lines

Compound	MV4-11 (MLL-rearranged)	MOLM-13 (MLL-rearranged)	THP-1 (MLL-rearranged)
MC180295	~171 nM (median IC50 across 46 cell lines)[1][2][3]	Potent activity noted[1][2]	Potent activity noted[1][2]
Cytarabine	0.26 µM[4]	>300 nM[5]	IC50 values reported[6]
Daunorubicin	IC50 = 82.40 µM (Daunorubicin-resistant)[7]	Data not readily available	Data not readily available
Azacitidine	7.247 µM[8]	0.03804 µM[9]	7.217 µM[8]
Venetoclax (B612062)	7.8 ± 2.1 nM[10]	9.0 ± 1.6 nM[10]	0.9 ± 0.2 µM[10]

Table 2: Clinical Outcomes with Standard of Care in AML

Treatment Regimen	Patient Population	Complete Remission (CR) Rate	Median Overall Survival (OS)
"7+3" (Cytarabine + Daunorubicin/Idarubicin)	Younger, fit patients	60-80%[11]	Varies with risk factors
Azacitidine + Venetoclax	Older, unfit patients	36.7%[12]	14.7 months[12]
Azacitidine (monotherapy)	Older, unfit patients	17.9%[12]	9.6 months[12]

Mechanism of Action: A Tale of Two Strategies

The therapeutic approaches of MC180295 and standard chemotherapy agents diverge significantly in their molecular targets and downstream effects.

MC180295: Targeting Transcriptional Addiction

MC180295 is a highly selective inhibitor of CDK9, a critical component of the positive transcription elongation factor b (P-TEFb) complex.[13][14][15] In many cancers, including AML, malignant cells become dependent on the continuous transcription of key oncogenes and anti-apoptotic proteins for their survival and proliferation. CDK9 plays a pivotal role in this process by phosphorylating the C-terminal domain of RNA Polymerase II, a necessary step for productive transcriptional elongation.

By inhibiting CDK9, MC180295 effectively shuts down the transcription of short-lived but crucial survival proteins, most notably the anti-apoptotic protein MCL-1 and the master oncogene MYC.[13][14][15] The depletion of these proteins triggers apoptosis (programmed cell death) in cancer cells. This mechanism is particularly relevant in MLL-rearranged leukemias, which are known to be highly dependent on the expression of genes regulated by CDK9.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. hmsom.elsevierpure.com [hmsom.elsevierpure.com]
• 4. Cytarabine-Resistant FLT3-ITD Leukemia Cells are Associated with TP53 Mutation and Multiple Pathway Alterations—Possible Therapeutic Efficacy of Cabozantinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucose Metabolism as a Potential Therapeutic Target in Cytarabine-Resistant Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. dash.harvard.edu [dash.harvard.edu]
• 8. researchgate.net [researchgate.net]
• 9. Establishment and characterization of hypomethylating agent-resistant cell lines, MOLM/AZA-1 and MOLM/DEC-5 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Combined venetoclax and alvocidib in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Acute Myeloid Leukemia with 11q23 Rearrangements: A Study of Therapy-Related Disease and Therapeutic Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. CDK9 inhibitors in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CDK9 inhibitors in acute myeloid leukemia [usiena-air.unisi.it]
• 15. CDK9 inhibitors in acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Validation of MC180295's Selectivity for CDK9: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinase selectivity of MC180295, a potent inhibitor of Cyclin-Dependent Kinase 9 (CDK9), with the alternative CDK9 inhibitor, NVP-2. The information presented is supported by experimental data from independent studies to offer a comprehensive overview for research and drug development applications.

Data Presentation: Kinase Selectivity Profiles

The following tables summarize the in vitro half-maximal inhibitory concentrations (IC50) of MC180295 and NVP-2 against a panel of Cyclin-Dependent Kinases (CDKs). Lower IC50 values indicate higher potency and selectivity.

Table 1: Kinase Selectivity of MC180295

Kinase Target	MC180295 IC50 (nM)
CDK9/cyclin T1	3 - 12 [1]
CDK1/cyclin B	>1000
CDK2/cyclin A	>1000
CDK3/cyclin E	>1000
CDK4/cyclin D1	>1000
CDK5/p25	>1000
CDK6/cyclin D3	>1000
CDK7/cyclin H/MAT1	>1000
CDK8/cyclin C	>1000

Data from Ghorpade et al. (2024) indicates high selectivity of MC180295 for CDK9, with IC50 values in the low nanomolar range and over 100-fold selectivity against other tested CDKs.[1] A recent review on CDK9 inhibitors corroborates the high selectivity of MC180295.[2][3][4] Commercial suppliers also report similar high potency and selectivity.[5]

Table 2: Kinase Selectivity of NVP-2

Kinase Target	NVP-2 IC50 (nM)
CDK9/cyclin T1	<1
CDK1/cyclin B	>1000
CDK2/cyclin A	>1000
CDK4/cyclin D1	>1000
CDK5/p25	>1000
CDK7/cyclin H	>10,000

NVP-2 is another highly potent and selective CDK9 inhibitor, often used as a reference compound in comparative studies.

Experimental Protocols

A common and robust method for determining the selectivity of kinase inhibitors is the ADP-Glo™ Kinase Assay . This assay measures the amount of ADP produced in a kinase reaction, which is directly proportional to the kinase activity.

Protocol: Determination of IC50 using the ADP-Glo™ Kinase Assay

1. Reagent Preparation:

• Kinase Buffer: Prepare a suitable kinase reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• ATP Solution: Prepare a stock solution of ATP in kinase buffer at a concentration that is at or near the Km of the target kinase.

• Kinase and Substrate: Reconstitute or dilute the purified kinase (e.g., CDK9/cyclin T1) and its specific substrate to the desired concentrations in kinase buffer.

• Inhibitor Dilution Series: Prepare a serial dilution of the test compound (e.g., MC180295) in DMSO, and then further dilute in kinase buffer to the final assay concentrations. Include a DMSO-only control.

2. Kinase Reaction:

• In a white, opaque 384-well plate, add the following to each well:

  • 5 µL of the diluted inhibitor or DMSO control.

  • 2.5 µL of the kinase solution.

  • 2.5 µL of the substrate solution.

• Initiate the kinase reaction by adding 5 µL of the ATP solution to each well.

• Incubate the plate at 30°C for 60 minutes.

3. ADP Detection:

• To stop the kinase reaction and deplete the remaining ATP, add 5 µL of ADP-Glo™ Reagent to each well.

• Incubate the plate at room temperature for 40 minutes.

• To convert the generated ADP to ATP and produce a luminescent signal, add 10 µL of Kinase Detection Reagent to each well.

• Incubate the plate at room temperature for 30-60 minutes.

4. Data Analysis:

• Measure the luminescence of each well using a plate reader.

• Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[6][7][8][9]

Mandatory Visualization

CDK9 Signaling Pathway

Caption: Role of CDK9 in transcriptional elongation and its inhibition by MC180295.

Experimental Workflow: IC50 Determination

Caption: Workflow for determining the IC50 of MC180295 using the ADP-Glo™ Kinase Assay.

References

• 1. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments | Semantic Scholar [semanticscholar.org]
• 5. selleckchem.com [selleckchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. promega.com [promega.com]
• 9. A Flexible Workflow for Automated Bioluminescent Kinase Selectivity Profiling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Immune Response to MC180295 and Other CDK Inhibitors

A Deep Dive into the Immunomodulatory Effects of Novel and Established Cyclin-Dependent Kinase Inhibitors in Oncology

For Immediate Release

This guide provides a comparative analysis of the immune response elicited by the investigational CDK9 inhibitor, MC180295, and other established CDK inhibitors, primarily focusing on the well-characterized CDK4/6 inhibitors palbociclib (B1678290), ribociclib (B560063), and abemaciclib (B560072). This document is intended for researchers, scientists, and drug development professionals interested in the intersection of cell cycle inhibition and cancer immunotherapy.

Abstract

Cyclin-dependent kinase (CDK) inhibitors have emerged as a cornerstone of therapy for various cancers, primarily through their ability to induce cell cycle arrest.[1][2] Accumulating evidence, however, reveals a fascinating and complex interplay between these agents and the host immune system.[1][3] This guide synthesizes preclinical and clinical data to compare the immunomodulatory profiles of the novel CDK9 inhibitor MC180295 with the established CDK4/6 inhibitors. While both classes of inhibitors appear to foster a more favorable tumor immune microenvironment for anti-tumor immunity, they achieve this through distinct mechanisms. CDK4/6 inhibitors primarily enhance antigen presentation and T-cell activation while reducing immunosuppressive regulatory T cells.[3][4][5] In contrast, the CDK9 inhibitor MC180295 appears to induce an innate immune response through viral mimicry and its anti-tumor effects are partially dependent on CD8+ T cells.[6][7] Understanding these differences is crucial for the rational design of combination therapies aimed at maximizing clinical benefit.

Introduction to CDK Inhibitors and Immune Modulation

Cyclin-dependent kinases are key regulators of cell cycle progression, and their dysregulation is a hallmark of cancer.[2][5] The first generation of CDK inhibitors faced challenges with specificity and toxicity. However, the development of more selective inhibitors, particularly those targeting CDK4 and CDK6, has revolutionized the treatment of hormone receptor-positive (HR+)/HER2-negative breast cancer.[5][8]

Beyond their direct anti-proliferative effects, CDK4/6 inhibitors have been shown to modulate the tumor immune microenvironment, transforming it from a state of tolerance to one that supports anti-tumor immunity.[1][2][9] This has led to extensive research into combining CDK inhibitors with immunotherapies like checkpoint inhibitors.[1][9]

MC180295 is a novel, highly potent and selective inhibitor of CDK9.[6][10][11] CDK9, in complex with cyclin T1, forms the positive transcription elongation factor b (P-TEFb), which plays a critical role in regulating gene transcription.[6] Inhibition of CDK9 not only represses oncogenes but also reactivates silenced tumor suppressor genes and, importantly, induces an immune response.[6][10] This guide will compare the known immune-related effects of MC180295 with those of the CDK4/6 inhibitor class.

Comparative Data on Immune Cell Modulation

The following tables summarize the quantitative effects of MC180295 and other CDK inhibitors on various immune parameters as reported in preclinical and clinical studies.

Table 1: Effects on T-Cell Populations

CDK Inhibitor	Target	T-Cell Effect	Key Findings	Reference
MC180295	CDK9	Partial dependence on CD8+ T cells for anti-tumor activity	The anti-tumor effects of MC180295 were partially abrogated in the absence of CD8+ T cells in vivo.	[6][12]
Palbociclib	CDK4/6	Increased T-cell infiltration and activation	In a lung cancer mouse model, palbociclib treatment led to increased infiltration of T cells into tumors.	[13]
Reduced regulatory T-cell (Treg) proliferation	Palbociclib suppresses the proliferation of tumor-infiltrating Tregs.[3]	[3]
Ribociclib	CDK4/6	Increased naïve T-cells and B-cells	In older patients with breast cancer, ribociclib treatment increased naïve T-cell and B-cell populations.[14]	[14]
Decreased memory B-cells and Tregs	The same study showed a decrease in memory B-cells and Tregs after three months of treatment.[14]	[14]
Abemaciclib	CDK4/6	Increased T-cell infiltration and activation	Abemaciclib treatment in a breast cancer mouse model led to increased intratumoral CD8+ T cells with reduced exhaustion markers (PD-1, Tim-3, CTLA-4, LAG3).[4]	[4]
Reduced regulatory T-cell (Treg) proliferation	Abemaciclib significantly reduces the proliferation of Tregs.[4]	[4]
Upregulation of cytokines for anti-tumor immunity	A study in metastatic breast cancer patients showed abemaciclib treatment led to an upregulation of IL-7 and IP-10, and activation of circulating CD4+ T cells and dendritic cells.[15]	[15]

Table 2: Effects on Antigen Presentation and Cytokine Production

CDK Inhibitor	Target	Effect on Antigen Presentation	Cytokine Modulation	Reference
MC180295	CDK9	Activates interferon (IFN) response and endogenous retroviruses	CDK9 inhibition can lead to the activation of an innate immune response through viral mimicry, which involves the production of type III interferons.[4][6]	[4][6]
Palbociclib	CDK4/6	Enhanced tumor antigen presentation	Palbociclib can increase the expression of MHC class I molecules on tumor cells.	[4]
Induction of Senescence-Associated Secretory Phenotype (SASP)	Palbociclib-induced senescence can lead to the secretion of pro-inflammatory cytokines and chemokines (e.g., CCL2, CCL5, CXCL10, IL-15, IL-18, TNF-α), which can recruit and activate immune cells like NK cells and macrophages.[16][17]	[16][17]
Ribociclib	CDK4/6	Downregulation of genes associated with antigen-presenting cells (APCs) in some contexts	In a study on Luminal B breast cancer, ribociclib was associated with downregulated gene signatures related to APCs and the innate immune system.[18][19]	[18][19]
Abemaciclib	CDK4/6	Enhanced tumor antigen presentation	Abemaciclib upregulates genes involved in antigen processing and presentation.[4]	[4]
Increased production of Type III interferons	By inhibiting DNMT1, abemaciclib can lead to the expression of endogenous retroviral elements, triggering a type III interferon response.[4]	[4]
Upregulation of IL-2 and granzyme B	Abemaciclib has been shown to enhance the activity of NFAT1, leading to increased transcription of IL-2 and granzyme B.[16]	[16]

Signaling Pathways and Mechanisms of Action

The immunomodulatory effects of CDK inhibitors are underpinned by distinct signaling pathways.

CDK4/6 Inhibitors

CDK4/6 inhibitors exert their immune-stimulatory effects through several mechanisms:

• Enhanced Antigen Presentation: By inhibiting the phosphorylation of the retinoblastoma (RB) protein, CDK4/6 inhibitors can lead to the upregulation of genes involved in antigen processing and presentation, including MHC class I molecules.[4] This makes tumor cells more visible to cytotoxic T lymphocytes.

• Induction of Type III Interferon Response: Abemaciclib has been shown to inhibit DNA methyltransferase 1 (DNMT1), leading to the expression of endogenous retroviral (ERV) elements.[4] The resulting double-stranded RNA from ERVs triggers a type III interferon response, further enhancing antigen presentation.[4]

• Suppression of Regulatory T cells (Tregs): CDK4/6 inhibitors have a more potent anti-proliferative effect on Tregs compared to effector T cells.[5] This shifts the balance within the tumor microenvironment towards a more active anti-tumor response.

• T-Cell Activation: CDK4/6 inhibition can de-repress the activity of Nuclear Factor of Activated T-cell (NFAT) transcription factors, which are crucial for T-cell activation and cytokine production.[20]

• Induction of Cellular Senescence: Palbociclib can induce a senescent state in tumor cells, leading to the secretion of a pro-inflammatory Senescence-Associated Secretory Phenotype (SASP).[16][21] The SASP can recruit and activate various immune cells, including NK cells and macrophages.[16][21]

Caption: Simplified signaling pathway of CDK4/6 inhibitors' immunomodulatory effects.

MC180295 (CDK9 Inhibitor)

The immune-modulating effects of the CDK9 inhibitor MC180295 are still being elucidated, but current research points to the following mechanisms:

• Activation of Innate Immune Response via Viral Mimicry: CDK9 inhibition can lead to the accumulation of mis-spliced RNA, which can be recognized as foreign by intracellular sensors.[7] This triggers a "viral mimicry" response, activating innate immune signaling pathways.[7]

• Induction of Interferon Response: A consequence of this innate immune activation is the production of interferons, which play a crucial role in orchestrating an anti-tumor immune response.[6]

• Sensitization to Immune Checkpoint Blockade: By fostering an inflamed tumor microenvironment, CDK9 inhibition may sensitize tumors to the effects of immune checkpoint inhibitors like anti-PD-1 therapy.[10][22] The anti-tumor activity of MC180295 has been shown to be partially dependent on the presence of CD8+ T cells.[6][12]

Caption: Proposed signaling pathway for the immunomodulatory effects of the CDK9 inhibitor MC180295.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and extension of these findings.

In Vitro CDK Inhibition Assay (for MC180295)

• Objective: To determine the in vitro inhibitory activity (IC50) of MC180295 against a panel of cyclin-dependent kinases.

• Methodology: The inhibitory activity of MC180295 was tested against a comprehensive panel of CDKs (CDK1/CycB, CDK2/CycA, CDK2/CycE, CDK3/CycE, CDK4/CycD1, CDK5/p25, CDK5/p35, CDK6/CycD3, CDK7/CycH/MAT1, and CDK9/CycT1). The assays were performed using a radiometric kinase assay. Briefly, purified active CDK enzymes were incubated with the respective substrate (e.g., histone H1 for CDK1, 2, 4, 6; peptide substrate for CDK5, 7, 9) and [γ-³³P]ATP in the presence of varying concentrations of MC180295. The reaction was stopped, and the incorporated radioactivity was measured using a scintillation counter. The IC50 values were calculated from the dose-response curves.[11]

In Vivo Tumor Models and Immune Cell Analysis (for Abemaciclib)

• Objective: To evaluate the effect of abemaciclib on tumor growth and the tumor immune microenvironment in a syngeneic mouse model of breast cancer.

• Methodology: MMTV-rtTA/tetO-HER2 tumor-bearing mice were treated with either vehicle or abemaciclib. For some experiments, mice were also treated with an anti-CD8 antibody to assess the role of CD8+ T cells. Tumor growth was monitored over time. At the end of the experiment, tumors were harvested, and single-cell suspensions were prepared. Immune cell populations (e.g., CD8+ T cells, Tregs) were analyzed by flow cytometry using specific antibodies against cell surface markers (e.g., CD3, CD4, CD8, FoxP3) and immune checkpoint molecules (e.g., PD-1, Tim-3, CTLA-4, LAG3).[4]

Gene Expression Analysis (for Palbociclib)

• Objective: To assess the changes in gene expression in tumors from patients treated with palbociclib.

• Methodology: Tumor biopsies were obtained from patients with ER-positive breast cancer before and after treatment with palbociclib. RNA was extracted from the biopsy samples and subjected to genome-wide transcriptomic analysis (e.g., RNA sequencing). Gene set enrichment analysis (GSEA) was performed to identify pathways and gene signatures that were significantly up- or downregulated following treatment. This included an analysis of genes related to the cell cycle, E2F targets, and immune-related pathways.[4]

Caption: General experimental workflow for assessing the immunomodulatory effects of CDK inhibitors.

Discussion and Future Directions

The comparative analysis of MC180295 and other CDK inhibitors reveals a shared capacity to modulate the tumor immune microenvironment in favor of an anti-tumor response, albeit through different mechanisms. CDK4/6 inhibitors appear to have a more direct effect on adaptive immunity, enhancing T-cell function and antigen presentation. In contrast, the CDK9 inhibitor MC180295 seems to initiate an innate immune response that subsequently engages adaptive immunity.

These distinct mechanisms have important implications for the design of future clinical trials. For instance, the ability of CDK9 inhibitors to induce an interferon response could be particularly beneficial in "cold" tumors that lack a pre-existing immune infiltrate. Combining CDK9 inhibitors with immune checkpoint blockade is a promising strategy that warrants further investigation.[10][22]

For CDK4/6 inhibitors, while their synergy with checkpoint inhibitors is being explored, there is also evidence of potential negative immunomodulatory effects in some contexts, such as the downregulation of APC-related genes with ribociclib in certain breast cancer subtypes.[18][19] This highlights the need for a deeper understanding of the context-dependent effects of these drugs.

Future research should focus on:

• Direct head-to-head preclinical studies comparing the immunomodulatory effects of CDK9 and CDK4/6 inhibitors.

• Elucidating the precise molecular mechanisms by which CDK9 inhibition activates the innate immune response.

• Identifying biomarkers to predict which patients are most likely to benefit from the immunomodulatory effects of different CDK inhibitors.

• Optimizing combination strategies, including the sequence and timing of administration of CDK inhibitors and immunotherapies.

Conclusion

Both the novel CDK9 inhibitor MC180295 and the established CDK4/6 inhibitors demonstrate significant immunomodulatory properties that extend beyond their primary function of cell cycle inhibition. While CDK4/6 inhibitors primarily enhance adaptive anti-tumor immunity, MC180295 appears to leverage an innate immune response. A thorough understanding of these distinct mechanisms is paramount for the continued development of these agents and their successful integration into the armamentarium of cancer immunotherapy.

References

• 1. Immunomodulatory effects of CDK4/6 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of CDK4/6 Inhibitors on Tumor Immune Microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Immunomodulation by anticancer cell cycle inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CDK4/6 inhibition triggers anti-tumor immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. MC180295 is a highly potent and selective CDK9 inhibitor with preclinical in vitro and in vivo efficacy in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CDK9 inhibition activates innate immune response through viral mimicry. — Department of Oncology [oncology.ox.ac.uk]
• 8. The regulatory role of CDK4/6 inhibitors in tumor immunity and the potential value of tumor immunotherapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Ribociclib plus letrozole alters the blood immune profile in older patients with HR+/HER2- metastatic breast cancer [sciexplor.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. The Dual Effects of CDK4/6 Inhibitors on Tumor Immunity [mdpi.com]
• 17. Alternate actions of CDK4/6 inhibitors beyond cell cycle blockade: unexplored roles in therapy resistance  | springermedizin.de [springermedizin.de]
• 18. Cell-cycle inhibition and immune microenvironment in breast cancer treated with ribociclib and letrozole or chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. CDK4/6 Inhibition Augments Anti-Tumor Immunity by Enhancing T Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. THE ANTI-TUMOR THERAPEUTIC EFFICACY OF PALBOCICLIB IS MEDIATED BY THE INDUCTION OF CELLULAR SENESCENCE AND ITS IMMUNE SURVEILLANCE | Ricerc@Sapienza [research.uniroma1.it]
• 22. Targeting CDK9 Reactivates Epigenetically Silenced Genes in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for MC180295: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of potent chemical compounds like MC180295 are paramount for ensuring laboratory safety and environmental protection. MC180295 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key regulator of transcription.[1] Due to its biological activity, all waste materials contaminated with MC180295 should be treated as hazardous chemical waste. Adherence to the following procedures is crucial for safe laboratory operations and regulatory compliance.

Summary of Key Data for MC180295

For quick reference, the following table summarizes essential quantitative information for MC180295.

Parameter	Value	Source(s)
IC50 (CDK9-Cyclin T1)	5 nM	[1][2][3]
Purity	>98%	[2][3]
Molecular Weight	358.41 g/mol	[2]
Solubility	Soluble in DMSO (72 mg/mL)	[2]
Storage (Solid)	Dry, dark at 0 - 4°C (short term) or -20°C (long term)	[3]
Storage (In Solution)	-80°C (6 months) or -20°C (1 month)	[1]

Experimental Protocol: Safe Disposal of MC180295

While a specific, detailed experimental protocol for the disposal of MC180295 is not publicly available, the following step-by-step procedure is based on established guidelines for the disposal of potent kinase inhibitors and cytotoxic compounds.[4] It is imperative to consult your institution's specific Environmental Health and Safety (EHS) guidelines and the manufacturer's Safety Data Sheet (SDS) for complete and definitive instructions.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE when handling MC180295 and its associated waste. This includes, but is not limited to:

  • Chemical-resistant gloves (e.g., nitrile)

  • Safety goggles or glasses with side shields

  • A properly fitted lab coat

2. Waste Segregation:

• At the point of generation, segregate all waste contaminated with MC180295 from non-hazardous laboratory waste.

• This includes:

  • Unused or expired solid MC180295

  • Solutions containing MC180295

  • Contaminated consumables (e.g., pipette tips, microfuge tubes, vials, flasks)

  • Contaminated PPE (gloves, disposable lab coats)

  • Materials used for cleaning spills

3. Waste Containment:

• Solid Waste:

  • Collect all solid waste in a dedicated, leak-proof, and puncture-resistant container clearly labeled as "Hazardous Chemical Waste" and "Cytotoxic Waste."

  • The container should also be labeled with the chemical name: "MC180295".

• Liquid Waste:

  • Collect all liquid waste containing MC180295 in a dedicated, shatter-resistant, and leak-proof container.

  • The container must be compatible with the solvent used (e.g., DMSO).

  • Clearly label the container as "Hazardous Liquid Chemical Waste" and include "MC180295" and the solvent(s).

  • Do not dispose of liquid waste containing MC180295 down the drain.

4. Waste Storage:

• Store sealed hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.

• This area should be away from general lab traffic and drains.

5. Final Disposal:

• Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal contractor.

• Follow all institutional procedures for waste pickup and documentation.

Visualizing Key Processes

To further aid in the understanding of MC180295's context and handling, the following diagrams illustrate its mechanism of action and the general workflow for its proper disposal.

Caption: A flowchart illustrating the proper workflow for the disposal of MC180295 waste.

Caption: The signaling pathway of CDK9 and its inhibition by MC180295.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medkoo.com [medkoo.com]
• 4. benchchem.com [benchchem.com]

Personal protective equipment for handling MC180295

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling MC180295. Adherence to these procedures is vital for ensuring personal safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling MC180295, a comprehensive personal protective equipment strategy is mandatory to minimize exposure risk. The required PPE varies depending on the form of the compound being handled (solid powder vs. solution).

PPE Category	Item	Specifications	Rationale
Hand Protection	Double Nitrile Gloves	Chemotherapy-grade, powder-free. The outer glove cuff should extend over the gown sleeve.	Prevents skin absorption. Double gloving allows for immediate removal of the outer glove if contaminated.
Body Protection	Disposable Gown	Solid-front, back-closing, long-sleeved gown made of a low-permeability fabric (e.g., polyethylene-coated).	Protects skin and clothing from contamination. Must be discarded as hazardous waste after use.
Eye & Face Protection	Safety Goggles & Face Shield	ANSI Z87.1-compliant safety goggles. A full face shield must be worn over goggles when handling the solid powder or creating solutions.	Protects against splashes and aerosolized particles entering the eyes or face.
Respiratory Protection	N95 Respirator (or higher)	NIOSH-approved N95 or higher-rated respirator.	Required when handling the solid powder to prevent inhalation of fine particles.

Operational and Disposal Plans

Engineering Controls:

• Work with MC180295 should be conducted in a designated area, such as a certified chemical fume hood or a biological safety cabinet, to minimize inhalation exposure.

• An eyewash station and safety shower must be readily accessible in the immediate work area.

Handling Procedures:

• Solid Form: When handling the powdered form of MC180295, extreme caution should be taken to avoid dust generation. Use appropriate tools and techniques for weighing and transferring the solid.

• Solutions: When preparing solutions, do so within a chemical fume hood. Avoid splashing. When handling solutions, wear all recommended PPE.

Disposal Plan: All materials that come into contact with MC180295 are considered hazardous waste and must be disposed of according to institutional and local regulations.

• Solid Waste: This includes contaminated gloves, gowns, pipette tips, and empty vials. Dispose of in a designated, sealed, and labeled hazardous waste container.

• Liquid Waste: Unused or expired solutions and contaminated solvents must be collected in a labeled, leak-proof hazardous liquid waste container. DO NOT pour down the drain.

• Sharps: Needles and syringes used for in vivo studies must be disposed of in a puncture-proof, labeled sharps container designated for hazardous waste.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural workflow for the safe handling of MC180295, from preparation to disposal.

Caption: Procedural workflow for the safe handling of MC180295.